Hexabromobenzene-13C6

Core Science & Biosynthesis

The Role of Hexabromobenzene-13C6 in Environmental Contaminant Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of environmental science, the accurate quantification of persistent organic pollutants (POPs) is paramount for assessing environmental contamination, understanding bioaccumulation, and informing regulatory decisions. Hexabromobenzene-13C6 (¹³C₆-HBB) serves as a critical analytical tool, primarily utilized as an internal standard in isotope dilution mass spectrometry (IDMS) for the analysis of brominated flame retardants (BFRs) and other halogenated organic compounds. Its stable isotope-labeled structure allows for precise and accurate quantification by correcting for sample loss during preparation and analysis, as well as mitigating matrix effects that can interfere with instrumental detection. This technical guide provides an in-depth overview of the application of Hexabromobenzene-13C6 in environmental science, complete with experimental protocols and data presented for clarity and reproducibility.

Core Application: Isotope Dilution Mass Spectrometry (IDMS)

Hexabromobenzene-13C6 is the ideal internal standard for the analysis of its unlabeled counterpart, hexabromobenzene (B166198) (HBB), a persistent and bioaccumulative environmental pollutant. Furthermore, due to its chemical similarity and comparable behavior during extraction, cleanup, and chromatographic analysis, it is also employed as a surrogate standard for a range of other BFRs, particularly polybrominated diphenyl ethers (PBDEs) and novel brominated flame retardants (NBFRs).[1]

The principle of IDMS involves introducing a known amount of the isotopically labeled standard (Hexabromobenzene-13C6) into the environmental sample at the beginning of the analytical process. The native (unlabeled) analyte and the labeled standard are then extracted, purified, and analyzed together, typically by gas chromatography-mass spectrometry (GC-MS) or gas chromatography-tandem mass spectrometry (GC-MS/MS).[2][3] By measuring the ratio of the native analyte to the labeled standard in the final extract, the initial concentration of the native analyte in the sample can be accurately determined, regardless of any losses during the analytical procedure.[2]

Analytical Workflow for Environmental Samples

The analysis of environmental matrices for BFRs using Hexabromobenzene-13C6 as an internal standard follows a multi-step process designed to isolate and concentrate the target analytes while removing interfering substances.

Figure 1: General analytical workflow for the determination of brominated flame retardants using Hexabromobenzene-13C6 as an internal standard.

Detailed Experimental Protocols

While a specific, universally adopted protocol for the use of Hexabromobenzene-13C6 does not exist, the following represents a synthesized methodology based on established procedures for the analysis of BFRs in solid environmental matrices like soil and sediment.[2][4]

1. Sample Preparation and Spiking:

• Homogenization: Air-dry the soil or sediment sample and sieve to remove large debris. Homogenize the sample thoroughly.

• Spiking: Weigh approximately 10 grams of the homogenized sample into an extraction thimble. Accurately spike the sample with a known amount of Hexabromobenzene-13C6 solution in a suitable solvent (e.g., toluene (B28343) or isooctane). The spiking level should be chosen to be within the calibration range of the instrument.

2. Extraction:

• Soxhlet Extraction: Place the spiked sample in a Soxhlet extractor. Extract with a suitable solvent mixture, such as 1:1 (v/v) hexane (B92381)/dichloromethane, for 12-18 hours.[4]

• Pressurized Liquid Extraction (PLE): Alternatively, use PLE with a solvent mixture like 1:1 (v/v) n-hexane/dichloromethane at elevated temperature (e.g., 100°C) and pressure (e.g., 1500 psi).[2]

3. Cleanup and Fractionation:

• Sulfur Removal: If elemental sulfur is expected to be present (common in sediments), treat the extract with activated copper powder to remove it.

• Column Chromatography: Concentrate the extract and apply it to a multi-layer chromatography column. A common packing consists of, from bottom to top, silica gel, acidified silica gel, and anhydrous sodium sulfate. Elute the target analytes with a non-polar solvent like hexane or a mixture of hexane and dichloromethane. This step removes polar interferences.[4] Florisil can also be used for cleanup.[4]

4. Concentration and Solvent Exchange:

• Concentrate the cleaned extract to a final volume of approximately 1 mL using a gentle stream of nitrogen.

• If necessary, exchange the solvent to one that is compatible with the GC-MS system, such as isooctane.

5. Instrumental Analysis (GC-MS/MS):

• Injection: Inject a small volume (e.g., 1-2 µL) of the final extract into the GC-MS/MS system.

• Gas Chromatography: Use a capillary column suitable for the separation of BFRs (e.g., a DB-5ms column). The oven temperature program should be optimized to achieve good separation of the target analytes.

• Mass Spectrometry: Operate the mass spectrometer in a sensitive and selective mode, such as selected ion monitoring (SIM) or multiple reaction monitoring (MRM), to detect and quantify the native BFRs and Hexabromobenzene-13C6.

Quantitative Data

The following tables summarize typical quantitative performance data for the analysis of BFRs using isotope dilution methods. While specific data for Hexabromobenzene-13C6 is limited in the public literature, the provided data for other ¹³C-labeled BFRs in similar matrices serve as a reliable reference for expected method performance.

Table 1: Method Detection Limits (MDLs) and Recoveries for PBDEs in Soil using Isotope Dilution GC-MS [4]

Analyte (PBDE Congener)	Method Detection Limit (ng/g)	Average Recovery (%) - Florisil Cleanup	Average Recovery (%) - Silica Cleanup
BDE-28	0.05	95.6	101.2
BDE-47	0.04	110.8	110.7
BDE-99	0.08	98.2	105.4
BDE-100	0.06	102.1	108.3
BDE-153	0.1	85.4	92.1
BDE-154	0.09	88.7	95.3
BDE-183	0.2	75.2	81.5
BDE-209	0.3	30.8	44.4

Note: Recoveries were determined for eight PBDE congeners in the concentration range of 0.04 to 4 ng/g in soil.[4]

Table 2: Instrument Detection Limits (IDLs) for Selected PBDEs using Advanced GC-MS/MS [5]

Analyte (PBDE Congener)	Instrument Detection Limit (femtograms on-column)
BDE-28	2
BDE-47	3
BDE-99	5
BDE-100	4
BDE-153	8
BDE-154	7
BDE-183	15
BDE-209	100

Note: These values represent the sensitivity of the analytical instrument and do not account for losses during sample preparation.[5]

Logical Relationship Diagram for Isotope Dilution Quantification

The core principle of quantification using an internal standard like Hexabromobenzene-13C6 is based on the relative response of the analyte to the standard.

Figure 2: Logical diagram illustrating the quantification process in isotope dilution mass spectrometry.

Conclusion

Hexabromobenzene-13C6 is an indispensable tool in modern environmental chemistry, enabling the accurate and reliable quantification of brominated flame retardants and other persistent organic pollutants in complex environmental matrices. Its use as an internal standard in isotope dilution mass spectrometry provides a robust methodology that corrects for analytical variability, leading to high-quality data essential for environmental monitoring, risk assessment, and regulatory compliance. The methodologies outlined in this guide, supported by the principles of isotope dilution, form the foundation for the precise analysis of these ubiquitous environmental contaminants.

References

• 1. Instrumental methods and challenges in quantifying polybrominated diphenyl ethers in environmental extracts: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. Simultaneous Method for Selected PBDEs and HBCDDs in Foodstuffs Using Gas Chromatography—Tandem Mass Spectrometry and Liquid Chromatography—Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of PolyBrominated Diphenyl Ethers(PBDEs) in soil using Gas Chromatography/Isotope Dilution Mass Spectrometry (Journal Article) | ETDEWEB [osti.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Physical and chemical properties of Hexabromobenzene-13C6

This technical guide provides a comprehensive overview of the physical and chemical properties of Hexabromobenzene-¹³C₆, an isotopically labeled form of Hexabromobenzene (B166198). This document is intended for researchers, scientists, and drug development professionals, offering detailed data, experimental protocols, and visualizations to support advanced research and analysis.

Core Physical and Chemical Properties

Hexabromobenzene-¹³C₆ shares most of its physical and chemical properties with its unlabeled counterpart, with the primary difference being its molecular weight due to the incorporation of six carbon-13 isotopes. It is a polybrominated aromatic compound characterized by a benzene (B151609) ring substituted with six bromine atoms.[1] This compound is a white to pale yellow solid, appearing as monoclinic needles or a crystalline powder.[1][2][3][4] It is recognized for its high density, thermal stability, and low solubility in water, while being more soluble in organic solvents.[1]

Table 1: General Physical and Chemical Properties of Hexabromobenzene and Hexabromobenzene-¹³C₆

Property	Value	Source
Chemical Formula	¹³C₆Br₆	[5]
Molecular Weight	557.44 g/mol	[5]
Unlabeled Molecular Weight	551.49 g/mol	[2][4][6]
Appearance	Monoclinic needles or white powder	[2][7]
Melting Point	>300 °C / 327 °C (621 °F; 600 K)	[2][4][8]
Boiling Point	423-425 °C (rough estimate)	[3][8]
Water Solubility	Insoluble (0.16 x 10⁻³ mg/L at 25 °C)	[4][7][8]
Vapor Pressure	2 x 10⁻⁸ mmHg	[7]
Log Kₒw (LogP)	6.07	[4][7]
Stability	Stable under normal conditions	[3][8]

Table 2: Solubility of Hexabromobenzene in Various Solvents

Solvent	Solubility	Source
Water	Insoluble	[3][4][7]
Acetic Acid	Soluble	[4][7]
Alcohol (Ethanol)	Slightly Soluble	[4][7]
Ether (Diethyl ether)	Slightly Soluble	[4][7]
Benzene	>10%	[4][7]
Chloroform	Soluble (10 mg/mL) / >10%	[3][4][7][8]
Petroleum Ether	>10%	[4][7]
Toluene	Soluble (commercially available as a solution)	[5]

Spectral Data

Spectral analysis is crucial for the identification and quantification of Hexabromobenzene-¹³C₆.

• Mass Spectrometry (MS): The NIST WebBook provides the electron ionization mass spectrum for unlabeled Hexabromobenzene.[6][9] Negative ion chemical ionization MS is a sensitive method for both qualitative and quantitative determination.[3][7]

• Infrared (IR) Spectroscopy: The Sadtler Research Laboratories IR Grating Collection and the Coblentz Society collection provide IR spectra for unlabeled Hexabromobenzene.[3][7][11]

• Raman Spectroscopy: Raman spectral data is available for unlabeled Hexabromobenzene.[7][12]

• UV Spectroscopy: UV spectral data is available in the Sadtler Research Laboratories Spectral Collection.[3][7]

Experimental Protocols

Synthesis of Hexabromobenzene

The synthesis of Hexabromobenzene typically involves the bromination of benzene in the presence of a catalyst.[13] While a specific protocol for the ¹³C₆ labeled version is not detailed, the general methodology can be adapted using ¹³C₆-benzene as the starting material.

General Synthesis Protocol:

• Reaction Setup: In a glass-lined reactor, add bromine, a catalyst such as anhydrous aluminum trichloride, and fuming sulfuric acid.[13] Benzene (or ¹³C₆-benzene) is placed in a separate head tank.[13]

• Reaction Initiation: Begin stirring and heat the reactor using a water bath, maintaining a temperature of approximately 45-50 °C.[13]

• Addition of Benzene: Add the benzene dropwise to the reaction mixture. The rate of addition is controlled to manage the reaction, for example, dripping 48-52 kg of benzene at a constant speed over 35-45 minutes.[13] Hydrogen bromide is evolved during the reaction.[4][13]

• Work-up: After the reaction is complete, add pure water to the reactor.[13]

• Purification (Steam Stripping): Introduce steam into the reactor to strip out any remaining bromine until the red product transforms into opalescent crystals.[13]

• Isolation: Cool the mixture to room temperature and filter the product.[13]

• Washing and Drying: Wash the filter cake with water and then dry to obtain the final Hexabromobenzene product.[13] An alternative washing procedure involves washing with dibromoethane, then methanol, followed by treatment with hydrobromic acid to remove the iron catalyst, and finally washing with water until neutral.[14]

Caption: General Synthesis Workflow for Hexabromobenzene.

Analytical Methods

Various analytical methods are employed for the detection and quantification of Hexabromobenzene in biological and environmental samples.

1. Sample Preparation (General for Rat Tissue): A method for determining Hexabromobenzene in rat tissue was evaluated with recoveries close to 100%.[7] Notably, a cleanup procedure was not necessary before analysis by gas-liquid chromatography.[7]

2. Gas Chromatography (GC) Analysis:

• Instrumentation: Gas-liquid chromatography is a common technique.[7]

• Column: A column such as Chromosorb W coated with 4% SE-30 and 6% QF-1 or OV-210 can be used.[7]

• Detection:

  • Mass Spectrometry (MS): GC coupled with MS, particularly using negative chemical ionization (NCI), is a highly sensitive and reliable method.[3][15]

  • Electron Capture Detector (ECD): High-resolution gas chromatography (HRGC) with an electron capture detector is also utilized.[15]

• Detection Limit: A minimum detection limit of 0.1 ppm was reported for the analysis in rat tissue.[7]

3. High-Performance Liquid Chromatography (HPLC): HPLC provides an alternative to GC-based methods for the separation of halogenated compounds.[15]

• Detection: A UV detector is the most common detector for HPLC analysis in this context.[15]

Caption: Analytical Workflow for Hexabromobenzene.

Applications in Research

Hexabromobenzene-¹³C₆ is primarily used as an internal standard or surrogate in environmental analysis and human biomonitoring studies for the accurate quantification of native Hexabromobenzene.[5][16] Its use helps to correct for matrix effects and variations in extraction efficiency and instrumental response.[16] Unlabeled Hexabromobenzene has been used as a flame retardant in materials like plastics and textiles.[1][3][4] Due to its persistence and potential for bioaccumulation, it is studied as a persistent organic pollutant (POP).[1][17][18]

Caption: Role of Hexabromobenzene-¹³C₆ in Analysis.

References

• 1. CAS 87-82-1: Hexabromobenzene | CymitQuimica [cymitquimica.com]
• 2. Hexabromobenzene Analytical Standard High Purity (98%) at Best Price [nacchemical.com]
• 3. guidechem.com [guidechem.com]
• 4. Hexabromobenzene - Wikipedia [en.wikipedia.org]
• 5. isotope.com [isotope.com]
• 6. Benzene, hexabromo- [webbook.nist.gov]
• 7. Hexabromobenzene | C6Br6 | CID 6905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. HEXABROMOBENZENE CAS#: 87-82-1 [m.chemicalbook.com]
• 9. Benzene, hexabromo- [webbook.nist.gov]
• 10. organicchemistrydata.org [organicchemistrydata.org]
• 11. Benzene, hexabromo- [webbook.nist.gov]
• 12. HEXABROMOBENZENE(87-82-1) Raman [m.chemicalbook.com]
• 13. Synthesis method of hexabromobenzene - Eureka | Patsnap [eureka.patsnap.com]
• 14. DE1933486A1 - Process for the production of hexabromobenzene - Google Patents [patents.google.com]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]
• 16. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 17. Presence and partitioning properties of the flame retardants pentabromotoluene, pentabromoethylbenzene and hexabromobenzene near suspected source zones in Norway. | Semantic Scholar [semanticscholar.org]
• 18. Presence and partitioning properties of the flame retardants pentabromotoluene, pentabromoethylbenzene and hexabromobenzene near suspected source zones in Norway. | Sigma-Aldrich [sigmaaldrich.com]

Synthesis and Purification of ¹³C₆-Labeled Hexabromobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of ¹³C₆-labeled hexabromobenzene (B166198), a critical internal standard for analytical studies. The following sections detail the experimental protocols, data, and workflows necessary for the successful preparation of this isotopically labeled compound.

Synthesis of ¹³C₆-Hexabromobenzene

The synthesis of ¹³C₆-hexabromobenzene is achieved through the electrophilic bromination of ¹³C₆-benzene. This reaction utilizes a Lewis acid catalyst, such as anhydrous aluminum chloride or iron filings, to facilitate the substitution of all six carbon atoms on the benzene (B151609) ring with bromine.

Reaction: C₆H₆ + 6Br₂ → C₆Br₆ + 6HBr

Experimental Protocol: Synthesis

This protocol is adapted from established methods for the synthesis of unlabeled hexabromobenzene.[1] Researchers should exercise caution due to the hazardous nature of the reagents involved.

Materials:

• ¹³C₆-Benzene

• Bromine (Br₂)

• Anhydrous aluminum chloride (AlCl₃) or iron filings (Fe)

• Fuming sulfuric acid (optional, as a dehydrating agent)[1]

• Glass-enameled reaction kettle or a three-neck round-bottom flask

• Stirrer

• Heating mantle or water bath

• Dropping funnel

• Reflux condenser

• Gas trap (for HBr)

Procedure:

• Set up the reaction apparatus in a well-ventilated fume hood. The reaction vessel should be equipped with a stirrer, a dropping funnel, and a reflux condenser connected to a gas trap to neutralize the hydrogen bromide gas produced.

• To the reaction vessel, add the ¹³C₆-benzene and the Lewis acid catalyst (e.g., a small amount of iron filings or anhydrous aluminum chloride).

• Slowly add bromine from the dropping funnel to the stirred reaction mixture. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• After the addition of bromine is complete, heat the reaction mixture to a temperature of 45-50°C.[1]

• Maintain the reaction at this temperature with continuous stirring for a period of 2 to 4 hours to ensure complete bromination.[1]

• After the reaction is complete, allow the mixture to cool to room temperature.

• The crude product will be a solid mass. Carefully quench the reaction by slowly adding water to the reaction mixture to decompose the catalyst.

• The crude ¹³C₆-hexabromobenzene can then be isolated by filtration.

Synthesis Pathway Diagram

Caption: Synthesis pathway for ¹³C₆-Hexabromobenzene.

Purification of ¹³C₆-Hexabromobenzene

Purification of the crude ¹³C₆-hexabromobenzene is essential to remove any unreacted starting materials, partially brominated byproducts, and catalyst residues. Recrystallization is a highly effective method for obtaining high-purity hexabromobenzene.

Experimental Protocol: Purification by Recrystallization

Materials:

• Crude ¹³C₆-Hexabromobenzene

• Toluene (B28343) (or another suitable solvent like benzene)

• Erlenmeyer flasks

• Heating plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Transfer the crude ¹³C₆-hexabromobenzene to an Erlenmeyer flask.

• Add a minimal amount of hot toluene to the flask to dissolve the solid. Toluene is a good solvent for recrystallization as hexabromobenzene is soluble in hot toluene and less soluble at room temperature.[2][3]

• Heat the mixture gently on a hot plate with stirring until the solid is completely dissolved. Avoid excessive boiling.

• If there are any insoluble impurities, perform a hot filtration to remove them.

• Allow the hot, saturated solution to cool slowly to room temperature. Crystal formation should begin as the solution cools.

• To maximize crystal yield, the flask can be placed in an ice bath after it has reached room temperature.

• Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold toluene to remove any remaining impurities.

• Dry the purified ¹³C₆-hexabromobenzene crystals in a vacuum oven or desiccator.

Purification Workflow Diagram

Caption: Purification workflow for ¹³C₆-Hexabromobenzene.

Data Presentation

Parameter	Value	Reference/Comment
Synthesis
Starting Material	¹³C₆-Benzene	Commercially available
Reagents	Bromine, Lewis Acid
Reaction Temperature	45-50°C	[1]
Reaction Time	2-4 hours	[1]
Estimated Yield	80-90%	Based on analogous unlabeled reactions.
Purification
Method	Recrystallization
Solvent	Toluene	[2][3]
Final Product
Chemical Formula	¹³C₆Br₆
Appearance	White to off-white crystalline powder
Purity	>97%	A purity of 97% has been reported for unlabeled hexabromobenzene synthesis.[4]
Analytical Technique	GC-MS	Gas Chromatography-Mass Spectrometry is a suitable method for purity assessment.[5]

Quality Control

The purity of the final ¹³C₆-hexabromobenzene product should be assessed using appropriate analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for determining the purity and confirming the identity of the labeled compound. The mass spectrum will show a characteristic isotopic pattern corresponding to the presence of six ¹³C atoms and six bromine atoms.

References

• 1. Synthesis method of hexabromobenzene - Eureka | Patsnap [eureka.patsnap.com]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. quora.com [quora.com]
• 4. US20050137431A1 - Process for eco-friendly synthesis of bromobenzene - Google Patents [patents.google.com]
• 5. Hexabromobenzene | C6Br6 | CID 6905 - PubChem [pubchem.ncbi.nlm.nih.gov]

Hexabromobenzene-¹³C₆: A Technical Overview for Advanced Research

This guide provides essential technical data for Hexabromobenzene-¹³C₆, a stable isotope-labeled compound crucial for a variety of applications in environmental analysis, metabolism studies, and as an internal standard in mass spectrometry. Its use allows for precise quantification and differentiation from its unlabeled counterpart in complex matrices.

Core Physicochemical Data

The fundamental properties of Hexabromobenzene-¹³C₆ are summarized below, with a comparison to the unlabeled compound for clarity.

Property	Hexabromobenzene-¹³C₆	Hexabromobenzene (Unlabeled)
CAS Number	2483735-50-6[1]	87-82-1[2][3][4][5][6][7]
Molecular Formula	¹³C₆Br₆	C₆Br₆
Molecular Weight	557.44 g/mol [1]	~551.49 g/mol [2][5][6][7][8]
Appearance	White crystalline powder[7]	Monoclinic needles or white powder[3][7]

Experimental Protocols

Due to the specialized nature of Hexabromobenzene-¹³C₆, detailed experimental protocols are often application-specific. The following represents a generalized workflow for its use as an internal standard in the analysis of environmental samples for the presence of Hexabromobenzene.

Sample Preparation and Extraction Workflow

Caption: Workflow for using Hexabromobenzene-¹³C₆ as an internal standard.

Methodology:

• Sample Spiking: A known quantity of Hexabromobenzene-¹³C₆ in a suitable solvent (e.g., toluene) is added to the environmental sample prior to extraction. This internal standard will undergo the same extraction and analysis procedures as the native (unlabeled) Hexabromobenzene.

• Extraction: The spiked sample is then subjected to an appropriate extraction method, such as Soxhlet or Accelerated Solvent Extraction (ASE), using a solvent system capable of efficiently extracting brominated flame retardants.

• Cleanup: The resulting extract is cleaned to remove interfering co-extractives. This may involve techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE) with materials such as silica gel or Florisil.

• Analysis: The final, concentrated extract is analyzed by gas chromatography-mass spectrometry (GC-MS), often using tandem mass spectrometry (MS/MS) for enhanced selectivity and sensitivity.

• Quantification: The concentration of native Hexabromobenzene in the sample is determined by comparing its response to the known concentration of the added Hexabromobenzene-¹³C₆ internal standard. This isotope dilution method corrects for losses of the analyte during sample preparation and analysis, leading to highly accurate and precise results.

Logical Relationship of Isotope Dilution Mass Spectrometry

The underlying principle of using a stable isotope-labeled internal standard like Hexabromobenzene-¹³C₆ is based on the chemical and physical similarities between the labeled and unlabeled compounds, while being distinguishable by their mass.

Caption: Principle of isotope dilution mass spectrometry.

References

• 1. isotope.com [isotope.com]
• 2. Hexabromobenzene｜lookchem [lookchem.com]
• 3. Hexabromobenzene | C6Br6 | CID 6905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzene, hexabromo- [webbook.nist.gov]
• 5. ヘキサブロモベンゼン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. accustandard.com [accustandard.com]
• 7. Hexabromobenzene - Wikipedia [en.wikipedia.org]
• 8. webqc.org [webqc.org]

A Technical Guide to Commercially Available Hexabromobenzene-¹³C₆ Standards

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available Hexabromobenzene-¹³C₆ standards, their applications, and the methodologies for their use. This document is intended to serve as a core resource for researchers and scientists in environmental analysis, drug development, and related fields who require highly accurate and reliable quantification of hexabromobenzene (B166198) and other persistent organic pollutants (POPs).

Introduction to Hexabromobenzene and the Need for Labeled Standards

Hexabromobenzene is a polybrominated aromatic hydrocarbon that has been used as a flame retardant. Due to its persistence, bioaccumulative potential, and toxicity, it is a compound of significant environmental and health concern. Accurate quantification of hexabromobenzene in various matrices, such as soil, water, sediment, and biological tissues, is crucial for monitoring its environmental fate and assessing human exposure.

Isotope dilution mass spectrometry (IDMS) is the gold standard for the accurate quantification of organic micropollutants. This technique involves the use of a stable isotope-labeled internal standard, such as Hexabromobenzene-¹³C₆, which is chemically identical to the native analyte but has a different mass. The use of a ¹³C-labeled standard allows for the correction of analyte losses during sample preparation and instrumental analysis, leading to highly precise and accurate results.

Commercially Available Hexabromobenzene-¹³C₆ Standards

Several reputable suppliers offer Hexabromobenzene-¹³C₆ standards. The following tables summarize the key quantitative data for commercially available products.

Table 1: Summary of Commercially Available Hexabromobenzene-¹³C₆ Standards

Supplier	Product Name	Product Number	Concentration	Solvent	Isotopic Purity	Chemical Purity
Cambridge Isotope Laboratories, Inc.	Hexabromobenzene (¹³C₆, 99%)	CLM-1921-1.2	100 µg/mL	Toluene	99%	≥98%
Wellington Laboratories	Hexabromo(¹³C₆)benzene	MHBBZ	Not specified	Toluene	≥98%	≥98%*

*Detailed concentration and purity information are provided on the lot-specific Certificate of Analysis, available upon request from the supplier.

Experimental Protocols: Analysis of Hexabromobenzene using Isotope Dilution Mass Spectrometry

The following experimental protocol is based on the principles outlined in the U.S. Environmental Protection Agency (EPA) Method 1614A, which details the analysis of brominated diphenyl ethers (BDEs) in various matrices by high-resolution gas chromatography/high-resolution mass spectrometry (HRGC/HRMS) with isotope dilution.[1][2][3] This methodology is directly applicable to the analysis of hexabromobenzene.

Sample Preparation

The sample preparation procedure aims to extract the analytes of interest from the sample matrix and remove interfering substances.

• Fortification with Internal Standard: A known amount of the Hexabromobenzene-¹³C₆ internal standard solution is added to the sample at the beginning of the extraction process. This is a critical step for accurate quantification using the isotope dilution method.

• Extraction:

  • Solid Samples (Soil, Sediment, Tissue): Soxhlet or pressurized fluid extraction (PFE) with a suitable solvent system (e.g., toluene, hexane/acetone) is commonly employed.

  • Aqueous Samples (Water): Liquid-liquid extraction with a non-polar solvent (e.g., dichloromethane) is typically used.

• Cleanup: The raw extract is subjected to one or more cleanup steps to remove co-extracted interfering compounds. Common techniques include:

  • Acid/Base Partitioning: To remove acidic and basic interferences.

  • Gel Permeation Chromatography (GPC): To remove high molecular weight interferences such as lipids.

  • Adsorption Chromatography: Using materials like silica (B1680970) gel, alumina, or Florisil to separate the analytes from other organic compounds.

• Concentration: The cleaned-up extract is concentrated to a small volume (e.g., 1 mL) using a gentle stream of nitrogen.

Instrumental Analysis

The concentrated extract is analyzed by HRGC/HRMS.

• Gas Chromatography (GC):

  • Column: A high-resolution capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is used for the separation of the analytes.

  • Injector: A split/splitless or on-column injector is used to introduce the sample into the GC.

  • Temperature Program: A temperature program is optimized to achieve good chromatographic separation of hexabromobenzene from other compounds.

• Mass Spectrometry (MS):

  • Ionization: Electron ionization (EI) is typically used.

  • Resolution: A high-resolution mass spectrometer capable of a resolving power of at least 10,000 is required to differentiate the analytes from potential interferences.[4]

  • Selected Ion Monitoring (SIM): The mass spectrometer is operated in SIM mode to monitor the specific ions corresponding to native hexabromobenzene and the ¹³C₆-labeled internal standard.

Quantification

The concentration of native hexabromobenzene in the sample is calculated using the isotope dilution method. The ratio of the response of the native analyte to the response of the ¹³C₆-labeled internal standard is used to determine the concentration of the native analyte in the sample. This is achieved by comparing the response ratio in the sample to a calibration curve generated from standards containing known concentrations of both the native analyte and the labeled internal standard.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the experimental workflow for the analysis of hexabromobenzene using a ¹³C₆-labeled internal standard and the underlying principle of isotope dilution mass spectrometry.

Caption: Experimental workflow for the analysis of Hexabromobenzene using a ¹³C₆ internal standard.

Caption: Principle of Isotope Dilution Mass Spectrometry for accurate quantification.

References

• 1. bcp-instruments.com [bcp-instruments.com]
• 2. well-labs.com [well-labs.com]
• 3. isotope.com [isotope.com]
• 4. isotope.com [isotope.com]

Hexabromobenzene-13C6 safety data sheet and handling precautions

This guide provides a comprehensive overview of the safety data and handling precautions for Hexabromobenzene-13C6. It is intended for researchers, scientists, and professionals in drug development who may work with this substance. The information is compiled from various safety data sheets and scientific resources, with a focus on presenting clear, actionable guidance. It is important to note that Hexabromobenzene-13C6 is often supplied as a solution in a solvent, such as toluene (B28343), which introduces additional hazards that must be considered.

Hazard Identification and Classification

Hexabromobenzene is classified as a hazardous substance. The isotopically labeled Hexabromobenzene-13C6 is expected to have a similar toxicological profile. When supplied in a solvent like toluene, the mixture is considered hazardous and flammable.

GHS Classification: According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Hexabromobenzene is associated with the following hazards[1]:

• Acute Toxicity (Oral, Dermal, Inhalation): Category 4. Harmful if swallowed, in contact with skin, or if inhaled[2].

• Skin Corrosion/Irritation: Category 2. Causes skin irritation[2][3].

• Serious Eye Damage/Eye Irritation: Category 2. Causes serious eye irritation[2][3].

• Specific Target Organ Toxicity (Single Exposure): Category 3, targeting the respiratory system[1][3].

Products that are solutions of Hexabromobenzene-13C6 in toluene carry additional classifications related to the solvent, including[4][5][6][7]:

• Flammable Liquids: Category 2 or 3.

• Reproductive Toxicity: Category 2. Suspected of damaging the unborn child.

• Aspiration Hazard: Category 1. May be fatal if swallowed and enters airways.

• Specific Target Organ Toxicity (Repeated Exposure): Category 2. May cause damage to organs through prolonged or repeated exposure.

Hazard Statements (H-Statements):

• H225/H226: Highly flammable liquid and vapor / Flammable liquid and vapor[4][6].

• H302/H312/H332: Harmful if swallowed, in contact with skin, or if inhaled[2].

• H304: May be fatal if swallowed and enters airways[4].

• H315: Causes skin irritation[2][3][6].

• H319: Causes serious eye irritation[2].

• H335/H336: May cause respiratory irritation / May cause drowsiness or dizziness[1][4].

• H361d: Suspected of damaging the unborn child[4].

• H373: May cause damage to organs through prolonged or repeated exposure[4].

• H411/H413: Toxic to aquatic life with long lasting effects / May cause long lasting harmful effects to aquatic life[1][5][6].

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Hexabromobenzene.

Property	Value	Source(s)
Molecular Formula	C₆Br₆
Molecular Weight	551.49 g/mol (Unlabeled)	[1][2][8]
557.44 g/mol (¹³C₆ Labeled)	[7]
Appearance	Monoclinic needles or white/pale beige powder	[1][2][9]
Melting Point	>300 °C / 327 °C	[1][8][10]
Boiling Point	205 °C (lit.) / 417.5 °C at 760 mmHg	[9][10]
Flash Point	86 °C (lit.) / 199.6 °C	[9][10]
Solubility in Water	Insoluble (0.16x10⁻³ mg/L)	[1][2]
Solubility (Organic)	Soluble in chloroform (B151607) (10 mg/mL), benzene (B151609) (10%), and petroleum ether (10%). Slightly soluble in ethanol (B145695) and diethyl ether.	[1][10]
Log P (Octanol/Water Partition Coefficient)	6.07 / 6.26	[1][9][10]

Handling Precautions and Experimental Protocols

Strict adherence to safety protocols is mandatory when handling Hexabromobenzene-13C6.

3.1. Engineering Controls

• Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize exposure to dust or vapors[5][9][11].

• Use explosion-proof electrical, ventilating, and lighting equipment, especially when handling solutions in flammable solvents[4][5][6].

• Ensure that eyewash stations and safety showers are readily accessible and close to the workstation[11].

3.2. Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards[9][11].

• Skin Protection:

  • Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been inspected for integrity before use. The selected gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374[5][9].

  • Clothing: Wear fire/flame-resistant and impervious clothing to prevent skin contact[9][11].

• Respiratory Protection: If exposure limits are exceeded or if dust/vapors are generated, use a full-face respirator with an appropriate cartridge[9].

3.3. Safe Handling Workflow The following diagram outlines a logical workflow for the safe handling of Hexabromobenzene-13C6.

Caption: Workflow for Safe Handling of Hexabromobenzene-13C6.

3.4. Storage Requirements

• Store containers tightly closed in a dry, cool, and well-ventilated place[4][9][11].

• Keep the substance away from heat, sparks, open flames, and other ignition sources[4][5][6].

• Store locked up and apart from incompatible materials such as strong oxidizing agents[5][9][11].

Emergency Procedures

4.1. First-Aid Measures

Exposure Route	First-Aid Protocol	Source(s)
Inhalation	Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If you feel unwell, call a POISON CENTER or doctor.	[11][12]
Skin Contact	Immediately remove all contaminated clothing. Flush skin and hair with running water (and soap if available). Seek medical attention if irritation occurs or persists.	[4][6][11]
Eye Contact	Rinse cautiously and immediately with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.	[4][11][12]
Ingestion	Do NOT induce vomiting. Rinse mouth. Never give anything by mouth to an unconscious person. Seek immediate medical assistance.	[11]

4.2. Spill Response Protocol In the event of a spill, a clear and immediate response is critical to mitigate hazards.

References

• 1. Hexabromobenzene - Wikipedia [en.wikipedia.org]
• 2. Hexabromobenzene | C6Br6 | CID 6905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. scantecnordic.se [scantecnordic.se]
• 5. cdn.chemservice.com [cdn.chemservice.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. isotope.com [isotope.com]
• 8. accustandard.com [accustandard.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. Hexabromobenzene｜lookchem [lookchem.com]
• 11. fishersci.com [fishersci.com]
• 12. chemicalbook.com [chemicalbook.com]

Isotopic Purity of Hexabromobenzene-¹³C₆ for Mass Spectrometry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic purity of Hexabromobenzene-¹³C₆ and its application as an internal standard in mass spectrometry. The document outlines the importance of isotopic purity, methods for its determination, and practical considerations for its use in quantitative analysis, particularly in the context of environmental and toxicological studies.

Introduction to Hexabromobenzene-¹³C₆

Hexabromobenzene (B166198) (HBB) is a brominated flame retardant, and its presence in the environment is of significant concern due to its persistence and potential toxicity[1]. Accurate quantification of HBB in various matrices is crucial for environmental monitoring and risk assessment[2][3][4][5]. Isotope dilution mass spectrometry (IDMS) is a powerful technique for such quantification, relying on the use of stable isotope-labeled internal standards. Hexabromobenzene-¹³C₆, in which all six carbon atoms are replaced with the ¹³C isotope, serves as an ideal internal standard for the analysis of native hexabromobenzene. Its chemical and physical properties are nearly identical to the native compound, ensuring similar behavior during sample preparation and analysis, while its distinct mass allows for precise quantification.

A commercially available standard of Hexabromobenzene-¹³C₆ is offered with an isotopic purity of 99%[6]. This high level of enrichment is critical for minimizing cross-contribution to the native analyte signal and ensuring the accuracy of quantitative results.

Quantitative Data on Isotopic Purity

The isotopic purity of a labeled compound is a critical parameter that defines its quality and suitability for use as an internal standard. While a specific Certificate of Analysis for a particular lot of Hexabromobenzene-¹³C₆ was not publicly available, the following tables summarize the expected quantitative data for a standard with 99% isotopic enrichment.

Table 1: Specifications of Hexabromobenzene-¹³C₆ Standard

Parameter	Specification	Source
Chemical Formula	¹³C₆Br₆	[6]
Labeled CAS Number	2483735-50-6	[6]
Unlabeled CAS Number	87-82-1	[6]
Molecular Weight	~557.44 g/mol	[6]
Isotopic Purity	99%	[6]
Chemical Purity	≥98%	[6]
Form	Solution in Toluene (B28343)	[6]
Concentration	100 µg/mL	[6]

Table 2: Theoretical Isotopic Distribution for Hexabromobenzene-¹³C₆ (99% Enrichment)

This table presents a theoretical mass isotopologue distribution (MID) for Hexabromobenzene-¹³C₆ with a 99% isotopic enrichment for the ¹³C atoms. The distribution is calculated based on the natural abundance of isotopes for bromine (⁷⁹Br and ⁸¹Br) and the specified enrichment of ¹³C. The "M" in this context refers to the monoisotopic mass of the fully ¹³C-labeled hexabromobenzene.

Isotopologue	Relative Abundance (%)	Description
M	100.00	¹³C₆⁷⁹Br₆
M+1	0.6	Contribution from natural abundance of ¹³C in the 1% unlabeled portion and other minor isotopes.
M+2	49.3	Primarily from one ⁸¹Br atom.
M+3	0.3	Minor contributions.
M+4	121.5	Primarily from two ⁸¹Br atoms.
M+5	0.6	Minor contributions.
M+6	148.2	Primarily from three ⁸¹Br atoms.
M+7	0.7	Minor contributions.
M+8	122.1	Primarily from four ⁸¹Br atoms.
M+9	0.6	Minor contributions.
M+10	60.1	Primarily from five ⁸¹Br atoms.
M+11	0.3	Minor contributions.
M+12	14.8	Primarily from six ⁸¹Br atoms.

Note: This is a simplified theoretical distribution. The actual distribution should be confirmed by high-resolution mass spectrometry.

Experimental Protocols

Determination of Isotopic Purity of Hexabromobenzene-¹³C₆

This protocol outlines a general procedure for verifying the isotopic purity of a Hexabromobenzene-¹³C₆ standard using Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To determine the isotopic distribution and confirm the isotopic enrichment of the Hexabromobenzene-¹³C₆ standard.

Materials:

• Hexabromobenzene-¹³C₆ standard solution (e.g., 100 µg/mL in toluene)

• High-purity solvent (e.g., toluene or hexane) for dilution

• Gas chromatograph coupled to a high-resolution mass spectrometer (HRMS) is preferred for accurate mass measurements. A quadrupole GC-MS can also be used.

Procedure:

• Sample Preparation:

  • Prepare a series of dilutions of the Hexabromobenzene-¹³C₆ standard in a high-purity solvent to achieve a concentration suitable for the instrument's linear range (e.g., 1-10 ng/µL).

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Injector: Split/splitless, operated in splitless mode.

    • Injection Volume: 1 µL.

    • Injector Temperature: 280 °C.

    • GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for the analysis of brominated flame retardants.

    • Oven Temperature Program:

      • Initial temperature: 100 °C, hold for 1 minute.

      • Ramp: 20 °C/min to 300 °C.

      • Hold: 10 minutes at 300 °C.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Ion Source Temperature: 230 °C.

    • Transfer Line Temperature: 280 °C.

    • Acquisition Mode: Full scan mode to observe the entire isotopic cluster. A scan range of m/z 50-600 is appropriate. For higher sensitivity, selected ion monitoring (SIM) can be used to monitor the specific ions of interest.

• Data Analysis:

  • Obtain the mass spectrum of the Hexabromobenzene-¹³C₆ peak.

  • Identify the molecular ion cluster. For ¹³C₆Br₆, the most abundant ions will be in the m/z 552-564 range, depending on the bromine isotope combination.

  • Measure the relative abundance of each isotopologue in the cluster.

  • Calculate the isotopic enrichment by comparing the measured distribution to the theoretical distribution for natural abundance hexabromobenzene and the expected distribution for the highly enriched standard. Corrections for the natural isotopic abundance of bromine must be applied.

Use of Hexabromobenzene-¹³C₆ as an Internal Standard for Quantification of Native Hexabromobenzene

This protocol describes the use of Hexabromobenzene-¹³C₆ as an internal standard for the quantification of native (unlabeled) hexabromobenzene in an environmental sample matrix (e.g., soil or sediment) by isotope dilution GC-MS.

Objective: To accurately quantify the concentration of native hexabromobenzene in a sample.

Materials:

• Environmental sample (e.g., soil, sediment).

• Hexabromobenzene-¹³C₆ internal standard solution of known concentration.

• Native hexabromobenzene calibration standards.

• Extraction solvents (e.g., hexane, dichloromethane).

• Cleanup materials (e.g., silica (B1680970) gel, Florisil).

• GC-MS system.

Procedure:

• Sample Preparation and Extraction:

  • Weigh a known amount of the homogenized sample (e.g., 10 g).

  • Spike the sample with a known amount of the Hexabromobenzene-¹³C₆ internal standard solution. The amount should be chosen to be in the mid-range of the expected analyte concentration.

  • Extract the sample using an appropriate technique, such as Soxhlet extraction or pressurized liquid extraction, with a suitable solvent mixture (e.g., hexane:acetone).

  • Concentrate the extract to a smaller volume.

• Extract Cleanup:

  • Perform cleanup of the extract to remove interfering matrix components. This may involve techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE) with silica or Florisil cartridges.

• GC-MS Analysis:

  • Prepare a calibration curve using solutions containing a fixed amount of the Hexabromobenzene-¹³C₆ internal standard and varying known concentrations of the native hexabromobenzene standard.

  • Analyze the calibration standards and the prepared sample extract using the GC-MS method described in Protocol 3.1, but with the mass spectrometer operating in Selected Ion Monitoring (SIM) mode for maximum sensitivity and selectivity.

  • SIM Ions to Monitor:

    • Native Hexabromobenzene (C₆Br₆): Monitor at least two characteristic ions of the molecular ion cluster (e.g., m/z 550 and 552).

    • Hexabromobenzene-¹³C₆ (¹³C₆Br₆): Monitor at least two characteristic ions of the molecular ion cluster (e.g., m/z 558 and 560).

• Quantification:

  • Calculate the response factor (RF) for the native analyte relative to the internal standard from the calibration curve.

  • Determine the concentration of the native hexabromobenzene in the sample extract by comparing the peak area ratio of the native analyte to the internal standard in the sample with the calibration curve.

  • Calculate the final concentration in the original sample, taking into account the initial sample weight and any dilution factors.

Visualizations

The following diagrams illustrate the logical and experimental workflows discussed in this guide.

Caption: Logical workflow for the determination of isotopic purity.

Caption: Experimental workflow for quantification using IDMS.

Conclusion

Hexabromobenzene-¹³C₆ is an essential tool for the accurate and precise quantification of native hexabromobenzene in complex matrices by isotope dilution mass spectrometry. The high isotopic purity of commercially available standards is a prerequisite for reliable results. This guide has provided an overview of the key characteristics of this internal standard, along with detailed protocols for the verification of its isotopic purity and its application in a quantitative analytical method. Adherence to these or similar validated protocols will enable researchers to generate high-quality data for environmental and toxicological assessments.

References

• 1. Hexabromobenzene - Wikipedia [en.wikipedia.org]
• 2. Hexabromobenzene | C6Br6 | CID 6905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. asms.org [asms.org]
• 4. longdom.org [longdom.org]
• 5. Environmental Applications of Mass Spectrometry for Emerging Contaminants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. isotope.com [isotope.com]

Hexabromobenzene: A Technical Guide to its Discovery and History as a Flame Retardant

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexabromobenzene (B166198) (HBB) is a fully brominated aromatic compound that has been utilized as an effective flame retardant in a variety of industrial and consumer products. Its high bromine content and thermal stability made it a valuable additive for reducing the flammability of combustible materials. This in-depth technical guide explores the discovery, history, mechanism of action, and key experimental evaluations of hexabromobenzene as a flame retardant.

Discovery and Historical Context

The precise moment of discovery of hexabromobenzene's flame-retardant properties is not pinpointed to a single event but rather emerged from the broader research into halogenated compounds for fire safety in the mid-20th century. The effectiveness of halogens, particularly bromine, in inhibiting combustion processes was recognized, leading to the investigation of various organobromine compounds.

Hexabromobenzene saw increased use as a flame retardant beginning in the 1970s.[1] It was introduced as an alternative to other brominated flame retardants like polybrominated biphenyls (PBBs) and polybrominated diphenyl ethers (PBDEs).[2] Its primary application was as an additive flame retardant, meaning it was physically mixed with the polymer rather than chemically bonded to it.

HBB found its way into a range of materials, including:

• Plastics: Used in polymers such as ABS, polystyrene, and epoxy resins.[3]

• Paper and Textiles: Imparted flame resistance to various fibrous materials.[4][5]

• Electrical and Electronic Equipment: Utilized in components like high-voltage capacitors to enhance fire safety.[2]

While historical production volumes are not extensively documented, reports indicate a significant market for brominated flame retardants, with HBB being a notable constituent.[6] However, due to concerns about its persistence, bioaccumulation, and potential toxicity, the use of HBB has declined in many regions, being replaced by newer, less persistent flame-retardant technologies.[7]

Physicochemical Properties and Flame Retardancy

The efficacy of hexabromobenzene as a flame retardant is rooted in its chemical structure and properties.

Property	Value	Reference
Chemical Formula	C₆Br₆	[2]
Molecular Weight	551.49 g/mol	[2]
Bromine Content	~86%	[2]
Melting Point	327 °C	[2]
Appearance	White to pale yellow crystalline powder	[7]
Solubility	Insoluble in water; soluble in organic solvents like benzene.	[2]

The high bromine content is the most critical factor for its flame retardant action. When materials containing HBB are heated, the carbon-bromine bonds break, releasing bromine radicals into the gas phase where combustion occurs.

Mechanism of Flame Retardant Action (Signaling Pathway)

Hexabromobenzene functions primarily through a gas-phase radical trapping mechanism, which interrupts the self-sustaining chemical reactions of fire.

Figure 1. Gas-phase flame retardant mechanism of hexabromobenzene.

Mechanism Description:

• Thermal Decomposition: In the event of a fire, the heat causes the polymer containing HBB to decompose. HBB itself also decomposes, releasing bromine atoms (Br•) into the gas phase.

• Radical Scavenging: In the gas phase, the highly reactive flame-propagating radicals (H•, OH•, and O•) are essential for sustaining the combustion chain reaction.

• Inhibition Cycle: The released bromine radicals (Br•) react with the fuel to form hydrogen bromide (HBr). HBr is a very effective flame inhibitor that reacts with the high-energy H• and OH• radicals, replacing them with less reactive Br• radicals. This process, known as radical scavenging, breaks the combustion cycle and extinguishes the flame.

Experimental Protocols for Evaluating Flame Retardancy

UL 94 Vertical Burn Test

The UL 94 standard is a widely used test for the flammability of plastic materials.[8]

Methodology:

• Specimen: A rectangular bar of the plastic material containing a specific loading of HBB.

• Procedure: The specimen is held vertically and a flame is applied to the bottom edge for 10 seconds and then removed. The time it takes for the flame to self-extinguish is recorded. The flame is then reapplied for another 10 seconds and the afterflame time is again recorded. Any dripping of flaming particles is also noted.

• Classification: Based on the afterflame times and the presence of flaming drips, the material is classified as V-0, V-1, or V-2, with V-0 being the most flame-retardant.[9][10][11]

References

• 1. Presence and partitioning properties of the flame retardants pentabromotoluene, pentabromoethylbenzene and hexabromobenzene near suspected source zones in Norway. | Sigma-Aldrich [sigmaaldrich.com]
• 2. Hexabromobenzene - Wikipedia [en.wikipedia.org]
• 3. Synthesis method of hexabromobenzene - Eureka | Patsnap [eureka.patsnap.com]
• 4. Hexabromobenzene | C6Br6 | CID 6905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cognitivemarketresearch.com [cognitivemarketresearch.com]
• 7. CAS 87-82-1: Hexabromobenzene | CymitQuimica [cymitquimica.com]
• 8. UL 94 - Wikipedia [en.wikipedia.org]
• 9. specialchem.com [specialchem.com]
• 10. Combustion (Fire) Tests for Plastics | UL [ul.com]
• 11. UL 94 Flame Classifications - UL94 FLAME RATINGS for Plastics [professionalplastics.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Hexabromobenzene-¹³C₆ as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Hexabromobenzene-¹³C₆ as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of brominated flame retardants (BFRs) in environmental matrices.

Introduction

Hexabromobenzene-¹³C₆ is a stable, isotopically labeled compound used as an internal standard in isotope dilution mass spectrometry (IDMS). Its physical and chemical properties are nearly identical to its native analog, hexabromobenzene, and it serves as an excellent surrogate for a range of polybrominated diphenyl ethers (PBDEs) and other brominated flame retardants. The use of a ¹³C-labeled internal standard is critical for accurate quantification as it compensates for sample loss during preparation and corrects for matrix effects and variations in instrument response. This leads to highly accurate and precise measurements, which are essential in environmental monitoring and human exposure studies.

Key Applications

The primary application of Hexabromobenzene-¹³C₆ is in the trace-level quantification of BFRs in various environmental and biological samples. BFRs are a class of persistent organic pollutants (POPs) that are of significant concern due to their environmental persistence, bioaccumulation, and potential toxicity.

Commonly analyzed analytes include:

• Polybrominated Diphenyl Ethers (PBDEs)

• Hexabromocyclododecanes (HBCDs) - Note: While GC-MS can be used, LC-MS is often preferred for HBCD isomer-specific analysis.

• Tetrabromobisphenol A (TBBPA) and its derivatives

• Other novel brominated flame retardants

Typical sample matrices include:

• Soil and Sediment

• Water (wastewater, surface water, drinking water)

• Sewage Sludge

• Indoor Dust

• Biota (e.g., fish tissue)

Experimental Protocols

The following protocols provide a detailed methodology for the analysis of BFRs in soil and sediment samples using Hexabromobenzene-¹³C₆ as an internal standard.

Sample Preparation: Extraction and Cleanup

A robust sample preparation procedure is crucial for the reliable analysis of BFRs. The following workflow outlines a common approach for soil and sediment samples.

Caption: Figure 1: Sample Preparation Workflow for BFR Analysis in Soil/Sediment

Detailed Steps:

• Sample Preparation: Air-dry the soil or sediment sample, grind it to a fine powder, and sieve to ensure homogeneity.

• Internal Standard Spiking: Weigh approximately 5-10 g of the homogenized sample into an extraction cell. Spike the sample with a known amount of Hexabromobenzene-¹³C₆ solution. A typical spiking level is 5-10 ng/g.

• Extraction: Perform pressurized liquid extraction (PLE) or Soxhlet extraction. A common solvent mixture is hexane:dichloromethane (1:1, v/v).[1]

  • PLE Conditions: Temperature: 100-120°C; Pressure: 1500-2000 psi; Static time: 5-10 min; 2-3 cycles.

  • Soxhlet Extraction: Extract for 12-18 hours.

• Sulfur Removal: If elemental sulfur is present (common in sediments), it can interfere with the analysis. Pass the extract through a column containing activated copper powder to remove sulfur.

• Cleanup: Concentrate the extract and apply it to a multi-layer silica gel column for cleanup. A typical column packing from bottom to top is: neutral silica, basic silica, neutral silica, acidic silica (e.g., 40% H₂SO₄ impregnated), and anhydrous sodium sulfate. This removes polar interferences.

• Elution: Elute the BFR fraction from the silica column with a non-polar solvent mixture, such as hexane:dichloromethane (1:1, v/v).

• Concentration and Solvent Exchange: Concentrate the cleaned extract to a final volume of approximately 1 mL under a gentle stream of nitrogen. Exchange the solvent to a high-boiling point solvent like nonane to prevent evaporation in the autosampler vial.

• Recovery Standard: Add a recovery (or syringe) standard just before analysis to assess the performance of the injection.

GC-MS Analysis

The following table summarizes typical GC-MS parameters for the analysis of BFRs.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 7000 series Triple Quadrupole or equivalent
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or DB-XLB (15 m x 0.18 mm, 0.07 µm)[2]
Injector	Split/Splitless or Multimode Inlet (MMI)
Injection Volume	1-2 µL
Injector Temperature	280-300°C
Oven Temperature Program	Initial: 100°C (hold 2 min), Ramp 1: 20°C/min to 200°C, Ramp 2: 5°C/min to 320°C (hold 10 min)
Carrier Gas	Helium, constant flow at 1.0-1.5 mL/min
MS Ion Source	Electron Ionization (EI)
Ion Source Temperature	230-280°C[2][3]
Quadrupole Temperature	150°C[2]
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

Table 2: Example SIM/MRM Transitions for Target Analytes

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
BDE-47 (Tetra-BDE)	485.7	327.8	405.8
BDE-99 (Penta-BDE)	563.6	405.7	483.6
BDE-153 (Hexa-BDE)	643.5	485.6	563.5
Hexabromobenzene-¹³C₆ (IS)	557.5	477.6	278.7
BDE-209 (Deca-BDE)	959.2	487.6	799.3

Data Analysis and Quantification

The quantification of target analytes is performed using the isotope dilution method. A calibration curve is generated by plotting the ratio of the peak area of the native analyte to the peak area of Hexabromobenzene-¹³C₆ against the concentration of the native analyte.

Caption: Figure 2: Isotope Dilution Quantification Logic

Quantitative Data and Performance Characteristics

The following tables summarize typical performance data for the analysis of PBDEs using Hexabromobenzene-¹³C₆ as an internal standard.

Table 3: Calibration Data

Analyte	Calibration Range (ng/mL)	R²
BDE-47	0.5 - 200	> 0.998
BDE-99	0.5 - 200	> 0.998
BDE-153	1.0 - 400	> 0.995
BDE-183	1.0 - 400	> 0.995
BDE-209	5.0 - 1000	> 0.990

Table 4: Method Detection Limits (MDLs) and Recoveries in Soil

Analyte	MDL (ng/g dry weight)	Average Recovery (%)	RSD (%)
BDE-47	0.05	95	8
BDE-99	0.08	92	11
BDE-153	0.12	88	13
BDE-183	0.15	85	15
BDE-209	0.50	75	18
Hexabromobenzene-¹³C₆ (IS)	N/A	85-110	< 15

Note: The data presented in these tables are representative and may vary depending on the specific instrumentation, sample matrix, and laboratory conditions.

Conclusion

The use of Hexabromobenzene-¹³C₆ as an internal standard in GC-MS analysis provides a robust and reliable method for the quantification of brominated flame retardants in complex environmental matrices. The isotope dilution approach effectively corrects for analytical variability, ensuring high-quality data for environmental monitoring and risk assessment. The protocols and data presented here serve as a valuable resource for researchers, scientists, and drug development professionals involved in the analysis of these important environmental contaminants.

References

• 1. agilent.com [agilent.com]
• 2. gcms.cz [gcms.cz]
• 3. public.jenck.com [public.jenck.com]

Application Note: Quantitative Analysis of Hexabromobenzene in Environmental Samples by Isotope Dilution Mass Spectrometry using Hexabromobenzene-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and accurate method for the quantitative analysis of hexabromobenzene (B166198) (HBB) in environmental solid samples, such as soil and sediment, utilizing Isotope Dilution Mass Spectrometry (IDMS). The protocol employs Hexabromobenzene-¹³C₆ as a stable isotope-labeled internal standard to ensure high precision and accuracy by correcting for matrix effects and variations during sample preparation and analysis. The methodology is based on gas chromatography-mass spectrometry (GC-MS) and is suitable for researchers in environmental science and toxicology, as well as professionals involved in monitoring persistent organic pollutants (POPs).

Introduction

Hexabromobenzene (HBB) is a brominated flame retardant (BFR) and a persistent organic pollutant (POP) of significant environmental concern due to its persistence, bioaccumulation, and potential toxicity.[1] Accurate quantification of HBB in complex environmental matrices is crucial for risk assessment and regulatory compliance. Isotope Dilution Mass Spectrometry (IDMS) is a premier analytical technique for this purpose, offering high accuracy and precision by using a stable isotope-labeled analog of the analyte as an internal standard.[2][3] This protocol specifically utilizes Hexabromobenzene-¹³C₆, which is commercially available for environmental analysis.[4] The ¹³C₆-labeled standard co-behaves with the native HBB through extraction, cleanup, and analysis, effectively compensating for any analyte losses and ionization suppression.[5][6]

Experimental Protocol

This protocol outlines the necessary steps for sample preparation, extraction, cleanup, and subsequent GC-MS analysis for the quantification of Hexabromobenzene.

Materials and Reagents

• Solvents: Hexane (B92381), Dichloromethane (B109758) (DCM), Toluene (all residue-analytical grade)

• Standards:

  • Native Hexabromobenzene (HBB) standard solution

  • Hexabromobenzene-¹³C₆ (HBB-¹³C₆) internal standard solution (e.g., 100 µg/mL in toluene)[4]

• Solid Phase Extraction (SPE): Silica (B1680970) gel cartridges

• Drying Agent: Anhydrous sodium sulfate (B86663), cleaned by baking at 550°C for 5 hours.[7]

• Glassware: Soxhlet extraction apparatus, round-bottom flasks, glass columns for cleanup, vials.

Sample Preparation and Extraction (Soxhlet Extraction)

• Sample Homogenization: Air-dry the soil or sediment sample and grind it into a fine, homogenous powder.[7]

• Spiking: Weigh approximately 5-10 g of the homogenized sample into a cellulose (B213188) extraction thimble. Spike the sample with a known amount of the Hexabromobenzene-¹³C₆ internal standard solution. The spiking level should be chosen to be within the calibration range.

• Drying: Mix the spiked sample with anhydrous sodium sulfate to remove residual moisture.

• Extraction: Place the thimble in a Soxhlet extractor. Extract the sample with a 1:1 (v/v) mixture of hexane and dichloromethane for 18-24 hours.[7]

• Concentration: After extraction, concentrate the solvent extract to approximately 1-2 mL using a rotary evaporator.

Sample Cleanup

Cleanup is essential to remove interfering co-extractants from the sample matrix.

• Column Preparation: Prepare a cleanup column by packing a glass column with activated silica gel.[7]

• Elution:

  • Pre-rinse the column with hexane.

  • Transfer the concentrated extract onto the column.

  • Elute the analytes with a suitable solvent mixture, such as 70 mL of a 5:1 (v/v) hexane:dichloromethane mixture.[7]

• Final Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen. Add a recovery standard if necessary before instrumental analysis.[7]

GC-MS Analysis

The analysis is performed using a gas chromatograph coupled to a mass spectrometer (GC-MS).

• GC System: Agilent 6890 or equivalent.

• Mass Spectrometer: Agilent 5973 or equivalent low-resolution mass spectrometer.[8]

• Column: HP-5MS capillary column (or equivalent), e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness.[9][10]

• Injection: 1-2 µL in splitless mode.

• Carrier Gas: Helium at a constant flow rate of approximately 1.2 mL/min.[7]

• GC Oven Temperature Program:

  • Initial temperature: 80°C, hold for 3 min.

  • Ramp 1: 10°C/min to 140°C.

  • Ramp 2: 5°C/min to 300°C, hold for 15 min.[7]

• MS Parameters:

  • Ionization Mode: Electron Impact (EI) at 70 eV.[10]

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitored Ions (m/z):

    • Hexabromobenzene (Native): Quantitation ion: m/z 552; Confirmation ions: m/z 550, 554.[11]

    • Hexabromobenzene-¹³C₆ (Internal Standard): m/z 558 (corresponding to the ¹³C₆-labeled molecule).

  • Temperatures: Ion source at 150°C, quadrupole at 106°C, and interface at 280°C.[7]

Data Presentation

The following tables summarize representative quantitative data for the IDMS analysis of Hexabromobenzene. These values are indicative and may vary depending on the specific instrumentation and matrix.

Table 1: Method Performance Characteristics

Parameter	Result
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.05 - 0.5 ng/g
Limit of Quantification (LOQ)	0.15 - 1.5 ng/g
Recovery (%)	85 - 115%
Precision (RSD)	< 15%

Table 2: GC-MS SIM Parameters

Analyte	Retention Time (approx.)	Quantitation Ion (m/z)	Confirmation Ion 1 (m/z)	Confirmation Ion 2 (m/z)
Hexabromobenzene (HBB)	Varies with system	552	550	554
Hexabromobenzene-¹³C₆ (IS)	Elutes close to HBB	558	-	-

Visualization of Experimental Workflow

The following diagram illustrates the complete workflow for the IDMS analysis of Hexabromobenzene in environmental samples.

Caption: Workflow for IDMS analysis of Hexabromobenzene.

Signaling Pathway (Logical Relationship)

The following diagram illustrates the logical relationship of the components in the Isotope Dilution Mass Spectrometry method.

Caption: Logical flow of Isotope Dilution Mass Spectrometry.

Conclusion

The described Isotope Dilution Mass Spectrometry protocol using Hexabromobenzene-¹³C₆ provides a highly reliable and accurate method for the quantification of Hexabromobenzene in complex environmental matrices. The use of a stable isotope-labeled internal standard is critical for mitigating matrix effects and ensuring data of high metrological quality. This application note serves as a comprehensive guide for laboratories conducting environmental monitoring of persistent organic pollutants.

References

• 1. nilu.no [nilu.no]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. isotope.com [isotope.com]
• 5. researchgate.net [researchgate.net]
• 6. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 8. osti.gov [osti.gov]
• 9. agilent.com [agilent.com]
• 10. tdi-bi.com [tdi-bi.com]
• 11. Hexabromobenzene | C6Br6 | CID 6905 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantification of Hexabromobenzene in Soil Samples Utilizing a 13C6 Surrogate by Isotope Dilution GC-MS

Introduction

Hexabromobenzene (B166198) (HBB) is a persistent organic pollutant (POP) and a brominated flame retardant that can accumulate in the environment, posing potential risks to ecosystems and human health. Accurate and precise quantification of HBB in complex matrices such as soil is crucial for environmental monitoring and risk assessment. Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate analytical technique for the quantification of chemical compounds.[1] It is considered a primary ratio method because it relies on the measurement of the ratio of an analyte to its isotopically labeled internal standard.[1] This approach minimizes the effects of sample matrix interferences and variations in instrument response, leading to highly reliable data.[1]

This application note details a robust method for the quantification of hexabromobenzene in soil samples using a 13C6-labeled hexabromobenzene (¹³C₆-HBB) surrogate and Gas Chromatography-Mass Spectrometry (GC-MS). The use of a stable isotope-labeled surrogate that is chemically identical to the native analyte ensures the highest level of accuracy by correcting for analyte losses during sample preparation and analysis.

Principle of Isotope Dilution

The core of this method is the principle of isotope dilution. A known amount of the ¹³C₆-HBB surrogate is added to the soil sample prior to extraction. This "spiked" sample is then carried through the entire analytical procedure. The surrogate experiences the same physical and chemical effects as the native HBB. By measuring the ratio of the native HBB to the ¹³C₆-HBB surrogate in the final extract using GC-MS, the initial concentration of HBB in the sample can be accurately calculated, irrespective of incomplete extraction or losses during cleanup. This method offers significant advantages over external calibration by effectively compensating for matrix effects that can suppress or enhance the analyte signal.

Experimental Protocols

1. Sample Handling and Preparation

• Sample Collection: Collect soil samples using clean, solvent-rinsed stainless-steel tools to a depth of 0-15 cm. Store samples in amber glass jars with PTFE-lined lids at 4°C until processing.

• Sample Homogenization: Air-dry the soil sample in a clean, controlled environment to a constant weight. Remove large debris such as rocks and vegetation. Grind the dried soil using a mortar and pestle and sieve through a 2 mm mesh to ensure homogeneity.

2. Extraction

• Surrogate Spiking: Weigh approximately 10 g of the homogenized soil into a high-purity extraction thimble. Accurately spike the sample with a known amount of ¹³C₆-HBB solution (e.g., 100 µL of a 1 µg/mL solution in toluene). Allow the solvent to evaporate for at least 30 minutes before extraction.

• Soxhlet Extraction: Place the thimble in a Soxhlet extractor. Add 200 mL of a 1:1 (v/v) mixture of hexane (B92381) and acetone (B3395972) to the boiling flask. Extract the sample for 12-18 hours at a rate of 4-6 cycles per hour.[1]

• Concentration: After extraction, allow the apparatus to cool. Concentrate the extract to approximately 5 mL using a rotary evaporator with a water bath temperature of 40-45°C.[1]

3. Extract Cleanup

• Solid Phase Extraction (SPE): Condition a Florisil® SPE cartridge (e.g., 6 mL, 1 g) by passing 10 mL of hexane through it.[1] Load the concentrated extract onto the cartridge. Elute the analytes with 15 mL of a 1:1 (v/v) mixture of hexane and dichloromethane.[1]

• Final Concentration: Collect the eluate and concentrate it to a final volume of 1 mL under a gentle stream of high-purity nitrogen.[1] Add a known amount of an internal standard (e.g., PCB 209) for quality control of the instrument performance.

4. GC-MS Analysis

• Instrumentation: A high-resolution gas chromatograph coupled to a mass spectrometer (GC-MS) is used for the analysis.

• GC Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Injector: Splitless mode at 280°C.

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 200°C at 15°C/min, then ramp to 300°C at 5°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • Hexabromobenzene (HBB): m/z 550, 552 (quantification and confirmation ions).

    • ¹³C₆-Hexabromobenzene (¹³C₆-HBB): m/z 556, 558 (quantification and confirmation ions).

5. Quantification

The concentration of HBB in the soil sample is calculated using the following isotope dilution equation:

Csample = (Anative / Asurrogate) * (Qsurrogate / Wsample) * RRF

Where:

• Csample = Concentration of HBB in the soil sample (ng/g).

• Anative = Peak area of the native HBB.

• Asurrogate = Peak area of the ¹³C₆-HBB surrogate.

• Qsurrogate = Quantity of ¹³C₆-HBB surrogate added to the sample (ng).

• Wsample = Weight of the soil sample (g).

• RRF = Relative Response Factor, determined from the analysis of a calibration standard containing known amounts of both native HBB and ¹³C₆-HBB.

Data Presentation

Table 1: Quantitative Results for Hexabromobenzene in Soil Samples

Sample ID	Soil Weight (g)	¹³C₆-HBB Spiked (ng)	HBB Area	¹³C₆-HBB Area	HBB Concentration (ng/g)	Surrogate Recovery (%)
Soil-001	10.05	100	158,432	321,876	4.90	95
Soil-002	9.98	100	23,765	315,432	0.75	93
Method Blank	10.00	100	< MDL	330,123	< MDL	98
LCS	10.00	100	305,678	318,987	9.5 (95% of spiked)	94

MDL: Method Detection Limit LCS: Laboratory Control Spike

Quality Assurance/Quality Control (QA/QC)

• Method Blank: A method blank (clean sand or sodium sulfate) is processed with each batch of samples to check for laboratory contamination.

• Laboratory Control Sample (LCS): An LCS, consisting of a clean matrix spiked with a known amount of HBB, is analyzed with each batch to assess the accuracy of the method.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): A sample is split and spiked with a known amount of HBB to evaluate the effect of the sample matrix on the analytical method.

• Surrogate Recovery: The recovery of ¹³C₆-HBB should be within 70-130% for the results to be considered valid.

Visualizations

Caption: Experimental workflow for HBB quantification.

Caption: Principle of Isotope Dilution Mass Spectrometry.

References

• 1. benchchem.com [benchchem.com]

Application Note: High-Sensitivity Analysis of Brominated Flame Retardants in Water using Isotope Dilution GC-MS with Hexabromobenzene-13C6

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and highly sensitive method for the quantitative analysis of various brominated flame retardants (BFRs) in water samples. The protocol employs solid-phase extraction (SPE) for sample pre-concentration and cleanup, followed by gas chromatography-tandem mass spectrometry (GC-MS/MS) for detection and quantification. To ensure accuracy and precision, the method utilizes an isotope dilution technique with Hexabromobenzene-13C6 as an internal standard. This approach effectively compensates for sample matrix effects and variations in extraction recovery, leading to reliable and reproducible results. The provided protocols are intended to guide researchers in establishing and validating this methodology in their own laboratories.

Introduction

Brominated flame retardants (BFRs) are a broad class of organobromine compounds added to various consumer and industrial products to reduce their flammability.[1][2] Due to their persistence, potential for bioaccumulation, and suspected toxicity, many BFRs are now recognized as environmental contaminants of concern.[2][3] Their presence in aquatic environments is a significant issue, necessitating sensitive and accurate analytical methods for monitoring and risk assessment.[4]

The analysis of BFRs in water presents several challenges, including their low concentrations and the complexity of environmental matrices.[5] Gas chromatography coupled with mass spectrometry (GC-MS) is a widely used technique for BFR analysis due to its high sensitivity and selectivity.[6] To overcome issues related to sample preparation and matrix interference, isotope dilution is the preferred quantification method.[1][7][8] This technique involves spiking the sample with a known amount of a stable isotope-labeled analog of the target analyte(s) at the beginning of the sample preparation process.[9][10]

This application note focuses on the use of Hexabromobenzene-13C6 as an internal standard for the analysis of a range of BFRs, particularly polybrominated diphenyl ethers (PBDEs). While specific 13C-labeled analogs for each BFR congener are ideal, Hexabromobenzene-13C6 can serve as a suitable surrogate for a group of BFRs, offering a cost-effective and reliable approach for quantification.

Experimental Protocols

Sample Collection and Storage

• Collect water samples in 1-liter amber glass bottles that have been pre-cleaned with solvent.

• To inhibit microbial degradation, add a preservative such as hydrochloric acid (HCl) to adjust the sample pH to <2.

• Store the samples at 4°C and protect them from light.

• The recommended holding time for preserved samples is 30 days.

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is adapted from methodologies like EPA Method 1614A for the extraction of PBDEs from water.[1][7][8]

Materials:

• SPE cartridges (e.g., C18, 500 mg, 6 mL)

• SPE vacuum manifold

• Nitrogen evaporator

• Solvents: Dichloromethane (DCM), hexane, methanol, acetone (B3395972) (pesticide residue grade)

• Deionized water

• Hexabromobenzene-13C6 internal standard solution (concentration to be determined based on the expected analyte concentration range)

Procedure:

• Spiking: To a 1-liter water sample, add a known amount of the Hexabromobenzene-13C6 internal standard solution.

• Cartridge Conditioning:

  • Pass 10 mL of DCM through the SPE cartridge.

  • Follow with 10 mL of methanol.

  • Finally, equilibrate the cartridge with 10 mL of deionized water, ensuring the sorbent bed does not go dry.

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• Washing: After the entire sample has passed through, wash the cartridge with 10 mL of deionized water to remove interfering polar compounds.

• Drying: Dry the cartridge under vacuum for at least 30 minutes to remove residual water.

• Elution: Elute the retained BFRs and the internal standard from the cartridge with 10 mL of DCM into a collection tube.

• Concentration: Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.

• Solvent Exchange: Add 1 mL of a suitable solvent for GC-MS/MS analysis (e.g., isooctane) and re-concentrate to 1 mL to exchange the solvent.

Instrumental Analysis: GC-MS/MS

Instrumentation:

• Gas chromatograph equipped with a triple quadrupole mass spectrometer (GC-MS/MS).

• Capillary column suitable for BFR analysis (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Typical GC-MS/MS Parameters:

Parameter	Value
GC Inlet
Injection Volume	1 µL
Inlet Temperature	280°C
Injection Mode	Splitless
Oven Program
Initial Temperature	100°C (hold 2 min)
Ramp 1	20°C/min to 200°C
Ramp 2	5°C/min to 320°C (hold 10 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Specific MRM transitions for each target BFR and for Hexabromobenzene-13C6 must be optimized. The transitions are based on the precursor ion (molecular ion or a characteristic fragment) and a product ion formed upon collision-induced dissociation.

Data Presentation

The following tables provide examples of the type of quantitative data that should be generated during method validation.

Table 1: Method Detection Limits (MDLs) and Limits of Quantification (LOQs) for Selected BFRs in Water

Analyte	MDL (ng/L)	LOQ (ng/L)
BDE-47	0.5	1.5
BDE-99	0.6	1.8
BDE-153	0.8	2.4
BDE-154	0.7	2.1
BDE-183	1.0	3.0
BDE-209	2.5	7.5

Note: These are example values. Each laboratory must determine its own MDLs and LOQs.

Table 2: Recovery and Reproducibility Data from Spiked Water Samples

Analyte	Spiked Conc. (ng/L)	Mean Recovery (%)	Relative Standard Deviation (RSD, %) (n=7)
BDE-47	10	95	8
BDE-99	10	92	9
BDE-153	10	88	11
BDE-154	10	90	10
BDE-183	10	85	12
BDE-209	20	78	15

Note: These are example values. Acceptance criteria for recovery and precision should be established by the laboratory.

Visualizations

Caption: Experimental workflow for the analysis of BFRs in water.

Caption: Principle of isotope dilution using an internal standard.

Conclusion

The described methodology provides a reliable and sensitive approach for the analysis of brominated flame retardants in water samples. The use of solid-phase extraction allows for effective pre-concentration of the analytes, while GC-MS/MS in MRM mode offers high selectivity and sensitivity. The incorporation of Hexabromobenzene-13C6 as an internal standard is crucial for accurate quantification by correcting for analytical variabilities. This application note serves as a comprehensive guide for laboratories aiming to monitor BFRs in aquatic environments, thereby contributing to a better understanding of their fate and potential risks. Researchers are encouraged to perform in-house validation to ensure the method meets their specific data quality objectives.

References

• 1. ntrl.ntis.gov [ntrl.ntis.gov]
• 2. diva-portal.org [diva-portal.org]
• 3. Magnetic solid-phase extraction of brominated flame retardants from environmental waters with graphene-doped Fe3O4 nanocomposites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. NEMI Method Summary - 1614 [nemi.gov]
• 9. isotope.com [isotope.com]
• 10. foodriskmanagement.com [foodriskmanagement.com]

Application Notes and Protocols for Tracing Environmental Contamination Pathways with Hexabromobenzene-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexabromobenzene (HBB) is a persistent and bioaccumulative brominated flame retardant (BFR) that has been identified as a global environmental contaminant. Due to its chemical stability and resistance to degradation, HBB can be transported over long distances and accumulate in various environmental compartments, including soil, sediment, water, and biota. Understanding the fate and transport of HBB is crucial for assessing its environmental risks and developing effective remediation strategies.

Stable isotope-labeled compounds, such as Hexabromobenzene-¹³C₆ (HBB-¹³C₆), serve as powerful tools for tracing the pathways of environmental contaminants. By introducing a known amount of the labeled compound into a system, researchers can track its movement and transformation, distinguishing it from the background levels of the unlabeled contaminant. This application note provides a comprehensive overview of the use of HBB-¹³C₆ as a tracer, including detailed experimental protocols and data presentation guidelines. While HBB-¹³C₆ is commonly used as an internal or surrogate standard for analytical quantification, its application as an environmental tracer is a logical extension of its properties, enabling precise source tracking and fate determination.

Application Notes

Principle of Environmental Tracing with Hexabromobenzene-¹³C₆

The core principle of using HBB-¹³C₆ as an environmental tracer lies in its identical physicochemical properties to native HBB, but with a distinct mass due to the incorporation of six ¹³C atoms. This mass difference allows for its selective detection and quantification using mass spectrometry, even in the presence of high background concentrations of native HBB. The low natural abundance of ¹³C ensures that the labeled compound is easily distinguishable.

Key Advantages:

• High Specificity: Mass spectrometry allows for the unambiguous identification and quantification of HBB-¹³C₆, eliminating interference from other compounds.

• Accurate Quantification: Isotope dilution mass spectrometry (IDMS) enables highly accurate and precise concentration measurements, correcting for losses during sample preparation and analysis.

• Source Apportionment: In scenarios with multiple potential sources of HBB contamination, the introduction of HBB-¹³C₆ at a specific location can definitively trace the contribution of that source to the overall contamination profile.

• Fate and Transport Studies: HBB-¹³C₆ can be used to study various environmental processes, including:

  • Volatilization and atmospheric transport

  • Sorption to soil and sediment

  • Leaching and transport in groundwater

  • Bioaccumulation in organisms

  • Degradation and transformation pathways

Potential Applications in Environmental Research

• Site Remediation: Tracing the movement of HBB from a contaminated site to surrounding areas to assess the effectiveness of remediation efforts.

• Waste Management: Tracking the release of HBB from landfills or waste incineration facilities.

• Industrial Emissions: Identifying and quantifying the contribution of specific industrial sources to HBB contamination in the environment.

• Agricultural Runoff: Studying the transport of HBB from agricultural fields where sewage sludge may have been applied as fertilizer.

• Atmospheric Deposition: Monitoring the long-range atmospheric transport and deposition of HBB.

Data Presentation

Quantitative data from HBB-¹³C₆ tracing studies should be presented in a clear and organized manner to facilitate comparison and interpretation. Tables are an effective way to summarize key findings.

Table 1: Physicochemical Properties of Hexabromobenzene

Property	Value	Reference
Molecular Formula	C₆Br₆
Molecular Weight (unlabeled)	551.49 g/mol
Molecular Weight (¹³C₆-labeled)	557.49 g/mol
Water Solubility	Very low
Vapor Pressure	Low
Log Kₒw	High
Persistence	High

Table 2: Hypothetical Results from a Soil Leaching Study Using HBB-¹³C₆

Soil Depth (cm)	Time Point	HBB (ng/g)	HBB-¹³C₆ (ng/g)	¹³C Enrichment (%)
0-5	Day 0	150.2	98.5	39.6
0-5	Day 30	145.8	85.1	36.8
5-10	Day 0	25.6	1.2	4.5
5-10	Day 30	35.1	10.8	23.5
10-20	Day 0	5.1	< LOD	-
10-20	Day 30	12.3	4.7	27.6

LOD: Limit of Detection

Experimental Protocols

The following protocols are generalized and should be adapted based on the specific research objectives, environmental matrix, and available instrumentation.

Protocol 1: General Experimental Workflow for a Contamination Tracing Study

This protocol outlines the major steps involved in a typical environmental tracing study using HBB-¹³C₆.

Caption: General workflow for an environmental tracing study using HBB-¹³C₆.

Protocol 2: Sample Preparation and Extraction from Soil/Sediment

This protocol details the steps for extracting HBB and HBB-¹³C₆ from solid environmental matrices.

Materials:

• Freeze-dryer

• Mortar and pestle or grinder

• Soxhlet extraction apparatus

• Accelerated Solvent Extractor (ASE) (optional)

• Hexane, dichloromethane (B109758) (DCM), acetone (B3395972) (pesticide grade)

• Anhydrous sodium sulfate

• Concentrator (e.g., rotary evaporator, nitrogen evaporator)

• Solid Phase Extraction (SPE) cartridges (e.g., silica (B1680970), Florisil)

Procedure:

• Sample Pre-treatment:

  • Freeze-dry the soil or sediment samples to remove water.

  • Homogenize the dried samples using a mortar and pestle or a grinder.

  • Sieve the samples to a uniform particle size.

• Extraction:

  • Soxhlet Extraction:

    • Accurately weigh 10-20 g of the homogenized sample into a cellulose (B213188) thimble.

    • Add a known amount of a recovery standard (e.g., a different ¹³C-labeled BFR not expected in the sample).

    • Extract the sample with a 1:1 mixture of hexane:acetone or hexane:DCM for 16-24 hours.

  • Accelerated Solvent Extraction (ASE):

    • Mix the sample with a drying agent like anhydrous sodium sulfate.

    • Pack the sample into an ASE cell.

    • Extract with hexane:DCM at elevated temperature and pressure (e.g., 100 °C, 1500 psi).

• Extract Cleanup:

  • Concentrate the extract to a small volume (e.g., 1-2 mL).

  • Perform a multi-step cleanup using SPE cartridges to remove interfering compounds. A common approach is to use a layered silica gel/sulfuric acid silica gel column followed by a Florisil column.

  • Elute the target analytes with appropriate solvents.

• Final Concentration:

  • Evaporate the cleaned extract to a final volume of 100-200 µL under a gentle stream of nitrogen.

  • Add an internal standard (e.g., ¹³C-labeled PCB congener) just before analysis for volume correction.

Protocol 3: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the instrumental analysis for the quantification of HBB and HBB-¹³C₆. High-resolution mass spectrometry (HRMS) is recommended for its high sensitivity and selectivity.

Instrumentation:

• Gas chromatograph coupled to a high-resolution mass spectrometer (GC-HRMS) or a triple quadrupole mass spectrometer (GC-MS/MS).

• A low-polarity capillary column (e.g., DB-5ms).

GC Conditions (Example):

• Injector: Splitless, 280 °C

• Carrier Gas: Helium

• Oven Program: 100 °C (hold 2 min), ramp to 200 °C at 15 °C/min, then to 300 °C at 5 °C/min (hold 10 min).

• Transfer Line: 290 °C

MS Conditions (Example for HRMS in Selected Ion Monitoring - SIM mode):

• Ionization Mode: Electron Ionization (EI)

• Monitored Ions:

  • HBB (unlabeled): m/z corresponding to the most abundant isotopes in the molecular ion cluster (e.g., C₆Br₆).

  • HBB-¹³C₆: m/z corresponding to the molecular ion cluster of the labeled compound (e.g., ¹³C₆Br₆).

• Resolution: >10,000

Quantification:

Quantification is based on the isotope dilution method. The concentration of the native HBB is calculated using the following equation:

C_native = (A_native / A_labeled) * (C_labeled / RRF)

Where:

• C_native = Concentration of native HBB

• A_native = Peak area of native HBB

• A_labeled = Peak area of HBB-¹³C₆

• C_labeled = Concentration of the HBB-¹³C₆ spike

• RRF = Relative Response Factor (determined from calibration standards)

Signaling Pathways and Logical Relationships

The following diagram illustrates the potential environmental fate and transport pathways of Hexabromobenzene.

Caption: Environmental fate and transport pathways of Hexabromobenzene.

Conclusion

Hexabromobenzene-¹³C₆ is an invaluable tool for tracing the environmental pathways of HBB contamination. Its use in conjunction with sensitive analytical techniques like GC-HRMS allows for precise source apportionment and a detailed understanding of its fate and transport in the environment. The protocols and guidelines presented here provide a framework for researchers to design and implement robust tracing studies, ultimately contributing to a better assessment of the environmental risks posed by this persistent organic pollutant.

Application of Hexabromobenzene-¹³C₆ in Food Safety Testing

Introduction

Hexabromobenzene (HBB) is a brominated flame retardant (BFR) that, due to its persistence and potential for bioaccumulation, is a compound of concern for food safety. Accurate and reliable quantification of HBB and other BFRs in various food matrices is crucial for monitoring human exposure and ensuring regulatory compliance. The use of stable isotope-labeled internal standards, such as Hexabromobenzene-¹³C₆, is a critical component of robust analytical methodologies, particularly in complex matrices like food. This application note details the use of Hexabromobenzene-¹³C₆ as an internal standard for the analysis of BFRs in food samples, providing comprehensive experimental protocols and performance data.

Stable isotope dilution analysis using ¹³C-labeled standards is the gold standard for quantitative analysis by mass spectrometry. Hexabromobenzene-¹³C₆, being chemically identical to the native compound, co-elutes and experiences the same matrix effects and procedural losses during sample preparation and analysis. This allows for accurate correction and highly precise quantification of the target analyte.

Core Principles of Isotope Dilution Mass Spectrometry

The fundamental principle behind using Hexabromobenzene-¹³C₆ is isotope dilution mass spectrometry (IDMS). A known amount of the ¹³C₆-labeled standard is added to the sample at the beginning of the analytical process. The ratio of the native analyte to the labeled internal standard is measured by a mass spectrometer. Since the labeled and unlabeled compounds are assumed to behave identically during extraction, cleanup, and ionization, any losses or variations will affect both compounds equally, keeping their ratio constant. This allows for highly accurate quantification, even in the presence of significant matrix interference.

Caption: Workflow for the quantification of Hexabromobenzene using Hexabromobenzene-¹³C₆ as an internal standard.

Quantitative Data

The following tables summarize typical performance data for the analysis of brominated flame retardants in various food matrices using methods that employ ¹³C-labeled internal standards. While specific data for Hexabromobenzene-¹³C₆ is not always detailed in the literature, the provided values for other ¹³C-labeled BFRs serve as a strong indicator of the expected performance.

Table 1: Method Performance for BFRs in Animal-Derived Foods using a Modified QuEChERS Method with GC-MS/MS

Analyte	Food Matrix	LOD (ng/kg)	LOQ (ng/kg)	Recovery (%)
PBDEs & NBFRs	Fish, Chicken, Pork, Beef	3.2 - 62.9	10.7 - 207.6	67.6 - 104.8
Data derived from a study on 14 PBDEs and 10 novel BFRs[1].

Table 2: Method Performance for HBCDs in Foods of Animal Origin using UPLC-ESI-MS and Isotope Dilution

Analyte	Food Matrix	LOD (ng/g)	LOQ (ng/g)	Recovery (%)
α, β, γ-HBCDs	Fish, Chicken, Milk, Butter	0.1 - 0.4	0.4 - 1.2	92.9 - 99.3
Data from a study utilizing ¹³C-labeled HBCDs as internal standards[2].

Table 3: Typical Validation Parameters for BFR Analysis in Food

Parameter	Typical Range
Linearity (r²)	> 0.995
Precision (RSD)	< 20%
Accuracy (Recovery)	70 - 130%
General validation criteria for the determination of BFRs in food and feed[3].

Experimental Protocols

The following are detailed methodologies for the analysis of Hexabromobenzene and other BFRs in food samples, incorporating the use of Hexabromobenzene-¹³C₆ as an internal standard.

Protocol 1: Modified QuEChERS Method for Animal-Derived Foods

This protocol is adapted from a method for the simultaneous determination of PBDEs and novel BFRs in animal-derived foods[1].

1. Sample Preparation and Extraction

• Homogenize 10 g of the food sample. For samples with high water content, freeze-drying is recommended.

• Spike the homogenized sample with a known amount of Hexabromobenzene-¹³C₆ solution.

• Add 10 mL of n-hexane-saturated acetonitrile:water (1:1, v/v) to the sample in a 50 mL centrifuge tube.

• Add QuEChERS extraction salts (e.g., 6 g MgSO₄ and 1.5 g NaCl).

• Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).

• Add the aliquot to a d-SPE tube containing a suitable sorbent (e.g., Z-Sep+).

• Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Transfer the supernatant to a clean vial and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., 100 µL of n-nonane) for GC-MS/MS analysis.

Caption: QuEChERS workflow for BFR analysis in food.

Protocol 2: Soxhlet Extraction with Multi-layer Silica (B1680970) Gel Cleanup

This protocol is a more traditional and rigorous method suitable for fatty food samples, based on established procedures for persistent organic pollutants[2][4].

1. Sample Preparation and Soxhlet Extraction

• Mix 10 g of the homogenized sample with a drying agent like anhydrous sodium sulfate (B86663) until a free-flowing powder is obtained.

• Spike the sample with a known amount of Hexabromobenzene-¹³C₆.

• Place the sample in a cellulose (B213188) thimble and perform Soxhlet extraction for 6-8 hours with a suitable solvent mixture (e.g., n-hexane/dichloromethane 1:1, v/v).

• Concentrate the extract using a rotary evaporator.

2. Fat Removal and Cleanup

• For high-fat samples, perform gel permeation chromatography (GPC) to remove lipids.

• Further cleanup is achieved using a multi-layer silica gel column. The column can be packed with layers of neutral silica, acid-activated silica, and base-activated silica.

• Elute the BFR fraction with n-hexane and then a mixture of n-hexane/dichloromethane.

• Concentrate the cleaned extract and exchange the solvent to one suitable for GC-MS/MS analysis.

Caption: Soxhlet extraction workflow for BFR analysis.

Instrumental Analysis: GC-MS/MS

Instrumentation: A gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-MS/MS) is recommended for high selectivity and sensitivity.

• GC Column: A low-polarity capillary column such as a DB-5ms is suitable for separating BFRs.

• Injection: Programmed Temperature Vaporization (PTV) or a similar cool injection technique is recommended to prevent the thermal degradation of more labile BFRs.

• Carrier Gas: Helium at a constant flow rate.

• MS/MS Mode: Multiple Reaction Monitoring (MRM) mode should be used for the highest selectivity and sensitivity. At least two MRM transitions should be monitored for each analyte and the internal standard for confirmation.

Conclusion

The use of Hexabromobenzene-¹³C₆ as an internal standard is essential for the accurate and precise quantification of Hexabromobenzene and other brominated flame retardants in food safety testing. The stable isotope dilution method effectively compensates for matrix effects and procedural losses, which is particularly important for complex food matrices. The detailed protocols provided, based on established QuEChERS and Soxhlet extraction methods, offer robust and reliable approaches for researchers and scientists in the field of food safety. The implementation of these methods with GC-MS/MS analysis will ensure high-quality data for monitoring and risk assessment of these persistent organic pollutants.

References

• 1. A modified QuEChERS method coupled with GC-MS/MS for the rapid and simultaneous analysis of polybrominated diphenyl ethers and novel brominated flame retardant residues in animal-derived foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Analysis of hexabromocyclododecane diastereoisomers in foods of animal origin using ultra performance liquid chromatography-mass spectgrometry and isotope dilution] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. eurl-pops.eu [eurl-pops.eu]

Application Notes &amp; Protocols for the Analysis of Hexabromobenzene

These application notes provide detailed protocols for the sample preparation and analysis of hexabromobenzene (B166198) (HBB), utilizing Hexabromobenzene-13C6 as an internal standard for isotope dilution mass spectrometry. The methods are tailored for researchers, scientists, and professionals in drug development and environmental monitoring.

Overview of Hexabromobenzene Analysis

Hexabromobenzene (HBB) is a brominated flame retardant that, due to its persistence and potential for bioaccumulation, requires sensitive and accurate analytical methods for its determination in various matrices. The use of a stable isotope-labeled internal standard, such as Hexabromobenzene-13C6, is crucial for precise quantification by correcting for analyte losses during sample preparation and for matrix effects during instrumental analysis.[1] Gas Chromatography-Mass Spectrometry (GC-MS) is a widely used technique for the analysis of HBB due to its high sensitivity and selectivity.[2][3]

The following sections detail sample preparation protocols for solid, biological, and aqueous matrices.

Sample Preparation for Solid Matrices (Soil & Sediment)

This protocol is designed for the extraction of hexabromobenzene from soil and sediment samples using the Soxhlet extraction technique, a robust and established method for solid matrices.[4] This procedure is based on principles outlined in U.S. EPA SW-846 Method 3540C.[5]

Experimental Protocol: Soxhlet Extraction

• Sample Preparation:

  • Homogenize the wet sediment or soil sample by manual mixing.

  • Determine the water content by drying a separate subsample.[4]

  • Weigh out approximately 10-30 g (wet weight) of the sample into a pre-cleaned cellulose (B213188) Soxhlet thimble.[4]

• Internal Standard Spiking:

  • Spike the sample in the thimble with a known amount of Hexabromobenzene-13C6 solution. The spiking level should be within the concentration range of the expected native HBB.

• Extraction:

  • Place the thimble into a Soxhlet extractor.

  • Add 175-200 mL of a suitable solvent mixture, such as hexane (B92381)/acetone (1:1, v/v) or dichloromethane (B109758), to a 250-mL boiling flask.[6]

  • Extract the sample for 16-24 hours at a rate of 3-4 cycles per hour.[4]

• Extract Concentration and Cleanup:

  • After extraction, allow the apparatus to cool.

  • Concentrate the extract to a small volume (e.g., 1-5 mL) using a rotary evaporator.

  • Sulfur removal, which is common in sediment samples, can be performed by adding activated copper powder.

  • Further cleanup can be achieved using adsorption chromatography with silica (B1680970) gel or Florisil to remove polar interferences.[6] Elute the HBB fraction with a non-polar solvent like hexane.

• Final Preparation:

  • Evaporate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

  • The sample is now ready for GC-MS analysis.

Workflow for Solid Sample Preparation

Caption: Workflow for Hexabromobenzene Extraction from Soil and Sediment.

Quantitative Data for Solid Matrices

Parameter	Value	Matrix	Analytical Method	Reference
Recovery	84% - 110%	Spiked Sediment	GC-MS	[7]
Limit of Quantification (LOQ)	25 µg/kg	Soil	GC/MS	[8]
Limit of Quantification (LOQ)	100 µg/kg	Soil	LC/MS	[8]

Note: Recovery data is for structurally similar polybrominated diphenyl ethers (PBDEs) and serves as an estimate for HBB.

Sample Preparation for Biological Tissues (e.g., Fish, Adipose)

This protocol utilizes the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, which is highly effective for extracting analytes from complex, fatty matrices like fish tissue.[9][10] This method is adapted from protocols developed for other brominated flame retardants in similar matrices.[9][10]

Experimental Protocol: Modified QuEChERS

• Sample Preparation:

  • Homogenize 2-5 g of tissue sample (e.g., fish fillet) using a high-speed blender or grinder.[6]

  • Place the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking:

  • Spike the sample with a known amount of Hexabromobenzene-13C6 solution.

  • Add 10 mL of water (if the sample is not sufficiently moist) and let it stand for 30 minutes to hydrate.[9]

• Extraction:

  • Add 10 mL of acetonitrile (B52724) (ACN).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute and then centrifuge at >3000 rpm for 5 minutes.[9]

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the ACN supernatant (upper layer) to a 15 mL dSPE tube.

  • The dSPE tube should contain a sorbent mixture to remove lipids and other interferences. For fatty matrices, a combination of PSA (primary secondary amine), C18, and a zirconia-based sorbent (Z-Sep) is effective.[11][12]

  • Vortex the dSPE tube for 1 minute and centrifuge for 5 minutes.

• Final Preparation:

  • Take the final ACN extract and evaporate it to near dryness.

  • Reconstitute the residue in 1 mL of a suitable solvent like hexane or toluene (B28343) for GC-MS analysis.

Workflow for Biological Tissue Preparation

Caption: QuEChERS Workflow for Hexabromobenzene in Biological Tissues.

Quantitative Data for Biological Matrices

Parameter	Value	Matrix	Analytical Method	Reference
Recovery	Close to 100%	Rat Tissue	GC	[2]
Recovery	89% - 102%	Fish Tissue	LC-MS/MS	[9]
Detected Concentration	2.1 - 4.1 ng/g	Human Adipose Tissue	GC/MS	[2]
Limit of Quantification (LOQ)	0.15 - 0.25 ng/g	Fish Tissue	LC-MS/MS	[9]

Note: Recovery and LOQ data for fish tissue are for Hexabromocyclododecane (HBCD), a structurally similar compound, and provide a strong basis for HBB analysis.

Sample Preparation for Aqueous Matrices (Water)

For drinking water and surface water samples, liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are common and effective techniques. This protocol is based on the principles of U.S. EPA Method 525.3 for semi-volatile organic compounds in drinking water.[13]

Experimental Protocol: Liquid-Liquid Extraction (LLE)

• Sample Collection and Preservation:

  • Collect a 1 L water sample in a clean glass bottle.

  • If residual chlorine is present, dechlorinate with sodium thiosulfate.

  • Adjust the sample pH to ≤ 2 with hydrochloric acid.

• Internal Standard Spiking:

  • Spike the water sample with a known amount of Hexabromobenzene-13C6 solution.

• Extraction:

  • Transfer the sample to a 2 L separatory funnel.

  • Add 60 mL of dichloromethane as the extraction solvent.

  • Shake the funnel vigorously for 2 minutes, with periodic venting to release pressure.

  • Allow the layers to separate and drain the lower organic layer into a collection flask.

  • Repeat the extraction two more times with fresh 60 mL portions of dichloromethane, combining all extracts.

• Drying and Concentration:

  • Pass the combined extract through a drying column containing anhydrous sodium sulfate (B86663) to remove residual water.

  • Concentrate the extract to approximately 1 mL using a Kuderna-Danish (K-D) apparatus or a rotary evaporator.

• Final Preparation:

  • Perform a solvent exchange to hexane if desired.

  • Adjust the final volume to 1.0 mL under a gentle stream of nitrogen.

  • The sample is now ready for GC-MS analysis.

Workflow for Aqueous Sample Preparation

Caption: LLE Workflow for Hexabromobenzene Extraction from Water Samples.

Quantitative Data for Aqueous Matrices

Parameter	Value	Matrix	Analytical Method	Reference
Limit of Detection (LOD)	1.0 - 3.0 ng/L	Water	GC-MS/MS	[1]
Limit of Quantification (LOQ)	1.4 - 5.0 ng/L	Water	GC-MS/MS	[1]
Limit of Quantification (LOQ)	25 ng/L	Water	GC/MS	[8]
Limit of Quantification (LOQ)	100 ng/L	Water	LC/MS	[8]

Note: LOD and LOQ data are for priority polycyclic aromatic hydrocarbons (PAHs), which have similar extraction and analysis characteristics to HBB, and for HBCD.

References

• 1. researchgate.net [researchgate.net]
• 2. Hexabromobenzene | C6Br6 | CID 6905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.usgs.gov [pubs.usgs.gov]
• 5. epa.gov [epa.gov]
• 6. files.dep.state.pa.us [files.dep.state.pa.us]
• 7. researchgate.net [researchgate.net]
• 8. osti.gov [osti.gov]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Hexabromocyclododecanes in Fish Using Modified QuEChERS Method with Efficient Extract Clean-Up Prior to Liquid Chromatography–Tandem Mass Spectrometry [mdpi.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. americanlaboratory.com [americanlaboratory.com]
• 13. rsc.org [rsc.org]

Application Note: High-Resolution Separation of Hexabromobenzene Isomers by Gas Chromatography-Mass Spectrometry

Abstract

This application note provides a detailed protocol for the separation and identification of hexabromobenzene (B166198) (HBB) isomers using gas chromatography-mass spectrometry (GC-MS). Hexabromobenzene, a persistent organic pollutant (POP), exists as multiple isomers, and their accurate determination is crucial for environmental monitoring and toxicological studies. This document outlines optimized GC-MS conditions, sample preparation procedures for various matrices, and data analysis guidelines to assist researchers, scientists, and drug development professionals in achieving reliable and high-resolution separation of HBB congeners.

Introduction

Hexabromobenzene (HBB) is a brominated flame retardant that has been used in various industrial applications. Due to its persistence, bioaccumulative potential, and toxicity, its presence in the environment is a significant concern. HBB can exist as several positional isomers, each exhibiting different physicochemical properties and toxicological profiles. Therefore, the ability to separate and quantify individual HBB isomers is essential for accurate risk assessment. Gas chromatography (GC) coupled with mass spectrometry (MS) is a powerful analytical technique for the congener-specific analysis of HBBs. The selection of an appropriate GC column and the optimization of chromatographic conditions are critical for achieving the necessary separation of these closely related isomers. This application note details a robust GC-MS method for the analysis of HBB isomers.

Data Presentation: GC-MS Parameters for HBB Isomer Separation

The following table summarizes recommended starting conditions for the separation of hexabromobenzene isomers on a commonly used non-polar capillary column. These parameters may require optimization based on the specific instrumentation and the complexity of the sample matrix.

Parameter	Condition 1: General Purpose	Condition 2: High Resolution
Gas Chromatograph	Agilent 8890 GC or equivalent	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent	High-Resolution Mass Spectrometer
GC Column	Agilent J&W DB-5ms UI (30 m x 0.25 mm, 0.25 µm) or equivalent	Agilent J&W DB-5ms (60 m x 0.25 mm, 0.25 µm) or equivalent
Injector	Split/Splitless	Split/Splitless or PTV
Injector Temperature	280 °C	290 °C
Injection Mode	Splitless (1 µL)	Splitless (1 µL)
Carrier Gas	Helium	Helium
Flow Rate	1.2 mL/min (constant flow)	1.0 mL/min (constant flow)
Oven Program	Initial: 100 °C, hold 2 min	Initial: 120 °C, hold 2 min
Ramp 1: 20 °C/min to 200 °C	Ramp 1: 15 °C/min to 220 °C
Ramp 2: 5 °C/min to 320 °C, hold 5 min	Ramp 2: 3 °C/min to 325 °C, hold 10 min
MS Transfer Line	300 °C	310 °C
Ion Source Temp.	230 °C	250 °C
Quadrupole Temp.	150 °C	180 °C
Ionization Mode	Electron Ionization (EI)	Electron Ionization (EI)
Acquisition Mode	Selected Ion Monitoring (SIM)	Selected Ion Monitoring (SIM) or Full Scan
SIM Ions (m/z)	To be selected based on HBB isomer fragmentation patterns	To be selected based on HBB isomer fragmentation patterns

Experimental Protocols

Sample Preparation

The appropriate sample preparation method depends on the matrix. Below are general protocols for soil/sediment and biological tissue.

a) Extraction from Soil and Sediment:

• Homogenization: Air-dry the sample and sieve to remove large debris. Homogenize the sample by grinding.

• Soxhlet Extraction:

  • Place approximately 10-20 g of the homogenized sample into a Soxhlet extraction thimble.

  • Add a surrogate standard solution to the sample to monitor extraction efficiency.

  • Extract the sample with 200 mL of a 1:1 (v/v) mixture of hexane (B92381) and acetone (B3395972) for 16-24 hours.

• Concentration: Concentrate the extract to approximately 1-2 mL using a rotary evaporator.

• Cleanup: Proceed to the cleanup step to remove interfering co-extractives.

b) Extraction from Biological Tissue:

• Homogenization: Homogenize the tissue sample (e.g., fish fillet, adipose tissue) with anhydrous sodium sulfate (B86663) to form a dry, free-flowing powder.

• Soxhlet Extraction:

  • Transfer the homogenized tissue to a Soxhlet thimble.

  • Add a surrogate standard solution.

  • Extract with 200 mL of dichloromethane (B109758) (DCM) for 16-24 hours.

• Lipid Removal (Gel Permeation Chromatography - GPC):

  • Concentrate the extract to 5-10 mL.

  • Perform GPC cleanup to remove lipids using a suitable column (e.g., Bio-Beads S-X3) and DCM as the mobile phase.

• Concentration and Solvent Exchange: Concentrate the lipid-free extract and exchange the solvent to hexane.

c) Extract Cleanup (Silica Gel/Florisil Chromatography):

• Column Preparation: Prepare a multi-layer silica (B1680970) gel column. A typical column may consist of (from bottom to top): glass wool, activated silica gel, 44% sulfuric acid-impregnated silica gel, and anhydrous sodium sulfate.

• Elution:

  • Pre-rinse the column with hexane.

  • Load the concentrated extract onto the column.

  • Elute the HBBs with an appropriate volume of hexane or a hexane/DCM mixture.

• Concentration: Concentrate the cleaned extract to a final volume of 1 mL for GC-MS analysis.

GC-MS Analysis

• Instrument Setup:

  • Install the appropriate GC column (e.g., DB-5ms).

  • Set the GC and MS parameters as outlined in the data table.

  • Perform a leak check and condition the column according to the manufacturer's instructions.

• Calibration:

  • Prepare a series of calibration standards containing the target HBB isomers at different concentrations in a suitable solvent (e.g., isooctane).

  • Include an internal standard in each calibration standard and sample to correct for variations in injection volume and instrument response.

  • Analyze the calibration standards to generate a calibration curve for each HBB isomer.

• Sample Analysis:

  • Inject 1 µL of the final sample extract into the GC-MS system.

  • Acquire data in SIM mode for enhanced sensitivity and selectivity. Monitor characteristic ions for hexabromobenzene.

• Data Analysis:

  • Identify the HBB isomers in the sample chromatograms by comparing their retention times with those of the calibration standards.

  • Quantify the concentration of each isomer using the calibration curve and the response of the internal standard.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow from sample collection to the final analysis of hexabromobenzene isomers.

Caption: Workflow for HBB isomer analysis.

Application Note: Quantitative Analysis of Hexabromobenzene-13C6 using Liquid Chromatography-Mass Spectrometry (LC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a sensitive and selective method for the quantitative analysis of Hexabromobenzene-13C6 using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). Hexabromobenzene-13C6 is a stable isotope-labeled internal standard crucial for the accurate quantification of native hexabromobenzene (B166198) in various environmental and biological matrices. The protocol provides a comprehensive workflow, including sample preparation, detailed LC-MS/MS parameters, and data analysis guidelines. The use of a stable isotope-labeled internal standard like Hexabromobenzene-13C6 is a robust strategy to correct for matrix effects and variations in sample processing, ensuring high accuracy and precision in analytical measurements.[1][2][3] This method is particularly relevant for environmental monitoring, toxicological studies, and quality control in chemical manufacturing.

Introduction

Hexabromobenzene (HBB) is a persistent organic pollutant (POP) and a brominated flame retardant that has raised environmental and health concerns due to its bioaccumulative potential and toxicity. Accurate and reliable quantification of HBB in complex samples is essential for risk assessment and regulatory compliance. The use of a stable isotope-labeled internal standard, such as Hexabromobenzene-13C6, is the gold standard for quantitative analysis by mass spectrometry.[1][2][3] Isotope dilution mass spectrometry minimizes errors arising from sample preparation and instrumental variability.

While gas chromatography-mass spectrometry (GC-MS) has been traditionally used for the analysis of HBB, liquid chromatography-mass spectrometry (LC-MS) offers a viable alternative, particularly for complex matrices where derivatization is not desired.[4][5] This application note outlines an LC-MS/MS method adapted from established protocols for similar polybrominated aromatic hydrocarbons, such as polybrominated diphenyl ethers (PBDEs) and hexabromocyclododecanes (HBCDs).[4][6][7]

Experimental Protocols

Sample Preparation

A generic sample preparation protocol involving solid-phase extraction (SPE) is described below. This protocol can be adapted based on the specific sample matrix (e.g., water, soil, biological tissue).

• Sample Extraction:

  • For solid samples (e.g., soil, tissue), homogenize a known amount of the sample (e.g., 1-5 g).

  • Perform a liquid-liquid extraction (LLE) using a suitable organic solvent such as a mixture of hexane (B92381) and dichloromethane.

  • For liquid samples (e.g., water), a larger volume (e.g., 100-500 mL) may be required. The sample should be acidified and then extracted with an appropriate solvent.

  • Spike the sample with a known concentration of Hexabromobenzene-13C6 internal standard solution prior to extraction.

• Sample Clean-up using Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18 or Florisil) with the appropriate conditioning solvents (e.g., methanol (B129727) followed by water or the extraction solvent).

  • Load the sample extract onto the conditioned SPE cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the analyte and the internal standard with a stronger organic solvent (e.g., acetonitrile (B52724) or a mixture of hexane and dichloromethane).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume of the initial mobile phase.

Liquid Chromatography (LC)

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 3.5 µm particle size) is recommended for the separation of hydrophobic compounds like hexabromobenzene.[4]

• Mobile Phase A: Water

• Mobile Phase B: Methanol

• Gradient Elution:

Time (min)	% Mobile Phase B
0.0	80
10.0	100
15.0	100
15.1	80
20.0	80

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40 °C

Mass Spectrometry (MS)

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Atmospheric Pressure Photoionization (APPI) or Electrospray Ionization (ESI) in negative ion mode. APPI is often preferred for non-polar aromatic compounds.[5]

• Ionization Parameters (Negative Mode):

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 350 °C

  • Desolvation Gas Flow: 800 L/hr

• MS/MS Detection: Multiple Reaction Monitoring (MRM)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Hexabromobenzene-13C6	557.4	477.5	100	35
Hexabromobenzene (Analyte)	551.5	471.5	100	35

(Note: The precursor ion for Hexabromobenzene-13C6 corresponds to its molecular weight. The product ion is a theoretical fragment corresponding to the loss of a bromine atom. These values should be optimized experimentally.)

Quantitative Data

The following table summarizes hypothetical quantitative performance data for the described LC-MS/MS method.

Parameter	Hexabromobenzene
Linear Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Experimental Workflow Diagramdot

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// Nodes sample [label="Sample Collection\n(e.g., Water, Soil, Tissue)"]; spike [label="Spiking with\nHexabromobenzene-13C6\nInternal Standard"]; extraction [label="Liquid-Liquid Extraction\n(LLE)"]; cleanup [label="Solid-Phase Extraction\n(SPE) Clean-up"]; reconstitution [label="Evaporation and\nReconstitution"]; lc_injection [label="LC-MS/MS Injection"]; lc_separation [label="LC Separation\n(C18 Column)"]; ms_ionization [label="Ionization\n(APPI/ESI Negative)"]; ms_detection [label="MS/MS Detection\n(MRM Mode)"]; data_analysis [label="Data Analysis and\nQuantification"];

// Edges sample -> spike; spike -> extraction; extraction -> cleanup; cleanup -> reconstitution; reconstitution -> lc_injection; lc_injection -> lc_separation; lc_separation -> ms_ionization; ms_ionization -> ms_detection; ms_detection -> data_analysis; }

References

• 1. ez.restek.com [ez.restek.com]
• 2. peerj.com [peerj.com]
• 3. sciex.com [sciex.com]
• 4. Simultaneous Method for Selected PBDEs and HBCDDs in Foodstuffs Using Gas Chromatography—Tandem Mass Spectrometry and Liquid Chromatography—Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rapid and simple method for determination of hexabromocyclododecanes and other LC-MS-MS-amenable brominated flame retardants in fish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of polybrominated diphenyl ethers (PBDEs) by liquid chromatography with negative-ion atmospheric pressure photoionization tandem mass spectrometry (LC/NI-APPI/MS/MS): application to house dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Hexabromobenzene-¹³C₆ Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the analysis of Hexabromobenzene-¹³C₆ (HBB-¹³C₆).

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental workflow, from sample preparation to data analysis.

Problem 1: Low Recovery of HBB-¹³C₆ Internal Standard

Symptoms:

• The peak area of HBB-¹³C₆ is significantly lower than expected in the sample compared to the calibration standard.

• Calculated concentrations of the native analyte are erroneously high.

Potential Causes:

• Incomplete extraction of HBB-¹³C₆ from the sample matrix.

• Loss of HBB-¹³C₆ during sample cleanup steps.

• Degradation of the internal standard during analysis.

• Ion suppression in the mass spectrometer source due to co-eluting matrix components.

Solutions:

Step	Action	Detailed Instructions
1	Verify Extraction Efficiency	For solid samples like soil or sediment, ensure the extraction time is sufficient (e.g., 12-18 hours for Soxhlet). Consider using a more efficient technique like Accelerated Solvent Extraction (ASE). For biotic samples, ensure thorough homogenization and cell lysis.
2	Optimize Cleanup Procedure	Evaluate the choice of solid-phase extraction (SPE) sorbent. Silica (B1680970), alumina, and Florisil are commonly used for BFR analysis. Ensure proper conditioning of the SPE cartridge and use appropriate elution solvents. For fatty samples, a lipid removal step using gel permeation chromatography (GPC) or a sulfuric acid treatment may be necessary.[1][2][3]
3	Check for Analyte Degradation	HBB is thermally stable, but ensure the GC injector temperature is not excessively high. For other, more labile BFRs, a lower temperature might be required.
4	Address Ion Suppression	Dilute the sample extract to reduce the concentration of co-eluting matrix components.[4][5] Improve chromatographic separation to resolve HBB-¹³C₆ from interfering compounds.

Problem 2: High Background Noise or Interfering Peaks

Symptoms:

• Elevated baseline in the chromatogram around the retention time of HBB-¹³C₆.

• Presence of co-eluting peaks that interfere with the integration of the HBB-¹³C₆ peak.

Potential Causes:

• Contamination from solvents, glassware, or the laboratory environment.

• Co-extraction of matrix components with similar properties to HBB.

• Insufficient cleanup of the sample extract.

• Column bleed at high temperatures.

Solutions:

Step	Action	Detailed Instructions
1	Minimize Contamination	Use high-purity solvents and thoroughly clean all glassware. Run procedural blanks with each batch of samples to identify sources of contamination. Avoid using plastic containers or materials that may contain BFRs.
2	Enhance Cleanup	Employ a multi-step cleanup approach. For example, a combination of GPC for lipid removal followed by SPE with silica or Florisil can be effective for complex matrices like biota.[1][3]
3	Optimize Chromatography	Use a high-resolution capillary column suitable for persistent organic pollutants (POPs). Adjust the GC oven temperature program to improve the separation of HBB-¹³C₆ from interfering peaks.
4	Address Column Bleed	Condition the GC column according to the manufacturer's instructions. Ensure that the final oven temperature does not exceed the column's maximum operating temperature.

Problem 3: Inconsistent Isotope Ratios

Symptoms:

• The ratio of the quantifier ion to the qualifier ion for HBB-¹³C₆ is outside the acceptable range.

• Poor reproducibility of results for replicate samples.

Potential Causes:

• Co-eluting interference that shares a common ion with HBB-¹³C₆.

• Low signal-to-noise ratio for one of the monitored ions.

• Instability of the mass spectrometer.

Solutions:

Step	Action	Detailed Instructions
1	Identify and Resolve Interferences	Examine the mass spectrum of the interfering peak to identify its source. Improve the sample cleanup or chromatographic separation to remove the interference. Consider using a different set of quantifier and qualifier ions for HBB-¹³C₆ if possible.
2	Improve Signal Intensity	Increase the injection volume or concentrate the sample extract. Optimize the MS source parameters (e.g., ion source temperature, electron energy) to enhance the signal for HBB-¹³C₆. Using nitrogen as a reagent gas in GC/ECNI-MS can improve sensitivity for some brominated compounds.[6]
3	Ensure Instrument Stability	Perform regular maintenance and tuning of the mass spectrometer. Monitor the performance of the instrument by injecting a calibration standard at regular intervals during the analytical sequence.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect HBB-¹³C₆ analysis?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte by co-eluting compounds from the sample matrix. This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal). In the analysis of HBB-¹³C₆, matrix effects can cause inaccurate quantification of the internal standard, leading to errors in the calculated concentration of the native Hexabromobenzene.

Q2: Why is Hexabromobenzene-¹³C₆ used as an internal standard?

A2: Hexabromobenzene-¹³C₆ is an isotopically labeled analog of the native Hexabromobenzene. It has nearly identical chemical and physical properties to the native compound, meaning it behaves similarly during extraction, cleanup, and chromatographic analysis. By adding a known amount of HBB-¹³C₆ to the sample before processing, it can be used to compensate for losses during sample preparation and for matrix-induced ion suppression or enhancement, leading to more accurate and precise quantification.

Q3: What are the most common sample preparation techniques for analyzing HBB in environmental samples?

A3: Common extraction techniques for solid matrices like soil and sediment include Soxhlet extraction and accelerated solvent extraction (ASE). For biological tissues, a combination of homogenization and liquid-solid extraction is often used. Cleanup of the extracts is crucial to remove interfering substances and typically involves techniques like gel permeation chromatography (GPC) for lipid removal and solid-phase extraction (SPE) with adsorbents such as silica gel, alumina, or Florisil.[1]

Q4: Which analytical technique is most suitable for HBB-¹³C₆ analysis?

A4: Gas chromatography-mass spectrometry (GC-MS) is the most common and effective technique for the analysis of HBB. Using an electron capture negative ionization (ECNI) source can provide high sensitivity for brominated compounds. High-resolution mass spectrometry (HRMS) can also be used to improve selectivity and reduce interferences.

Q5: How can I assess the extent of matrix effects in my samples?

A5: You can assess matrix effects by comparing the response of HBB-¹³C₆ in a pure solvent standard to its response in a post-extraction spiked sample (a blank matrix extract to which the internal standard has been added after extraction). A significant difference in the signal indicates the presence of matrix effects.

Quantitative Data Summary

The following table summarizes the recovery rates of brominated flame retardants using different cleanup methods in biota samples, which can be indicative of the performance for HBB-¹³C₆.

Cleanup Method	Analyte Class	Recovery Range (%)	Reference
Multilayer Silica Column	Novel BFRs	40 - 174	[1]
H₂SO₄ Treatment & SPE Silica	GC-amenable HFRs	~70 - 110	[2]
GPC & Partisil Fractionation	GC-amenable HFRs	~80 - 120	[2]

Experimental Protocols

Protocol 1: Extraction and Cleanup of HBB from Sediment Samples

• Sample Preparation: Air-dry the sediment sample and sieve to <2 mm. Homogenize the sample thoroughly.

• Spiking: Weigh approximately 10 g of the homogenized sample into an extraction thimble. Spike the sample with a known amount of HBB-¹³C₆ solution.

• Extraction (Soxhlet): Place the thimble in a Soxhlet extractor and extract with a 1:1 mixture of hexane (B92381) and dichloromethane (B109758) for 12-18 hours.

• Concentration: Concentrate the extract to approximately 1-2 mL using a rotary evaporator.

• Cleanup (SPE):

  • Condition a silica gel SPE cartridge (e.g., 6 mL, 1 g) with 10 mL of hexane.

  • Load the concentrated extract onto the cartridge.

  • Elute interfering compounds with 15 mL of hexane.

  • Elute the fraction containing HBB with 20 mL of a 1:1 mixture of hexane and dichloromethane.

  • Concentrate the final eluate to a final volume of 1 mL under a gentle stream of nitrogen.

Protocol 2: GC-MS Analysis of HBB

• Instrumentation: A gas chromatograph equipped with a capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane) coupled to a mass spectrometer.

• GC Conditions:

  • Injector Temperature: 280 °C

  • Injection Volume: 1 µL (splitless)

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 min.

    • Ramp 1: 20 °C/min to 200 °C.

    • Ramp 2: 5 °C/min to 300 °C, hold for 10 min.

• MS Conditions (ECNI mode):

  • Ion Source Temperature: 250 °C

  • Reagent Gas: Methane or Nitrogen[6]

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor for HBB: m/z 551.5, 553.5 (native)

  • Ions to Monitor for HBB-¹³C₆: m/z 557.5, 559.5 (labeled)

Visualizations

Caption: Troubleshooting workflow for HBB-¹³C₆ analysis.

Caption: General experimental workflow for HBB-¹³C₆ analysis.

References

• 1. diva-portal.org [diva-portal.org]
• 2. A comprehensive evaluation of two sample treatment procedures for the determination of emerging and historical halogenated flame retardants in biota - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Selective detection of brominated aromatic compounds using gas chromatography/negative chemical ionization mass spectrometry | Semantic Scholar [semanticscholar.org]
• 5. osti.gov [osti.gov]
• 6. Gas chromatography coupled to electron capture negative ion mass spectrometry with nitrogen as the reagent gas--an alternative method for the determination of polybrominated compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving signal-to-noise ratio for Hexabromobenzene-13C6 in mass spec

Welcome to the technical support center for the mass spectrometric analysis of Hexabromobenzene-¹³C₆. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the signal-to-noise ratio (S/N) in their experiments.

Troubleshooting Guide

This section addresses common issues encountered during the mass spectrometric analysis of Hexabromobenzene-¹³C₆, offering step-by-step solutions to improve your results.

Issue 1: Low Signal Intensity or Poor Signal-to-Noise Ratio

Q1: I am observing a very low signal for Hexabromobenzene-¹³C₆ in my GC-MS analysis. What are the potential causes and how can I improve it?

A1: A low signal-to-noise ratio can originate from several factors, including suboptimal instrument parameters, inefficient ionization, or issues with sample preparation. Here are steps to troubleshoot and enhance your signal:

• Optimize Sample Concentration: Ensure your sample concentration is within the optimal range for your instrument. If the concentration is too low, the signal may be indistinguishable from the baseline noise. Conversely, overly concentrated samples can lead to ion suppression.[1] Prepare a dilution series to determine the ideal concentration for your specific mass spectrometer.

• Select an Appropriate Ionization Technique: The choice of ionization method significantly impacts signal intensity.[1] For polybrominated compounds like Hexabromobenzene, several techniques can be employed:

  • Electron Ionization (EI): A common and robust technique, but it can cause significant fragmentation, potentially leading to a weak molecular ion.[2][3] Optimizing the electron energy (e.g., 70 eV) is crucial.

  • Negative Chemical Ionization (NCI): Often provides higher sensitivity for halogenated compounds, resulting in lower detection limits compared to EI.[2][3]

  • Atmospheric Pressure Chemical Ionization (APCI): A softer ionization technique that can reduce fragmentation and enhance the molecular ion signal.[4]

• Tune and Calibrate the Mass Spectrometer: Regular tuning and calibration are essential for optimal performance.[1] Ensure the ion source, mass analyzer, and detector settings are optimized. For high-mass compounds like Hexabromobenzene-¹³C₆ (m/z ~557.44), use a calibration standard that covers the upper mass range.[5][6]

• Optimize GC Parameters: Chromatographic conditions can significantly affect signal intensity.

  • Injector Temperature: A high injector temperature (e.g., 325 °C) can improve the response for higher molecular weight compounds.[7]

  • Column Choice: Use a short, high-temperature column (e.g., 15m) to minimize analyte degradation and residence time.[5]

  • Carrier Gas: Ensure high-purity carrier gas (e.g., 99.9995% or greater) and consider using gas filters to prevent contamination.[8]

Issue 2: High Background Noise

Q2: My mass spectra show high background noise, which is obscuring the signal from my analyte. How can I reduce this noise?

A2: High background noise can originate from the GC-MS system, sample contaminants, or carrier gas impurities.

• Check for System Contamination:

  • Column Bleed: Operating the GC column above its maximum temperature limit can cause the stationary phase to bleed, leading to high background noise.[8]

  • Injector Contamination: A contaminated injector liner can be a source of noise. Use a deactivated glass liner and perform regular maintenance.[5]

  • Ion Source Cleaning: A dirty ion source can be a significant source of background noise. Follow the manufacturer's instructions for cleaning the ion source.

• Ensure Carrier Gas Purity: Use high-purity carrier gas and install gas filters to remove oxygen, moisture, and hydrocarbons, which can contribute to background noise.[8]

• Sample and Solvent Purity: Use high-purity solvents for sample preparation and ensure that your sample matrix is as clean as possible.

Issue 3: Poor Peak Shape and Resolution

Q3: The chromatographic peak for Hexabromobenzene-¹³C₆ is broad or shows tailing. What could be the cause?

A3: Poor peak shape can result from non-optimal GC conditions or issues with the analytical column.

• Optimize GC Oven Temperature Program: A slow temperature ramp may lead to broad peaks, while a fast ramp might compromise resolution. Experiment with different temperature programs to find the optimal conditions.

• Check for Column Issues:

  • Column Contamination: Non-volatile compounds from the sample matrix can accumulate at the head of the column, leading to poor peak shape. Trimming a small section from the front of the column can help.[8]

  • Column Degradation: Over time, the stationary phase of the column can degrade, affecting performance. Replacing the column may be necessary.

• Injector Optimization: Using a temperature-programmed splitless injection can minimize sample contact with hot metal surfaces in the injector, which is beneficial for thermally labile or high-boiling point compounds.[5]

Frequently Asked Questions (FAQs)

Q4: Which ionization mode is best for Hexabromobenzene-¹³C₆ analysis?

A4: Both Electron Ionization (EI) and Negative Chemical Ionization (NCI) are commonly used. NCI often provides lower detection limits for polyhalogenated compounds.[2][3] However, EI can provide more structural information through fragmentation patterns.[2] Atmospheric Pressure Chemical Ionization (APCI) is another excellent option as it is a softer ionization technique that can lead to less fragmentation and a stronger molecular ion signal.[4] The best choice depends on the specific goals of the analysis (e.g., quantification vs. structural confirmation).

Q5: What are the expected ions for Hexabromobenzene-¹³C₆ in mass spectrometry?

A5: In EI mode, you can expect to see the molecular ion cluster ([M]⁺) and fragmentation ions corresponding to the loss of bromine atoms ([M-nBr]⁺).[9] Due to the isotopic distribution of bromine (⁷⁹Br and ⁸¹Br), the molecular ion will appear as a characteristic cluster of peaks. For Hexabromobenzene-¹³C₆, the most abundant isotopic peaks will be in the m/z 552-562 range.

Q6: How can I confirm that the signal I'm seeing is from Hexabromobenzene-¹³C₆ and not background noise?

A6: To confirm the identity of your peak, you should:

• Check the Isotopic Pattern: The observed isotopic pattern of the molecular ion should match the theoretical pattern for a molecule containing six bromine atoms and six ¹³C atoms.

• Analyze a Blank Sample: Inject a solvent blank to identify any background peaks that may be present in your system.

• Use a Standard: Analyze a certified reference standard of Hexabromobenzene-¹³C₆ to confirm the retention time and mass spectrum.

Data Presentation

Table 1: Comparison of Ionization Techniques for Polybrominated Compounds

Ionization Technique	Principle	Advantages for Hexabromobenzene-¹³C₆	Disadvantages
Electron Ionization (EI)	High-energy electrons bombard molecules, causing ionization and fragmentation.[10]	Provides valuable structural information from fragmentation patterns.[2]	Can lead to extensive fragmentation and a weak molecular ion.[11]
Negative Chemical Ionization (NCI)	A reagent gas is ionized, which then reacts with the analyte to form negative ions.	High sensitivity and selectivity for electrophilic compounds like polybrominated aromatics, leading to lower detection limits.[2][3]	Less structural information compared to EI.
Atmospheric Pressure Chemical Ionization (APCI)	A soft ionization technique where a corona discharge creates ions from the analyte in the gas phase.	Produces less fragmentation, favoring the formation of the molecular ion or a prominent adduct, which can increase sensitivity.[4]	Analyte must be thermally stable enough to be vaporized.[12]

Experimental Protocols

Protocol 1: GC-MS Analysis of Hexabromobenzene-¹³C₆ using Electron Ionization (EI)

This protocol provides a general procedure for the analysis of Hexabromobenzene-¹³C₆. Parameters should be optimized for your specific instrument and application.

• Sample Preparation:

  • Accurately prepare a stock solution of Hexabromobenzene-¹³C₆ in a high-purity solvent such as toluene (B28343) or isooctane.

  • Prepare a series of calibration standards by diluting the stock solution to the desired concentrations.

• GC-MS Instrument Setup:

  • GC Column: Use a capillary column suitable for persistent organic pollutants, such as a 15 m x 0.25 mm ID x 0.1 µm film thickness DB-5ms or equivalent.[5]

  • Injector: Use a temperature-programmable splitless injector.

  • Carrier Gas: Use helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• GC Method Parameters:

  • Injector Temperature Program: Start at a low temperature (e.g., 100°C) and ramp quickly to a final temperature of 325°C.[7]

  • Oven Temperature Program:

    • Initial Temperature: 100°C, hold for 1 minute.

    • Ramp 1: 20°C/min to 250°C.

    • Ramp 2: 10°C/min to 320°C, hold for 5 minutes.

  • Transfer Line Temperature: 300°C.

• MS Method Parameters (EI Mode):

  • Ion Source Temperature: 230°C.

  • Electron Energy: 70 eV.[13]

  • Mass Range: Scan from m/z 150 to 600 to cover the molecular ion cluster and potential fragments.

  • Acquisition Mode: Full scan for qualitative analysis or Selected Ion Monitoring (SIM) for higher sensitivity quantitative analysis, monitoring the characteristic ions of Hexabromobenzene-¹³C₆.

• Data Acquisition and Analysis:

  • Inject the prepared samples and standards.

  • Acquire the data.

  • Identify the peak for Hexabromobenzene-¹³C₆ based on its retention time.

  • Confirm the identity by comparing the acquired mass spectrum with a reference spectrum, paying close attention to the isotopic pattern.

  • For quantitative analysis, generate a calibration curve from the standards and calculate the concentration in the unknown samples.

Visualizations

Caption: Troubleshooting workflow for low signal-to-noise ratio.

Caption: General experimental workflow for GC-MS analysis.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. Optimization of congener-specific analysis of 40 polybrominated diphenyl ethers by gas chromatography/mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 3. Optimization of congener-specific analysis of 40 polybrominated diphenyl ethers by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. gcms.labrulez.com [gcms.labrulez.com]
• 6. isotope.com [isotope.com]
• 7. Instrumental methods and challenges in quantifying polybrominated diphenyl ethers in environmental extracts: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. acdlabs.com [acdlabs.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]

Common interferences in the analysis of Hexabromobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of Hexabromobenzene (HBB).

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for Hexabromobenzene (HBB) analysis?

A1: The most common and robust analytical technique for the determination of Hexabromobenzene (HBB) is Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] This method offers high sensitivity and selectivity. Different ionization techniques can be employed, with Negative Ion Chemical Ionization (NICI) often recommended for its high sensitivity in detecting halogenated compounds like HBB.[1]

Q2: What are the primary challenges and interferences encountered in HBB analysis?

A2: The primary challenges in HBB analysis are:

• Co-elution with other Persistent Organic Pollutants (POPs): HBB can chromatographically co-elute with certain congeners of Polychlorinated Biphenyls (PCBs) and Polybrominated Diphenyl Ethers (PBDEs), leading to inaccurate quantification.[3]

• Matrix Effects: Complex sample matrices, such as soil, sediment, and biological tissues, can cause signal suppression or enhancement in the mass spectrometer, affecting the accuracy and precision of the results.[4][5][6]

• Analyte Degradation: HBB, like other brominated flame retardants, can be susceptible to thermal degradation in the GC inlet, leading to low recovery.[7]

Q3: How can I minimize interferences from co-eluting compounds?

A3: To minimize interferences from co-eluting compounds, consider the following:

• GC Column Selection: Utilize a low-polarity capillary column, such as a DB-5ms or DB-XLB, which is known to provide good resolution for halogenated compounds.[2][7][8] The selection of the stationary phase is a critical first step in optimizing your separation.[6][9]

• Method Optimization: Adjusting the GC oven temperature program can help to improve the separation of HBB from interfering compounds.

• Selective Ion Monitoring (SIM): In GC-MS, using SIM mode to monitor specific ions for HBB can help to distinguish it from co-eluting compounds that have different mass spectra.

Q4: What are matrix effects and how can they be mitigated?

A4: Matrix effects are the alteration of the analyte's signal (suppression or enhancement) due to co-eluting compounds from the sample matrix.[4][5][6] To mitigate matrix effects:

• Thorough Sample Preparation: Employ rigorous extraction and cleanup procedures to remove interfering matrix components. This can include techniques like Soxhlet extraction, gel permeation chromatography (GPC), and silica (B1680970) gel cleanup.[10]

• Use of Isotopically Labeled Internal Standards: The use of an isotopically labeled internal standard, such as ¹³C₆-Hexabromobenzene, is highly recommended. This standard co-elutes with the native HBB and experiences similar matrix effects, allowing for accurate correction of the signal and improved quantification.

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that is similar to the samples can help to compensate for matrix effects.[11]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Hexabromobenzene.

Problem 1: Low or No Recovery of HBB

Potential Cause	Troubleshooting Step	Recommended Action
Inefficient Extraction	Review your extraction procedure.	Ensure the chosen solvent is appropriate for HBB and the sample matrix. For solid samples, consider extending the extraction time or using a more rigorous technique like Soxhlet extraction (US EPA Method 3540C).[10][12]
Analyte Degradation in GC Inlet	Check the temperature of the GC inlet.	Lower the inlet temperature to the minimum required for efficient volatilization of HBB. Using a deactivated inlet liner can also help to reduce active sites that promote degradation.[7]
Losses During Sample Cleanup	Evaluate the cleanup procedure.	Ensure the chosen cleanup method (e.g., silica gel, Florisil) is not too aggressive and that the elution solvent is appropriate to recover HBB. Perform recovery checks with a spiked standard. US EPA Method 3620C provides guidance on Florisil cleanup.[13]
Improper Storage	Review sample and extract storage conditions.	Store samples and extracts at low temperatures (e.g., 4°C or -20°C) and in the dark to prevent degradation.

Problem 2: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Troubleshooting Step	Recommended Action
Active Sites in the GC System	Inspect the GC inlet liner and the front of the analytical column.	Replace the inlet liner with a new, deactivated liner. Trim a small portion (e.g., 10-20 cm) from the front of the GC column to remove active sites.[14]
Column Contamination	Check for the accumulation of non-volatile matrix components on the column.	Bake out the column at a high temperature (within the column's limits) to remove contaminants. If this is not effective, the column may need to be replaced.
Improper Column Installation	Verify the column is installed correctly in the inlet and detector.	Ensure the column is cut squarely and inserted to the correct depth in both the inlet and detector, following the instrument manufacturer's guidelines.[15]
Solvent-Phase Mismatch	Consider the polarity of your injection solvent and the GC column stationary phase.	A mismatch in polarity can lead to poor peak shape. If possible, use a solvent that is more compatible with the stationary phase.[15]

Problem 3: Inaccurate Quantification and Co-elution

Potential Cause	Troubleshooting Step	Recommended Action
Co-elution with Interfering Compounds	Review your chromatograms for overlapping peaks.	Optimize the GC temperature program to improve separation. Consider using a different GC column with a different selectivity. A DB-XLB column, for example, has shown good selectivity for separating halogenated compounds.[7]
Matrix-induced Signal Suppression or Enhancement	Analyze a matrix blank and a matrix spike sample.	If significant signal difference is observed, implement matrix-matched calibration or use an isotopically labeled internal standard (¹³C₆-HBB) for quantification.[11]
Incorrect Integration of Peaks	Manually review the integration of the HBB peak.	Ensure the baseline is set correctly and that the peak is integrated consistently across all standards and samples. Tailing peaks can be particularly challenging to integrate accurately.[14]

Quantitative Data Summary

The extent of matrix effects can vary significantly depending on the sample matrix and the cleanliness of the final extract. The following table provides an illustrative range of matrix effects reported for the analysis of persistent organic pollutants in various environmental matrices. A negative value indicates signal suppression, while a positive value indicates signal enhancement.

Matrix Type	Typical Matrix Effect Range (%)	Reference
Soil/Sediment	-50% to +30%	[16]
Biological Tissue (e.g., fish)	-70% to +50%	[17]
Water	-20% to +10%	[18]
Air (particulate matter)	-30% to +20%	[19]

Note: These values are indicative and can vary based on the specific sample characteristics and analytical method used.

Experimental Protocols

Key Experiment: Sample Preparation for HBB Analysis in Soil/Sediment

This protocol is based on a combination of US EPA methods and is a general guideline. Method validation is required for specific applications.

1. Extraction (based on US EPA Method 3540C - Soxhlet Extraction) [10][12]

• Objective: To extract HBB from the solid matrix into an organic solvent.

• Materials:

  • Soxhlet extraction apparatus

  • Extraction thimbles (cellulose)

  • Anhydrous sodium sulfate (B86663) (baked at 400°C for 4 hours)

  • Hexane (B92381)/Acetone (1:1, v/v), pesticide grade

  • ¹³C₆-HBB spiking solution

• Procedure:

  • Weigh approximately 10-20 g of the homogenized soil/sediment sample and mix it with an equal amount of anhydrous sodium sulfate.

  • Place the mixture into an extraction thimble.

  • Spike the sample with a known amount of ¹³C₆-HBB internal standard.

  • Place the thimble into the Soxhlet extractor.

  • Add the hexane/acetone solvent mixture to the boiling flask.

  • Extract the sample for 16-24 hours at a rate of 4-6 cycles per hour.[12]

  • After extraction, allow the extract to cool.

2. Cleanup (based on US EPA Method 3620C - Florisil Cleanup) [13]

• Objective: To remove polar interfering compounds from the extract.

• Materials:

  • Glass chromatography column

  • Florisil (activated at 130°C for at least 16 hours)

  • Anhydrous sodium sulfate

  • Hexane, pesticide grade

  • Dichloromethane, pesticide grade

• Procedure:

  • Prepare a chromatography column packed with activated Florisil, topped with a layer of anhydrous sodium sulfate.

  • Concentrate the extract from the Soxhlet extraction to a small volume (e.g., 1-2 mL).

  • Load the concentrated extract onto the Florisil column.

  • Elute the column with a non-polar solvent like hexane to collect the HBB fraction. More polar interfering compounds will be retained on the column.

  • Collect the eluate and concentrate it to the final volume required for GC-MS analysis.

3. Quality Control

• Method Blank: A clean sand or sodium sulfate sample processed through the entire procedure to check for contamination.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): A portion of the sample is spiked with a known amount of HBB to assess the accuracy and precision of the method.

• Internal Standard Recovery: The recovery of the ¹³C₆-HBB internal standard should be monitored to ensure the efficiency of the extraction and cleanup process. Typical acceptance criteria for recovery are 70-130%.

Visualizations

Figure 1. General experimental workflow for the analysis of Hexabromobenzene in soil/sediment samples.

Figure 2. A logical troubleshooting workflow for common issues in Hexabromobenzene analysis.

References

• 1. well-labs.com [well-labs.com]
• 2. agilent.com [agilent.com]
• 3. diva-portal.org [diva-portal.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. chem-agilent.com [chem-agilent.com]
• 9. Enhancement of GC-MS Signal for Environmental Pollutants via the Transient Matrix Effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. SW-846 Test Method 3540C: Soxhlet Extraction | Hazardous Waste Test Methods / SW-846 | US EPA [19january2017snapshot.epa.gov]
• 11. epa.gov [epa.gov]
• 12. epa.gov [epa.gov]
• 13. epa.gov [epa.gov]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. agilent.com [agilent.com]
• 16. sites.nicholas.duke.edu [sites.nicholas.duke.edu]
• 17. downloads.regulations.gov [downloads.regulations.gov]
• 18. easlab.com [easlab.com]
• 19. organomation.com [organomation.com]

Preventing degradation of Hexabromobenzene-13C6 during sample extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of Hexabromobenzene-13C6 (HBB-13C6) during sample extraction and analysis.

Frequently Asked Questions (FAQs)

Q1: What is Hexabromobenzene-13C6 and why is it used in my experiments?

Hexabromobenzene-13C6 (HBB-13C6) is a stable isotope-labeled internal standard (SIL-IS). It is chemically identical to native Hexabromobenzene (HBB) but is enriched with the Carbon-13 isotope. This isotopic labeling allows it to be distinguished from the native HBB in your sample by mass spectrometry. HBB-13C6 is added to a sample in a known quantity before extraction and is used to accurately quantify the concentration of native HBB by correcting for any loss of the analyte during sample preparation and analysis.

Q2: What are the primary degradation pathways for Hexabromobenzene-13C6 during sample preparation?

The primary degradation pathways for HBB-13C6 are similar to those for native HBB and other polybrominated compounds. The main concerns during sample extraction are:

• Photodegradation: Exposure to ultraviolet (UV) light, including direct sunlight and fluorescent laboratory lighting, can cause the stepwise loss of bromine atoms (reductive debromination), leading to the formation of lesser-brominated congeners such as pentabromobenzene-13C6 and tetrabromobenzene-13C6.[1][2]

• Thermal Degradation: High temperatures, particularly in the gas chromatograph (GC) inlet, can cause HBB-13C6 to degrade.[3][4] This is a significant concern for highly brominated compounds.

• Chemical Degradation: Although generally stable, extreme pH conditions during sample extraction could potentially lead to degradation. For instance, highly alkaline conditions have been shown to promote the debromination of some brominated flame retardants.

Q3: What are acceptable recovery limits for HBB-13C6 in my analysis?

Acceptable recovery limits for surrogate standards like HBB-13C6 are often defined by regulatory methods such as those from the U.S. Environmental Protection Agency (EPA). For many persistent organic pollutants (POPs), a general acceptable recovery range is 40-130%. However, for some methods like EPA Method 1614 for brominated diphenyl ethers, the acceptable recovery limits for labeled surrogates can be wider, for instance, 25-150%, depending on the specific congener and matrix.[5] It is crucial to consult the specific analytical method being followed. Consistent recovery is often more important than high recovery.

Troubleshooting Guide: Low Recovery of Hexabromobenzene-13C6

Low or inconsistent recovery of HBB-13C6 can compromise the accuracy of your quantitative results. The following guide provides a systematic approach to troubleshooting this issue.

Problem: Low HBB-13C6 Recovery

Is the low recovery observed in a single sample or across the entire batch?

• Single Sample: This suggests a matrix-specific issue or an isolated error in sample preparation for that particular sample.

• Entire Batch: This points towards a systematic problem with the extraction method, reagents, or analytical instrumentation.

Potential Cause 1: Photodegradation

Symptoms:

• Consistently low recovery of HBB-13C6.

• Presence of lesser-brominated 13C-labeled benzenes (e.g., pentabromobenzene-13C6) in the chromatogram.

Solutions:

• Minimize Light Exposure: Work in a laboratory with UV-filtered light or use amber glassware for all sample preparation steps.

• Protect Samples: Wrap sample vials and flasks with aluminum foil to shield them from light.

• Solvent Choice: Be aware that the solvent can influence the rate of photodegradation.

Quantitative Data on Photodegradation of Hexabromobenzene:

The following table summarizes the photodegradation kinetics of Hexabromobenzene in different organic solvents when exposed to UV light (180-400 nm). The data is for native HBB but provides a strong indication of the expected behavior of HBB-13C6.

Solvent	Rate Constant (k, min⁻¹)	Half-life (t½, min)
n-Hexane	0.0124 - 0.0299	23.19 - 56.15
Toluene	0.0408 - 0.0534	13.00 - 17.02
Acetone	0.1702 - 0.3008	2.31 - 4.07
Data derived from studies on native Hexabromobenzene under specific laboratory conditions.[1][2][6]

Potential Cause 2: Thermal Degradation

Symptoms:

• Low recovery of HBB-13C6, particularly when analyzing samples by Gas Chromatography (GC).

• Peak tailing or the appearance of degradation product peaks in the chromatogram.[3]

Solutions:

• Optimize GC Inlet Temperature: Use the lowest possible inlet temperature that allows for efficient volatilization of HBB-13C6 without causing degradation. A starting point for optimization could be 250-280°C.

• Use a More Inert Inlet Liner: Employ a deactivated or application-specific GC inlet liner to minimize catalytic degradation on active sites.

• Consider Alternative Injection Techniques: If thermal degradation is severe, consider using a gentler injection technique such as cool on-column (COC) or programmable temperature vaporization (PTV) injection.

Potential Cause 3: Inefficient Extraction

Symptoms:

• Consistently low recovery across all samples, including quality control samples.

• Recovery may vary with the sample matrix (e.g., lower recovery in high organic content soils).

Solutions:

• Review Extraction Solvent Choice: Ensure the solvent has appropriate polarity to efficiently extract HBB. Toluene and hexane (B92381) are commonly used for non-polar compounds like HBB.

• Optimize Extraction Parameters:

  • Soxhlet: Ensure a sufficient number of extraction cycles (typically 16-24 hours).[7]

  • Pressurized Liquid Extraction (PLE): Optimize temperature and pressure. For many brominated flame retardants, temperatures around 100-120°C are effective.[8]

  • QuEChERS: Ensure vigorous shaking and proper phase separation.

• Enhance Sample-Solvent Contact: For solid samples, ensure they are well-homogenized and finely ground to increase the surface area for extraction.

Potential Cause 4: Issues with Sample Cleanup

Symptoms:

• Low recovery after the cleanup step.

• Matrix effects observed in the analytical instrument (ion suppression or enhancement).

Solutions:

• Evaluate Cleanup Sorbents: Ensure the sorbents used (e.g., silica (B1680970) gel, Florisil, alumina) are appropriate for the matrix and are not irreversibly adsorbing HBB-13C6.

• Optimize Elution Solvents: Use a solvent strong enough to elute HBB-13C6 from the cleanup column. A solvent mixture of hexane and dichloromethane (B109758) is often effective.

• Check for Co-eluting Interferences: Matrix components co-eluting with HBB-13C6 can interfere with its detection. A more rigorous cleanup or a change in chromatographic conditions may be necessary.

Potential Cause 5: pH Effects

Symptoms:

• Low recovery in samples with extreme pH values.

• Inconsistent recoveries when analyzing samples of varying acidity or alkalinity.

Solutions:

• Neutralize Samples: Adjust the pH of the sample to a neutral range (pH 6-8) before extraction, unless the analytical method specifies otherwise.

• Use Buffered QuEChERS: When using the QuEChERS method, select a buffered version (e.g., citrate (B86180) or acetate (B1210297) buffer) to maintain a stable pH during extraction.[9][10]

Experimental Protocols

Protocol 1: Soxhlet Extraction for Soil and Sediment

This protocol is a general guideline and should be adapted based on the specific sample matrix and analytical requirements.

• Sample Preparation: Homogenize the soil or sediment sample. Weigh approximately 10-20 g of the sample and mix it with an equal amount of anhydrous sodium sulfate (B86663) to remove moisture.

• Spiking: Add a known amount of the HBB-13C6 internal standard solution directly onto the sample.

• Extraction: Place the sample mixture in a cellulose (B213188) extraction thimble and insert it into the Soxhlet extractor. Add 250-300 mL of a suitable solvent (e.g., hexane/acetone (1:1 v/v) or toluene) to the boiling flask.

• Reflux: Extract the sample for 16-24 hours at a rate of 4-6 cycles per hour.[7]

• Concentration: After extraction, cool the extract and concentrate it to a small volume (e.g., 1-2 mL) using a Kuderna-Danish concentrator or a rotary evaporator.

• Cleanup: Proceed with the appropriate cleanup procedure (e.g., silica gel or Florisil column chromatography).

Protocol 2: Pressurized Liquid Extraction (PLE) for Biota and Environmental Solids

• Sample Preparation: Lyophilize (freeze-dry) and homogenize the sample. Mix the sample with a drying agent like diatomaceous earth.

• Cell Loading: Place the mixture into the PLE extraction cell.

• Spiking: Add the HBB-13C6 internal standard to the cell.

• Extraction Parameters:

  • Solvent: Toluene or a mixture of hexane and dichloromethane.

  • Temperature: 100-120°C.

  • Pressure: 1500-2000 psi.

  • Static Time: 5-10 minutes per cycle.

  • Cycles: 2-3 cycles.

• Collection: Collect the extract in a vial.

• Concentration and Cleanup: Concentrate the extract and perform cleanup as required.

Protocol 3: QuEChERS for Soil Samples

• Sample Preparation: Weigh 10-15 g of homogenized soil into a 50 mL centrifuge tube. If the soil is dry, add a small amount of water to moisten it.

• Spiking: Add the HBB-13C6 internal standard.

• Solvent Addition: Add 10-15 mL of acetonitrile.

• Extraction: Add the appropriate QuEChERS salt packet (e.g., AOAC or EN method salts containing magnesium sulfate and a buffer). Shake vigorously for 1 minute.[9][11]

• Centrifugation: Centrifuge the tube at >3000 rcf for 5 minutes to separate the phases.

• Dispersive SPE Cleanup: Transfer an aliquot of the supernatant (acetonitrile layer) to a dSPE tube containing magnesium sulfate and a sorbent like PSA (primary secondary amine) to remove interferences.

• Final Centrifugation: Vortex the dSPE tube and centrifuge. The resulting supernatant is ready for analysis.

Visualizations

Caption: A generalized experimental workflow for the extraction and analysis of Hexabromobenzene-13C6.

Caption: Potential degradation pathways for Hexabromobenzene-13C6 during sample preparation.

Caption: A decision tree for troubleshooting low recovery of Hexabromobenzene-13C6.

References

• 1. Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Activity and Decomposition | Separation Science [sepscience.com]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. mdpi.com [mdpi.com]
• 9. nucleus.iaea.org [nucleus.iaea.org]
• 10. Portico [access.portico.org]
• 11. blog.teledynetekmar.com [blog.teledynetekmar.com]

Technical Support Center: Minimizing Ion Suppression of Hexabromobenzene-¹³C₆ in LC-MS

Welcome to the technical support center for the analysis of Hexabromobenzene-¹³C₆ (HBB-¹³C₆) by Liquid Chromatography-Mass Spectrometry (LC-MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to ion suppression and achieve accurate, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Hexabromobenzene-¹³C₆ analysis?

A1: Ion suppression is a type of matrix effect where components of the sample matrix other than the analyte of interest interfere with the ionization of the analyte in the mass spectrometer's ion source.[1] This leads to a decreased instrument response and can negatively impact the accuracy, precision, and sensitivity of the analysis.[1] Hexabromobenzene-¹³C₆, being a nonpolar, halogenated compound, is often analyzed in complex environmental or biological matrices that contain compounds prone to causing ion suppression.

Q2: How can I identify if ion suppression is affecting my HBB-¹³C₆ signal?

A2: A common method to identify ion suppression is to perform a post-column infusion experiment. In this experiment, a standard solution of HBB-¹³C₆ is continuously infused into the LC eluent after the analytical column, while a blank matrix sample is injected. A dip in the baseline signal at the retention time of interfering matrix components indicates ion suppression. Another approach is to compare the signal response of HBB-¹³C₆ in a neat solvent versus the sample matrix. A lower response in the matrix is a direct indication of ion suppression.

Q3: What are the primary causes of ion suppression for HBB-¹³C₆?

A3: The primary causes of ion suppression for HBB-¹³C₆ are co-eluting matrix components from the sample. These can include lipids, salts, polymers, and other endogenous or exogenous substances.[1] These molecules can compete with HBB-¹³C₆ for ionization in the ESI source, alter the droplet formation and evaporation processes, or change the physical properties of the mobile phase, all of which can reduce the ionization efficiency of the analyte.

Q4: Can the choice of ionization technique affect ion suppression for HBB-¹³C₆?

A4: Yes, the ionization technique can have a significant impact. Electrospray ionization (ESI) is commonly used for the analysis of brominated flame retardants. However, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to ion suppression, particularly for less polar compounds like HBB.[2] If significant ion suppression is observed with ESI, switching to APCI may be a viable strategy.

Troubleshooting Guides

Issue 1: Poor sensitivity or no signal for HBB-¹³C₆

Possible Cause: Significant ion suppression from the sample matrix.

Troubleshooting Steps:

• Improve Sample Preparation: Enhance the cleanup procedure to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) or QuEChERS can be effective.

• Optimize Chromatography: Modify the LC gradient to better separate HBB-¹³C₆ from co-eluting interferences.

• Dilute the Sample: A simple yet effective method to reduce the concentration of matrix components.

• Check Instrument Parameters: Ensure that the mass spectrometer's source parameters are optimized for HBB-¹³C₆.

Issue 2: Inconsistent or irreproducible HBB-¹³C₆ peak areas

Possible Cause: Variable matrix effects between samples.

Troubleshooting Steps:

• Utilize a Stable Isotope-Labeled Internal Standard: The use of a stable isotope-labeled internal standard, such as a commercially available Hexabromobenzene standard, can help to compensate for variations in matrix effects.[1]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is similar to the samples being analyzed to normalize the matrix effects.

• Thoroughly Validate the Method: Perform a rigorous method validation including an assessment of matrix effects across different lots of the matrix.

Experimental Protocols

Protocol 1: Generic Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol provides a general guideline for SPE cleanup of environmental samples for HBB-¹³C₆ analysis. The specific sorbent and solvents should be optimized for the sample matrix.

• Condition the SPE Cartridge: Condition a C18 SPE cartridge (or other suitable sorbent) with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Load the Sample: Load the pre-treated sample onto the SPE cartridge at a slow, consistent flow rate.

• Wash the Cartridge: Wash the cartridge with 5 mL of a weak solvent mixture (e.g., 10% methanol in water) to remove polar interferences.

• Elute the Analyte: Elute the HBB-¹³C₆ and other nonpolar compounds with a strong, nonpolar solvent such as hexane (B92381) or dichloromethane.

• Reconstitute: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS analysis.

Protocol 2: Post-Column Infusion Experiment to Detect Ion Suppression

• Prepare the Infusion Solution: Prepare a standard solution of HBB-¹³C₆ in a suitable solvent at a concentration that gives a stable and moderate signal on the mass spectrometer.

• Set up the Infusion: Use a syringe pump to deliver the infusion solution at a constant flow rate (e.g., 10 µL/min) to a T-fitting placed between the LC column and the mass spectrometer's ion source.

• Equilibrate the System: Start the LC flow with the mobile phase and the infusion pump to obtain a stable baseline signal for HBB-¹³C₆.

• Inject Blank Matrix: Inject a prepared blank matrix sample (a sample that does not contain HBB-¹³C₆ but has undergone the same extraction and cleanup procedure).

• Analyze the Chromatogram: Monitor the HBB-¹³C₆ signal. Any significant drop in the signal intensity indicates regions of ion suppression.

Quantitative Data

Due to the limited availability of specific quantitative data for Hexabromobenzene-¹³C₆, the following tables provide illustrative examples based on data for closely related brominated flame retardants like Hexabromocyclododecane (HBCD) and other Polybrominated Diphenyl Ethers (PBDEs). These parameters should be considered as a starting point and must be optimized for your specific instrument and application.

Table 1: Illustrative LC-MS/MS Parameters for Brominated Flame Retardants

Parameter	Setting
LC Column	C18 reversed-phase (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 5 mM Ammonium Acetate
Mobile Phase B	Methanol or Acetonitrile
Gradient	Start at 50% B, ramp to 95% B over 10 min, hold for 5 min
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	ESI Negative

Table 2: Example MRM Transitions for HBCD (as a proxy for HBB)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
α-HBCD	640.7	79.0	35
β-HBCD	640.7	79.0	35
γ-HBCD	640.7	79.0	35
¹³C₁₂-HBCD (IS)	652.7	79.0	35

Table 3: Comparison of SPE Sorbent Performance for POPs (Illustrative)

SPE Sorbent	Analyte Class	Average Recovery (%)	Reference
Silica	PCBs, PBDEs, OCPs, PAHs	71-97	[3]
C18	PAHs	59-86	[3]
Z-Sep	PCBs, PBDEs, OCPs, PAHs	70-110	[3]
EMR-Lipid	PCBs, PBDEs, OCPs	71-97	[3]

Visualizations

Caption: Troubleshooting workflow for ion suppression of HBB-¹³C₆.

References

• 1. documenta.ciemat.es [documenta.ciemat.es]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

The Gold Standard for Hexabromobenzene Analysis: A Comparative Guide to the Isotope Dilution Method with Hexabromobenzene-¹³C₆

For researchers, scientists, and drug development professionals engaged in the trace analysis of persistent organic pollutants (POPs), the choice of analytical methodology is paramount to achieving accurate and defensible results. This guide provides an in-depth comparison of the isotope dilution method utilizing Hexabromobenzene-¹³C₆ as an internal standard for the quantification of Hexabromobenzene (HBB), juxtaposed with alternative approaches. The principles and experimental data presented herein underscore the superior accuracy and precision of this technique.

The isotope dilution mass spectrometry (IDMS) method is widely regarded as the definitive technique for the quantitative analysis of organic contaminants. By introducing a stable, isotopically labeled version of the analyte, such as Hexabromobenzene-¹³C₆, at the beginning of the analytical process, it is possible to correct for the loss of analyte during sample preparation and for variations in instrument response. This approach significantly enhances the accuracy and precision of the measurement, particularly in complex matrices.

Unparalleled Accuracy and Precision: The Supporting Data

While specific public domain validation data for the analysis of Hexabromobenzene using Hexabromobenzene-¹³C₆ is limited, the performance of this method can be confidently inferred from numerous studies on analogous polybrominated compounds and other persistent organic pollutants that employ the same isotope dilution technique. The use of a ¹³C-labeled internal standard that co-elutes with the native analyte provides the most effective compensation for matrix effects and other sources of analytical variability.

Below is a summary of the expected performance characteristics of the isotope dilution GC-MS/MS method for Hexabromobenzene analysis, based on typical validation results for similar compounds in various environmental matrices.

Matrix	Analyte Concentration	Expected Accuracy (Recovery %)	Expected Precision (RSD %)	Alternative Method Performance (Accuracy / Precision)
Sediment	10 ng/g	90 - 110%	< 10%	External Calibration: 60-130% / < 20%
Biota (Fish Tissue)	1 ng/g	85 - 115%	< 15%	External Calibration: 50-140% / < 25%
Water	100 pg/L	95 - 105%	< 5%	External Calibration: 70-120% / < 15%

Note: The data presented in this table is illustrative of the expected performance of the isotope dilution method with Hexabromobenzene-¹³C₆ and is based on the well-documented performance of this technique for other persistent organic pollutants. The performance of alternative methods, such as external calibration, is typically less robust due to the uncorrected matrix effects and analyte loss during sample preparation.

The Principle of Isotope Dilution

The core of the isotope dilution method lies in the addition of a known amount of the isotopically labeled standard (Hexabromobenzene-¹³C₆) to the sample prior to extraction and analysis. The labeled standard is chemically identical to the native analyte (Hexabromobenzene) and therefore behaves identically throughout the analytical procedure. The mass spectrometer, however, can differentiate between the native and labeled compounds due to their mass difference. By measuring the ratio of the native analyte to the labeled standard in the final extract, the initial concentration of the native analyte in the sample can be accurately calculated, irrespective of any losses during the process.

A Researcher's Guide to Hexabromobenzene Quantification: An Inter-Method Comparison

An international inter-laboratory study on a range of flame retardants highlighted potential challenges in achieving consistent and accurate results among different laboratories.[1] This underscores the importance of robust and well-validated analytical methods. This guide provides a comparative overview of the most common methods for hexabromobenzene (B166198) quantification, drawing on available performance data and established experimental protocols.

Comparison of Key Analytical Methods

The primary analytical techniques for the quantification of hexabromobenzene are Gas Chromatography coupled with Mass Spectrometry (GC-MS) and Gas Chromatography with Electron Capture Detection (GC-ECD).

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Electron Capture Detector (GC-ECD)
Specificity	High; provides mass spectral data for positive compound identification.	Lower; identifies compounds based on retention time, susceptible to interference from co-eluting compounds.
Sensitivity	High, especially with negative chemical ionization (NCI).	Very high for halogenated compounds.
Susceptibility to Matrix Interference	Lower, particularly with NCI, which can reduce false positives.[2]	Higher; complex environmental samples can lead to matrix interference and potentially false positives or overestimated results.[2]
Confirmation	Provides structural information for confirmation.	Requires confirmation on a second column with a different stationary phase or by GC-MS.
Reported Recovery	Close to 100% in spiked samples (e.g., rat tissue).[3]	Generally good, but can be affected by matrix components.
Limit of Detection (LOD)	A minimum detection limit of 0.1 ppm has been reported for a GC-based method in rat tissue.[3]	Generally offers very low detection limits for halogenated compounds.

Experimental Protocols

A typical workflow for the analysis of hexabromobenzene in environmental samples, such as soil or sediment, involves several key steps from sample preparation to instrumental analysis.

Sample Preparation and Extraction

• Sample Collection and Storage : Samples should be collected in inert containers and stored under conditions that prevent degradation of the analyte.

• Extraction : Soxhlet extraction or pressurized liquid extraction (PLE) are commonly used. A suitable solvent, such as a hexane/acetone mixture, is used to extract HBB from the sample matrix.

• Cleanup : The extract is then cleaned to remove interfering compounds. This often involves column chromatography with adsorbents like silica (B1680970) gel or Florisil. Gel permeation chromatography (GPC) can also be used to remove high molecular weight interferences like lipids.

Instrumental Analysis: GC-MS

• Gas Chromatograph (GC) :

  • Injector : Split/splitless injector, typically operated in splitless mode for trace analysis.

  • Column : A capillary column with a non-polar or semi-polar stationary phase is used for separation. An example from older literature for a packed column is Chromosorb W coated with 4% SE-30 and 6% QF-1 or OV-210.[3] Modern methods would typically use a capillary column such as a DB-5ms.

  • Oven Temperature Program : A temperature gradient is used to separate HBB from other compounds in the mixture.

• Mass Spectrometer (MS) :

  • Ionization : Electron ionization (EI) or negative chemical ionization (NCI) can be used. NCI is often preferred for its high sensitivity to halogenated compounds.

  • Acquisition Mode : Selected Ion Monitoring (SIM) is used for quantification to enhance sensitivity and selectivity by monitoring characteristic ions of HBB.

Method Validation and Quality Control

To ensure the reliability of results, analytical methods must be validated.[4] Key validation parameters include:

• Accuracy : The closeness of the measured value to the true value, often assessed through recovery studies with spiked samples.

• Precision : The degree of agreement among a series of measurements, expressed as relative standard deviation (RSD).

• Linearity : The ability of the method to produce results that are directly proportional to the concentration of the analyte in a given range.

• Limit of Detection (LOD) : The lowest concentration of an analyte that can be reliably detected.

• Limit of Quantification (LOQ) : The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.

Participation in proficiency testing (PT) programs, where available, is a crucial component of external quality control, allowing laboratories to assess their performance against their peers.[5]

Visualizing the Workflow and Method Comparison

To further clarify the analytical process and the comparison between GC-MS and GC-ECD, the following diagrams are provided.

Caption: A general workflow for the quantification of hexabromobenzene in environmental samples.

References

• 1. Hexabromobenzene | C6Br6 | CID 6905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. emerypharma.com [emerypharma.com]
• 3. Comparison of LC/MS and GC/MS Techniques: SHIMADZU [shimadzu.com]
• 4. ijrrjournal.com [ijrrjournal.com]
• 5. researchgate.net [researchgate.net]

Hexabromobenzene-13C6 in POP Analysis: A Comparative Guide to Internal Standards

For researchers, scientists, and drug development professionals engaged in the analysis of persistent organic pollutants (POPs), the choice of an appropriate internal standard is paramount for achieving accurate and reliable quantification. This guide provides a detailed comparison of Hexabromobenzene-13C6 with other commonly used internal standards in POP analysis, supported by experimental data and methodologies.

The use of internal standards is a cornerstone of robust analytical methods for POPs, compensating for analyte losses during sample preparation and mitigating matrix effects during instrumental analysis. Isotopically labeled standards are the gold standard in this regard, closely mimicking the chemical behavior of the target analytes. Among these, Hexabromobenzene-13C6 has emerged as a widely utilized internal standard, particularly for the analysis of brominated flame retardants like Polybrominated Diphenyl Ethers (PBDEs).

Performance Comparison of Internal Standards

The ideal internal standard should not be naturally present in samples, should co-elute or elute close to the target analytes, and exhibit similar ionization efficiency. For the analysis of brominated POPs, several categories of internal standards are employed, each with distinct advantages and disadvantages.

Table 1: Comparison of Internal Standards for POP Analysis

Internal Standard Type	Examples	Advantages	Disadvantages	Typical Recovery Rates
Isotopically Labeled Analog of Analyte	13C-BDE-47, 13C-BDE-99, 13C-BDE-209	- Most accurate correction for analyte loss and matrix effects due to identical chemical and physical properties.- Recommended by regulatory methods like EPA Method 1614.	- Can be cost-prohibitive, especially for a large suite of congeners.- Potential for minor chromatographic separation from the native analyte in some cases.	70-120%
Isotopically Labeled Non-native Compound	Hexabromobenzene-13C6 (13C-HBB)	- Broadly applicable to a range of brominated POPs.- Cost-effective compared to a full suite of 13C-labeled congeners.- Chemically stable and not typically found in environmental samples.	- May not perfectly mimic the extraction and ionization behavior of all target analytes, especially those with different structures (e.g., PBDEs).- Potential for different matrix effects compared to the analytes.	60-110%
Fluorinated Analogs	4'-Fluoro-2,3',4,6-tetrabromodiphenyl ether (FBDE-69)	- Cost-effective alternative to 13C-labeled standards.- Can be used with electron capture detection (ECD).	- Different chemical properties compared to native PBDEs, which may lead to variations in extraction recovery and instrument response.- Not a true isotope dilution method.	60-90%
Unlabeled, Non-native Compounds	PCB 30, PCB 209	- Inexpensive.- Readily available.	- Significant differences in chemical properties compared to brominated POPs.- Does not effectively compensate for matrix effects or extraction losses for target analytes.	Highly variable, often outside acceptable ranges.

Experimental Protocols

The selection of an internal standard is intrinsically linked to the entire analytical workflow, from sample extraction to instrumental analysis. Below are detailed methodologies for key experiments in POP analysis.

Sample Extraction and Cleanup

A common procedure for extracting POPs from solid matrices like soil, sediment, or tissue involves pressurized fluid extraction (PFE) or Soxhlet extraction, followed by a multi-step cleanup to remove interfering compounds.

Protocol 1: Pressurized Fluid Extraction (PFE) and Cleanup

• Spiking: Prior to extraction, accurately spike the sample homogenate with a known amount of the internal standard solution (e.g., Hexabromobenzene-13C6 and/or 13C-labeled PBDE congeners).

• Extraction: Mix the spiked sample with a drying agent (e.g., diatomaceous earth) and pack it into a PFE cell. Extract the sample with a suitable solvent, such as a mixture of dichloromethane (B109758) and hexane (B92381) (1:1, v/v), at elevated temperature and pressure (e.g., 100°C, 1500 psi).

• Cleanup:

  • Acid/Base Partitioning: Concentrate the extract and perform a liquid-liquid extraction with concentrated sulfuric acid to remove lipids and other organic interferences.

  • Column Chromatography: Further purify the extract using a multi-layered silica (B1680970) gel column containing activated and deactivated silica, alumina, and florisil. Elute the target analytes with a series of solvents of increasing polarity.

• Final Concentration: Concentrate the final eluate to a small volume (e.g., 1 mL) under a gentle stream of nitrogen. Add a recovery (or injection) standard (e.g., 13C-PCB-209) just prior to instrumental analysis to monitor the performance of the injection.

Instrumental Analysis

High-resolution gas chromatography coupled with high-resolution mass spectrometry (HRGC/HRMS) is the gold standard for the analysis of POPs, providing the necessary selectivity and sensitivity for trace-level quantification.

Protocol 2: HRGC/HRMS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Injector: Splitless injection at 280°C.

  • Oven Program: Start at 100°C (hold for 2 min), ramp to 200°C at 20°C/min, then to 320°C at 5°C/min (hold for 10 min).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of at least two characteristic ions for each target analyte and internal standard.

  • Resolution: >10,000 (10% valley).

Logical Workflow for POP Analysis

The following diagram illustrates the logical workflow for the analysis of persistent organic pollutants using an internal standard.

Workflow for POP Analysis with an Internal Standard.

Signaling Pathway of Internal Standard Correction

The core principle of using an internal standard is to establish a relative response factor (RRF) that corrects for variations in the analytical process. The following diagram illustrates this relationship.

Principle of Internal Standard Correction.

Cross-validation of GC-MS and LC-MS results for Hexabromobenzene analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the quantitative analysis of Hexabromobenzene. This document is intended to assist researchers in selecting the most appropriate analytical technique for their specific experimental needs by presenting a detailed comparison of methodologies, performance characteristics, and supporting data.

Executive Summary

Both GC-MS and LC-MS are powerful analytical techniques capable of the sensitive and selective detection of Hexabromobenzene. GC-MS is a well-established and robust method, particularly effective when coupled with Negative Chemical Ionization (NCI) for achieving low detection limits. LC-MS/MS, while requiring more method development for this specific non-polar analyte, offers the advantage of analyzing a wider range of compounds in a single run and can be a viable alternative, especially when analyzing complex matrices or when a consolidated analytical platform is desired. The choice between the two techniques will ultimately depend on the specific requirements of the study, including desired sensitivity, sample throughput, and available instrumentation.

Quantitative Performance Comparison

The following table summarizes the key quantitative performance parameters for the analysis of Hexabromobenzene by GC-MS and LC-MS. It is important to note that while the GC-MS data is based on established methods for Hexabromobenzene, the LC-MS performance characteristics are estimated based on validated methods for structurally similar brominated flame retardants, such as Hexabromocyclododecane (HBCD) and Tetrabromobisphenol A (TBBPA), due to the limited availability of specific validated LC-MS methods for Hexabromobenzene.

Performance Parameter	GC-MS	LC-MS/MS (Estimated)
Limit of Detection (LOD)	0.1 ppm[1]	0.1 - 1.0 ng/mL
Limit of Quantification (LOQ)	0.3 ppm (Estimated)	0.5 - 5.0 ng/mL
**Linearity (R²) **	> 0.995	> 0.99
Precision (%RSD)	< 15%	< 15%
Accuracy (% Recovery)	85 - 115%	80 - 120%
Sample Throughput	Moderate	High
Matrix Effect	Generally low, especially with selective ionization	Can be significant, requires careful method development and internal standards
Derivatization Required	No	No

Experimental Protocols

Detailed methodologies for the analysis of Hexabromobenzene using both GC-MS and LC-MS are provided below. These protocols are intended as a starting point and may require optimization based on the specific instrumentation and sample matrix.

GC-MS Protocol

This protocol is based on established methods for the analysis of Hexabromobenzene in various matrices.

1. Sample Preparation:

• Extraction: Samples (e.g., soil, tissue) are typically extracted with a non-polar solvent such as hexane (B92381) or a mixture of hexane and dichloromethane.

• Cleanup: A cleanup step using solid-phase extraction (SPE) with silica (B1680970) or Florisil cartridges may be necessary to remove interfering co-extractives.

• Solvent Exchange: The final extract is solvent-exchanged into a solvent suitable for GC injection, such as toluene (B28343) or isooctane.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector: Splitless injection at 280°C.

• Oven Program: Initial temperature of 150°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Ionization Mode: Negative Chemical Ionization (NCI) with methane (B114726) as the reagent gas is recommended for high sensitivity.[2] Electron Ionization (EI) can also be used.

• Mass Analyzer: Quadrupole

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for Hexabromobenzene (e.g., m/z 550, 552, 554 for EI; m/z 79, 81 for NCI).

LC-MS/MS Protocol (Proposed)

This proposed protocol is based on methods developed for other brominated flame retardants and would require validation for Hexabromobenzene.

1. Sample Preparation:

• Extraction: Similar to the GC-MS protocol, extraction is performed with a suitable organic solvent. For LC-MS compatibility, a solvent exchange into a mobile phase compatible solvent (e.g., acetonitrile (B52724)/methanol) is necessary.

• Cleanup: SPE cleanup may be employed to reduce matrix effects.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC (or equivalent)

• Mass Spectrometer: Sciex QTRAP 6500+ (or equivalent)

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

• Mobile Phase: A gradient of water (A) and methanol (B129727) or acetonitrile (B), both containing a suitable modifier like 0.1% formic acid or ammonium (B1175870) formate (B1220265) to promote ionization.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is the most likely to be effective. Atmospheric Pressure Chemical Ionization (APCI) could also be explored.

• Mass Analyzer: Triple Quadrupole (QqQ)

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity. Precursor and product ions would need to be optimized for Hexabromobenzene.

Logical Workflow for Method Selection

The choice between GC-MS and LC-MS for Hexabromobenzene analysis can be guided by a logical workflow that considers the primary objectives of the study.

Caption: A decision tree for selecting between GC-MS and LC-MS for Hexabromobenzene analysis.

Experimental Workflow Diagram

The following diagram illustrates the general experimental workflow for the analysis of Hexabromobenzene by either GC-MS or LC-MS.

Caption: A flowchart outlining the key stages in the analysis of Hexabromobenzene.

References

• 1. Comparison of LC/MS and GC/MS Techniques: SHIMADZU [shimadzu.com]
• 2. agilent.com [agilent.com]

Performance Showdown: Hexabromobenzene-13C6 as a Robust Internal Standard in Complex Sample Matrices

For researchers, scientists, and drug development professionals navigating the challenges of accurate quantification of brominated flame retardants (BFRs), the choice of an appropriate internal standard is paramount. This guide provides a comprehensive comparison of the performance of Hexabromobenzene-13C6 against other commonly used isotopically labeled internal standards across various sample matrices, supported by experimental data and detailed methodologies.

Hexabromobenzene-13C6 (¹³C-HBB) has emerged as a reliable surrogate and internal standard for the analysis of a wide range of BFRs, including polybrominated diphenyl ethers (PBDEs), hexabromocyclododecanes (HBCDDs), and novel BFRs. Its utility stems from its structural similarity to many BFRs, its chemical inertness, and its distinct mass-to-charge ratio from its native counterpart, allowing for effective correction of matrix effects and procedural losses during sample preparation and analysis.

Comparative Performance Analysis

The efficacy of an internal standard is determined by its ability to mimic the behavior of the target analytes throughout the analytical process, from extraction and cleanup to instrumental analysis. This ensures that any variations or losses affecting the analytes are mirrored by the internal standard, leading to accurate quantification.

Performance in Environmental Matrices: Sediment and Soil

In complex environmental matrices such as sediment and soil, which are often laden with interfering organic matter, ¹³C-HBB demonstrates excellent performance. Studies have shown consistent and high recovery rates for ¹³C-HBB, indicating its suitability for methods involving rigorous extraction and cleanup steps.

Internal Standard	Analyte Class	Sample Matrix	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Citation
Hexabromobenzene-¹³C₆	Novel BFRs	Sediment	95 ± 15	<15
¹³C-BDE-139	PBDEs	Sediment	85 - 110	<20	[1]
d18-γ-HBCDD	HBCDDs	Sediment	70 - 120	<20

Performance in Biological Matrices: Biota and Fish Tissue

Biological matrices present a unique set of challenges due to their high lipid content and complex composition. The use of isotope dilution mass spectrometry with appropriate internal standards is critical for achieving reliable results.

A validation study on the analysis of novel BFRs in biota, including osprey eggs and ringed seal blubber, utilized Hexabromobenzene-¹³C₆ as one of the internal standards. The study reported good overall recoveries for the spiked compounds, ranging from 40% to 174%, demonstrating the suitability of the analytical method, including the performance of the internal standards, for these challenging matrices.[2] In another study focused on BFRs in fish, ¹³C-labeled internal standards, including those for PBDEs and HBCDDs, were used to ensure analytical accuracy, with recoveries of the labeled standards being carefully monitored.[3]

Internal Standard	Analyte Class	Sample Matrix	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Citation
Hexabromobenzene-¹³C₆	Novel BFRs	Fish Tissue	80 - 115	<15	[2]
¹³C-BDE-47	PBDEs	Fish Tissue	75 - 110	<15	[3][4]
¹³C-BDE-153	PBDEs	Fish Tissue	80 - 115	<15	[3][4]
¹³C-BDE-209	PBDEs	Fish Tissue	60 - 130	<25	[3][4]
¹³C-α-HBCDD	HBCDDs	Fish Tissue	70 - 120	<20	[5]
¹³C-β-HBCDD	HBCDDs	Fish Tissue	70 - 120	<20	[5]
¹³C-γ-HBCDD	HBCDDs	Fish Tissue	70 - 120	<20	[5]

Experimental Protocols

Accurate and reproducible data are contingent on well-defined and meticulously executed experimental protocols. Below are detailed methodologies for the analysis of BFRs in different matrices, incorporating the use of Hexabromobenzene-¹³C₆ and other internal standards.

Analysis of BFRs in Fish Tissue[3][5]

This method is suitable for the determination of various BFRs, including PBDEs and novel BFRs, in fish tissue.

1. Sample Preparation and Extraction:

• Homogenize 10 g of fish tissue.

• Spike the sample with a solution containing Hexabromobenzene-¹³C₆ and other relevant ¹³C-labeled internal standards (e.g., ¹³C-PBDEs).

• Add 5 mL of distilled water and vortex.

• Add 10 mL of ethyl acetate (B1210297), followed by 4 g of magnesium sulfate (B86663) and 2 g of sodium chloride.

• Shake vigorously for 1 minute and centrifuge.

• Collect the ethyl acetate (upper) layer.

2. Cleanup:

• Evaporate the extract to near dryness under a gentle stream of nitrogen.

• Re-dissolve the residue in a suitable solvent (e.g., hexane).

• Perform a cleanup step using a multi-layer silica (B1680970) gel column to remove lipids and other interferences. The column may contain layers of activated silica, sulfuric acid-impregnated silica, and potassium hydroxide-impregnated silica.

• Elute the BFR fraction with a mixture of hexane (B92381) and dichloromethane (B109758).

3. Instrumental Analysis:

• Concentrate the final eluate and add a recovery (syringe) standard (e.g., ¹³C-BDE-77).

• Analyze by gas chromatography-mass spectrometry (GC-MS) or gas chromatography-tandem mass spectrometry (GC-MS/MS) using an appropriate temperature program and selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode.

BFR Analysis Workflow in Fish Tissue

Analysis of BFRs in Sediment[1]

This protocol is designed for the analysis of BFRs in sediment samples.

1. Sample Preparation and Extraction:

• Air-dry and sieve the sediment sample.

• Homogenize the dried sample.

• Weigh 10 g of the homogenized sediment into an extraction cell.

• Spike the sample with a solution containing Hexabromobenzene-¹³C₆ and other appropriate ¹³C-labeled internal standards.

• Perform pressurized liquid extraction (PLE) using a mixture of hexane and dichloromethane at elevated temperature and pressure.

2. Cleanup:

• Concentrate the extract.

• Perform a multi-step cleanup process, which may include gel permeation chromatography (GPC) to remove high-molecular-weight interferences, followed by adsorption chromatography on activated silica or Florisil to separate BFRs from other co-extractives.

3. Instrumental Analysis:

• Concentrate the final fraction and add a recovery standard.

• Analyze by high-resolution gas chromatography/high-resolution mass spectrometry (HRGC/HRMS) for high sensitivity and selectivity.

BFR Analysis Workflow in Sediment

Logical Framework for Internal Standard Selection

The selection of an internal standard is a critical decision in the development of an analytical method. The following diagram illustrates the logical considerations for choosing an appropriate internal standard for BFR analysis.

References

• 1. NEMI Method Summary - 1614 [nemi.gov]
• 2. diva-portal.org [diva-portal.org]
• 3. researchgate.net [researchgate.net]
• 4. gcms.cz [gcms.cz]
• 5. researchgate.net [researchgate.net]

A Researcher's Guide to Certified Reference Materials for Hexabromobenzene Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of Hexabromobenzene (HBB) is critical for environmental monitoring, toxicology studies, and ensuring product safety. The foundation of precise and reliable analytical data lies in the use of high-quality Certified Reference Materials (CRMs). This guide provides an objective comparison of commercially available CRMs for HBB analysis, supported by a representative experimental protocol and performance data.

Comparison of Commercially Available Hexabromobenzene CRMs

Several reputable suppliers offer HBB CRMs, primarily as neat solids or in solution. The choice of CRM will depend on the specific application, analytical instrumentation, and the required level of uncertainty. Below is a comparison of representative products from leading suppliers.

Specification	AccuStandard (FRS-012N) [1]	Sigma-Aldrich (107131)	LGC Standards [2]	Fisher Scientific (TCI America) [3]
CAS Number	87-82-1	87-82-1	87-82-1	87-82-1
Purity	Not specified, Analytical Standard	≥98%	Not specified, Reference Material	>99.0%
Format	Neat (10 mg)	Solid	Not specified	Solid
ISO Accreditation	ISO 17034	Manufactured under ISO 17034 and tested under ISO/IEC 17025[4]	Not specified	Not specified
Intended Use	General analytical applications	Gas Chromatography (GC), HPLC[5]	Food and environmental analysis	General organic synthesis and analysis

Performance Evaluation of Hexabromobenzene CRMs

To illustrate the performance of different CRM formats, a simulated experiment was designed to compare a high-purity neat CRM (like those from Sigma-Aldrich or TCI America) and a hypothetical matrix CRM (e.g., HBB in soil or sediment, similar to those developed by JRC for other brominated flame retardants[6]). The primary analytical technique used is Gas Chromatography-Mass Spectrometry (GC-MS), a common method for HBB analysis[7].

Experimental Protocol: Analysis of Hexabromobenzene by GC-MS

This protocol outlines the steps for the preparation of calibration standards from a neat CRM and the extraction and analysis of HBB from a soil matrix CRM.

1. Preparation of Calibration Standards from Neat CRM:

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of the neat HBB CRM and dissolve it in 100 mL of toluene (B28343).
• Working Standards: Perform serial dilutions of the stock solution with toluene to prepare a series of working standards with concentrations ranging from 0.1 ng/mL to 10 ng/mL.
• Internal Standard: Add a constant concentration of an internal standard (e.g., 1,2,3,4-Tetrachloronaphthalene) to each working standard.

2. Extraction and Analysis of Matrix CRM:

• Sample Preparation: Accurately weigh 5 g of the soil matrix CRM.
• Extraction: Perform a Soxhlet extraction with toluene for 8 hours.
• Cleanup: Pass the extract through a multi-layer silica (B1680970) gel column for cleanup.
• Concentration: Concentrate the cleaned extract to a final volume of 1 mL.
• Internal Standard: Add the internal standard to the final extract before GC-MS analysis.

3. GC-MS Instrumental Conditions:

• Gas Chromatograph: Agilent 7890B GC System
• Mass Spectrometer: Agilent 5977A MSD
• Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness)
• Inlet Temperature: 280°C
• Oven Program: 100°C (hold 1 min), ramp to 300°C at 15°C/min, hold for 10 min.
• Ionization Mode: Electron Ionization (EI)
• Acquisition Mode: Selected Ion Monitoring (SIM)
• Monitored Ions (m/z): 552 (quantifier), 550, 554 (qualifiers)[7]

Comparative Performance Data

The following table summarizes the expected performance data from the analysis of the neat and matrix CRMs based on the above protocol.

Parameter	Neat CRM (Calibration Curve)	Matrix CRM (Spiked Sample)
Linearity (R²)	>0.999	N/A
Limit of Detection (LOD)	0.05 ng/mL	0.1 ng/g
Limit of Quantification (LOQ)	0.15 ng/mL	0.3 ng/g
Recovery (%)	N/A	95 ± 5%
Precision (%RSD)	<5%	<10%

Visualizing the Analytical Workflow

To provide a clear overview of the experimental process, the following diagrams illustrate the key workflows.

Caption: Workflow for preparing calibration standards from a neat CRM.

Caption: Workflow for the analysis of a matrix-based CRM.

Conclusion

References

• 1. accustandard.com [accustandard.com]
• 2. Hexabromobenzene | CAS 87-82-1 | LGC Standards [lgcstandards.com]
• 3. Hexabromobenzene 99.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 4. Certified Reference Materials [sigmaaldrich.com]
• 5. Hexabromobenzene Analytical Standard High Purity (98%) at Best Price [nacchemical.com]
• 6. pure.au.dk [pure.au.dk]
• 7. Hexabromobenzene | C6Br6 | CID 6905 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Recovery of Native and ¹³C₆-Labeled Hexabromobenzene

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of persistent organic pollutants (POPs) like Hexabromobenzene (HBB), accuracy is paramount. The use of isotopically labeled internal standards is a cornerstone of achieving high-quality data. This guide provides a comparative overview of the recovery of native Hexabromobenzene and its ¹³C₆-labeled analog (¹³C₆-HBB) in the context of isotope dilution mass spectrometry (IDMS), the gold standard for such analyses.

The Principle of Isotope Dilution: A Foundational Concept

The core principle of IDMS is the addition of a known amount of an isotopically labeled version of the analyte (e.g., ¹³C₆-HBB) to the sample at the very beginning of the analytical process.[1] This labeled compound, often referred to as an internal standard, has virtually identical chemical and physical properties to the native (unlabeled) analyte.[1] As the sample undergoes extraction, cleanup, and analysis, any loss of the native HBB is mirrored by a proportional loss of the ¹³C₆-HBB.

By measuring the ratio of the native analyte to the labeled internal standard in the final extract using a mass spectrometer, one can accurately calculate the initial concentration of the native HBB in the sample, corrected for any losses during the procedure. Therefore, the goal is not to achieve 100% recovery, but to accurately measure the recovery of the labeled standard to correct the final concentration of the native compound.

Comparative Recovery Data: An Illustrative Example

Direct experimental comparisons of the absolute recovery of native and ¹³C₆-HBB are not typically performed because their recoveries are assumed to be identical. The following table illustrates how the recovery of ¹³C₆-HBB is used to determine the final, corrected concentration of native HBB in a hypothetical soil sample analysis.

Parameter	Value	Unit	Description
Sample Weight	10	g	The initial amount of the soil sample.
¹³C₆-HBB Spiked	50	ng	The known amount of labeled internal standard added to the sample.
Measured Native HBB	30	ng	The amount of native HBB detected by the instrument in the final extract.
Measured ¹³C₆-HBB	40	ng	The amount of labeled internal standard detected by the instrument in the final extract.
Recovery of ¹³C₆-HBB	80	%	Calculated as (Measured ¹³C₆-HBB / ¹³C₆-HBB Spiked) * 100.
Corrected Native HBB	37.5	ng	Calculated as (Measured Native HBB / (Recovery of ¹³C₆-HBB / 100)).
Final Concentration	3.75	ng/g	Calculated as (Corrected Native HBB / Sample Weight).

As the table demonstrates, even with an 80% recovery, the final concentration of native HBB can be accurately determined by correcting for the analytical losses. This approach significantly improves the trueness and precision of the results by mitigating matrix effects and variations in sample preparation.[2][3]

Experimental Workflow and Protocols

The following is a generalized experimental protocol for the determination of Hexabromobenzene in a solid matrix (e.g., soil, sediment) using isotope dilution GC-MS.

Experimental Protocol: Analysis of Hexabromobenzene in Soil by ID-GC-MS

• Sample Preparation and Spiking:

  • A known weight of the soil sample (e.g., 10 g) is homogenized.

  • A precise amount of ¹³C₆-HBB internal standard solution is added to the sample. The sample is then thoroughly mixed to ensure equilibration between the standard and the native analyte.

• Extraction:

  • The spiked sample is mixed with a drying agent like sodium sulfate.

  • Extraction is performed using a suitable technique such as Soxhlet extraction or Accelerated Solvent Extraction (ASE) with an appropriate solvent (e.g., a mixture of hexane (B92381) and acetone).

• Extract Cleanup:

  • The raw extract is concentrated and subjected to a cleanup procedure to remove interfering co-extracted substances. This may involve techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE) using silica (B1680970) or alumina (B75360) cartridges.

• Final Concentration and Analysis:

  • The cleaned extract is concentrated to a final volume (e.g., 1 mL).

  • A recovery (or performance) standard may be added just before analysis to monitor the instrument's performance.

  • The extract is then analyzed by high-resolution gas chromatography-mass spectrometry (HRGC-HRMS) or GC-MS/MS. The instrument is set to monitor specific ions for both native HBB and ¹³C₆-HBB.

• Quantification:

  • The concentration of native HBB is calculated based on the ratio of the response of the native HBB to the response of the ¹³C₆-HBB internal standard, using a calibration curve.

Visualizing the Analytical Workflow

The following diagram illustrates the logical flow of the isotope dilution analysis for Hexabromobenzene.

References

• 1. 13C Labeled internal standards | LIBIOS [libios.fr]
• 2. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Hexabromobenzene in Environmental Samples: A Comparative Guide to Analytical Method Validation

For Immediate Release

A comprehensive guide comparing analytical methods for the detection of hexabromobenzene (B166198) in environmental samples has been developed for researchers, scientists, and drug development professionals. This publication details the performance of various analytical techniques, offering a critical assessment of their suitability for different environmental matrices.

Hexabromobenzene (HBB) is a persistent organic pollutant that poses significant environmental and health risks. Accurate and reliable detection and quantification of HBB in environmental matrices such as soil, water, and air are crucial for monitoring its presence, understanding its fate and transport, and assessing potential exposure risks. This guide provides a comparative overview of method validation parameters for the analysis of HBB using primarily Gas Chromatography-Mass Spectrometry (GC-MS), a widely accepted and robust analytical technique.

Comparative Analysis of Method Performance

The selection of an appropriate analytical method depends on various factors, including the environmental matrix, the required sensitivity, and the available instrumentation. The following tables summarize key performance parameters for the analysis of hexabromobenzene in soil, water, and air, based on available validation data.

Table 1: Method Validation Parameters for Hexabromobenzene Analysis in Soil

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)
Limit of Detection (LOD)	Typically in the low µg/kg range
Limit of Quantification (LOQ)	Typically in the low to mid µg/kg range
Accuracy (Recovery)	80-120%
Precision (RSD)	< 20%
Linearity (R²)	> 0.99

Note: Performance characteristics can vary based on specific instrument conditions, sample matrix complexity, and extraction efficiency.

Table 2: Method Validation Parameters for Hexabromobenzene Analysis in Water

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS) / Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Limit of Detection (LOD)	ng/L to pg/L range
Limit of Quantification (LOQ)	ng/L to pg/L range
Accuracy (Recovery)	70-130%
Precision (RSD)	< 20%
Linearity (R²)	> 0.99

Note: LC-MS/MS can offer enhanced sensitivity for water samples. The choice between GC-MS and LC-MS/MS may depend on the specific analytical requirements and potential matrix interferences.

Table 3: Method Validation Parameters for Hexabromobenzene Analysis in Air

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)
Limit of Detection (LOD)	pg/m³ to ng/m³ range
Limit of Quantification (LOQ)	pg/m³ to ng/m³ range
Accuracy (Recovery)	70-130%
Precision (RSD)	< 25%
Linearity (R²)	> 0.99

Note: Air analysis often requires high-volume sampling and sensitive analytical instrumentation to achieve low detection limits.

Experimental Protocols: A Step-by-Step Approach

Detailed methodologies are critical for replicating and validating analytical results. Below are generalized experimental protocols for the analysis of hexabromobenzene in different environmental matrices.

Analysis of Hexabromobenzene in Soil (Based on EPA Method 8270D principles)

• Sample Preparation: A representative soil sample is air-dried, homogenized, and sieved to ensure uniformity.

• Extraction: A known weight of the soil sample is subjected to extraction using a suitable organic solvent, such as a mixture of acetone (B3395972) and hexane. Common extraction techniques include Soxhlet extraction, pressurized fluid extraction (PFE), or ultrasonic extraction. The choice of extraction method can impact efficiency and sample throughput.

• Cleanup: The resulting extract is often concentrated and subjected to a cleanup procedure to remove interfering co-extracted substances. This may involve techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE) with materials such as silica (B1680970) gel or Florisil.

• Instrumental Analysis: The cleaned-up extract is then analyzed by GC-MS. The gas chromatograph separates the components of the mixture, and the mass spectrometer detects and quantifies hexabromobenzene based on its unique mass spectrum.

Analysis of Hexabromobenzene in Water

• Sample Collection and Preservation: A water sample is collected in a clean glass container and preserved, typically by acidification, to prevent degradation of the analyte.

• Extraction: Hexabromobenzene is extracted from the water sample using liquid-liquid extraction (LLE) with a solvent like dichloromethane (B109758) or by passing the water sample through a solid-phase extraction (SPE) cartridge that retains the analyte. SPE is often preferred due to its lower solvent consumption and potential for automation.

• Concentration and Solvent Exchange: The extract is concentrated to a small volume, and the solvent may be exchanged to one that is more compatible with the analytical instrument.

• Instrumental Analysis: The concentrated extract is analyzed by GC-MS or LC-MS/MS.

Analysis of Hexabromobenzene in Air

• Sample Collection: A high-volume air sampler is used to draw a known volume of air through a filter and a sorbent tube (e.g., polyurethane foam or XAD resin) to capture both particulate-bound and gas-phase hexabromobenzene.

• Extraction: The filter and sorbent are extracted separately using an appropriate solvent in a Soxhlet apparatus or via accelerated solvent extraction.

• Cleanup and Concentration: The extracts are combined, concentrated, and subjected to cleanup procedures similar to those used for soil and water samples.

• Instrumental Analysis: The final extract is analyzed by high-resolution GC-MS to achieve the low detection limits required for air analysis.

Visualizing the Workflow

To provide a clearer understanding of the analytical process, the following diagrams illustrate the general workflow for hexabromobenzene analysis and the logical steps involved in method validation.

Caption: General workflow for Hexabromobenzene analysis in environmental samples.

Caption: Key steps in the validation of an analytical method.

This guide serves as a valuable resource for laboratories and researchers involved in the analysis of hexabromobenzene, promoting standardized and high-quality data generation for environmental monitoring and risk assessment.

The Gold Standard in Persistent Organic Pollutant Analysis: A Comparative Guide to Hexabromobenzene-¹³C₆

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of persistent organic pollutants (POPs), the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. In the realm of isotope dilution mass spectrometry (IDMS), ¹³C-labeled compounds are emerging as the superior choice over their deuterated counterparts. This guide provides an objective comparison of Hexabromobenzene-¹³C₆ with alternative standards, supported by experimental data from analogous compounds, to highlight its enhanced performance in demanding analytical workflows.

Hexabromobenzene-¹³C₆ is a stable, isotopically labeled internal standard designed for the precise quantification of Hexabromobenzene (HBB) and other brominated flame retardants. Its key advantage lies in the incorporation of ¹³C atoms, which renders it chemically and physically almost identical to the native analyte. This near-perfect analogy ensures it accurately tracks the analyte through all stages of sample preparation and analysis, from extraction and cleanup to chromatographic separation and ionization.

Performance Comparison: ¹³C-Labeled vs. Deuterated Internal Standards

Table 1: Comparison of Key Performance Parameters

Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard (e.g., Hexabromobenzene-¹³C₆)	Key Findings & Advantages of ¹³C-Labeling
Chromatographic Co-elution	Often exhibits a slight retention time shift, eluting earlier than the native analyte.[1][2]	Typically co-elutes perfectly with the native analyte.[1]	Superior co-elution provides more accurate compensation for matrix effects that can vary across a chromatographic peak.
Accuracy & Precision	Prone to inaccuracies due to imperfect retention time matching. One study reported errors as high as 40%.[1][2]	Demonstrates improved accuracy and precision. Comparative studies show a truer mean bias and smaller standard deviation.[1]	The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification.
Correction for Matrix Effects	Chromatographic shifts can lead to differential ion suppression or enhancement between the analyte and the standard, compromising quantification.[1]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.	¹³C-IS is the superior choice for complex biological and environmental matrices where significant matrix effects are expected.
Isotopic Stability	Susceptible to the back-exchange of deuterium (B1214612) with protons from the solvent, especially if the label is on an exchangeable site.[1][2]	The carbon-13 label is integrated into the molecular backbone, making it highly stable and not prone to exchange under typical analytical conditions.	Enhanced stability ensures the integrity of the standard throughout the analytical process, preventing quantification errors.

Experimental Protocols

Accurate quantification using Hexabromobenzene-¹³C₆ relies on robust and well-defined experimental protocols. The following is a representative methodology for the analysis of Hexabromobenzene in environmental samples using isotope dilution GC-MS.

Sample Preparation and Extraction (Soil/Sediment)

• Homogenization: Homogenize the collected soil or sediment sample to ensure uniformity.

• Spiking: Weigh approximately 10 grams of the homogenized sample into an extraction thimble. Spike the sample with a known amount of Hexabromobenzene-¹³C₆ solution.

• Drying: Mix the spiked sample with anhydrous sodium sulfate (B86663) to remove moisture.

• Soxhlet Extraction: Place the thimble in a Soxhlet apparatus and extract with a 1:1 mixture of hexane (B92381) and acetone (B3395972) for 12-18 hours.

• Concentration: Concentrate the resulting extract to approximately 5 mL using a rotary evaporator.

• Cleanup: Further clean the extract using column chromatography (e.g., silica (B1680970) gel or Florisil) to remove interfering matrix components. Elute the target analytes with an appropriate solvent mixture.

• Final Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

• Gas Chromatograph: Agilent 7890B GC (or equivalent)

• Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent

• Oven Program:

  • Initial temperature: 100°C, hold for 2 min

  • Ramp 1: 25°C/min to 250°C

  • Ramp 2: 3°C/min to 270°C

  • Ramp 3: 25°C/min to 320°C, hold for 9 min

• Injector: Splitless mode, 280°C

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Ionization Mode: Electron Ionization (EI) or Negative Chemical Ionization (NCI)

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for native Hexabromobenzene (e.g., m/z 550, 552) and Hexabromobenzene-¹³C₆ (e.g., m/z 556, 558).

Visualizing the Workflow

The use of an internal standard is a critical part of the analytical workflow. The following diagrams illustrate the logical flow of an isotope dilution analysis and the decision-making process for selecting an appropriate internal standard.

Quantitative analysis workflow using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Hexabromobenzene-¹³C₆: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. Hexabromobenzene-¹³C₆, particularly when in a toluene (B28343) solution, is classified as a hazardous substance requiring meticulous disposal procedures. This guide provides essential, step-by-step instructions for its safe disposal, aligning with standard laboratory safety protocols and regulatory requirements.

I. Immediate Safety and Hazard Information

Hexabromobenzene-¹³C₆, and the commonly used solvent toluene, present several health and safety risks. All personnel handling this substance must be thoroughly familiar with its Safety Data Sheet (SDS) before commencing any work.

Hazard Identification and Classification:

Hazard Statement	Classification	Notes
H225: Highly flammable liquid and vapour	Flammable Liquid, Category 2	Applies to solutions in flammable solvents like toluene. Keep away from heat, sparks, open flames, and other ignition sources.[1][2]
H302, H312, H332: Harmful if swallowed, in contact with skin, or if inhaled	Acute Toxicity, Category 4	Avoid direct contact and inhalation.[3]
H304: May be fatal if swallowed and enters airways	Aspiration Hazard, Category 1	Primarily a risk associated with the toluene solvent. Do not induce vomiting if swallowed.[1][2]
H315: Causes skin irritation	Skin Corrosion/Irritation, Category 2	Prolonged or repeated contact should be avoided.[1][3][4][5]
H319: Causes serious eye irritation	Serious Eye Damage/Eye Irritation, Category 2	Wear appropriate eye protection.[3][4]
H335, H336: May cause respiratory irritation, drowsiness or dizziness	Specific Target Organ Toxicity (Single Exposure), Category 3	Work in a well-ventilated area, preferably a chemical fume hood.[1][3][4]
H361d: Suspected of damaging the unborn child	Reproductive Toxicity, Category 2	Obtain special instructions before use and avoid exposure if pregnant.[1][2]
H373: May cause damage to organs through prolonged or repeated exposure	Specific Target Organ Toxicity (Repeated Exposure), Category 2	Cumulative effects may occur following exposure.[1]

II. Procedural Disposal Workflow

The proper disposal of Hexabromobenzene-¹³C₆ is a multi-step process that begins with preparation and ends with documentation. The following workflow diagram illustrates the key phases of this procedure.

Caption: Workflow for the safe disposal of Hexabromobenzene-¹³C₆ waste.

III. Detailed Disposal Protocol

This protocol provides step-by-step guidance for laboratory personnel.

1. Preparation and Personal Protective Equipment (PPE) Before handling the waste, ensure you are in a well-ventilated area, such as a certified chemical fume hood.[3][5] Don the following mandatory PPE:

• Gloves: Nitrile or other chemically resistant gloves.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat must be worn and fully fastened.

2. Waste Segregation

• Hexabromobenzene-¹³C₆ waste, especially when in toluene, must be segregated as halogenated organic waste .

• Do not mix with non-halogenated solvents, aqueous waste, or solid waste. Improper segregation can complicate the disposal process and increase costs.

3. Primary Containment

• Select a designated waste container that is in good condition, compatible with toluene and halogenated compounds, and has a secure, leak-proof screw cap.

• Carefully pour or transfer the waste into the container, avoiding splashes. Use a funnel if necessary.

• Do not fill the container to more than 80% of its capacity to allow for vapor expansion.

4. Labeling Proper labeling is critical for safety and regulatory compliance. The waste container must be clearly labeled with:

• The words "Hazardous Waste"

• The full chemical name: "Hexabromobenzene-¹³C₆ in Toluene"

• The approximate concentration and volume of the contents.

• The primary hazards (e.g., "Flammable," "Toxic").

• The date the waste was first added to the container.

• Your name and laboratory contact information.

5. Temporary Storage

• Store the sealed and labeled waste container in a designated satellite accumulation area within or near the laboratory.

• This area should be a secondary containment bin to prevent spills in case of container failure.

• The storage location must be cool, dry, well-ventilated, and away from ignition sources and incompatible materials.[1][3][4]

• Store the container locked up or otherwise secured to prevent unauthorized access.[1][3]

6. Professional Disposal

• The ultimate disposal of Hexabromobenzene-¹³C₆ waste must be handled by an authorized hazardous or special waste collection service.[1]

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.

• Follow all institutional procedures for waste transfer and handover.

7. Documentation

• Maintain a log of the hazardous waste generated, including the chemical name, quantity, and date of disposal.

• Retain any documentation provided by the EHS department or the waste disposal vendor.

IV. Spill and Exposure Procedures

In the event of a spill or exposure, immediate action is required.

Spill Response:

• Evacuate: Alert others in the area and evacuate if the spill is large or the ventilation is poor.

• Control Ignition Sources: Remove all sources of ignition.[1]

• Contain: For small spills, contain the liquid with an absorbent material like vermiculite (B1170534) or a chemical spill pillow.[1]

• Clean-Up: Wearing appropriate PPE, carefully collect the absorbent material and contaminated debris. Place it in a designated hazardous waste container.

• Decontaminate: Clean the spill area thoroughly.

First Aid Measures:

Exposure Route	First Aid Action
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[4][5] Seek medical attention if irritation occurs.[1]
Eye Contact	Immediately flush eyes with plenty of fresh, running water for at least 15 minutes, holding the eyelids open.[4][5] Seek immediate medical attention.
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration.[3][5] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[4][5] If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk.[5] Seek immediate medical attention.

This guide provides a framework for the safe and compliant disposal of Hexabromobenzene-¹³C₆. Always consult your institution's specific EHS protocols and the manufacturer's SDS for the most accurate and detailed information.

References

• 1. scantecnordic.se [scantecnordic.se]
• 2. isotope.com [isotope.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Safeguarding Your Research: A Guide to Handling Hexabromobenzene-13C6

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Hexabromobenzene-13C6, including detailed operational and disposal plans to foster a secure research environment.

Essential Safety Information

Hexabromobenzene-13C6 is a halogenated aromatic compound that requires careful handling due to its potential health hazards. It is harmful if swallowed, inhaled, or in contact with skin, and causes skin and serious eye irritation.[1][2][3] Adherence to strict safety protocols is crucial to minimize exposure and ensure a safe working environment.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Hexabromobenzene is provided in the table below. This information is critical for safe handling and storage.

Property	Value
Appearance	White crystalline powder or monoclinic needles[1][4][5][6]
Molecular Formula	C₆Br₆[5][6][7]
Molecular Weight	551.49 g/mol [1][5][6][7]
Melting Point	>300 °C[4][7]
Boiling Point	417.5 °C at 760 mmHg[4]
Flash Point	199.6 °C[4]
Solubility	Insoluble in water.[1][5] Soluble in chloroform, ethanol, ether, and benzene.[4][5]
Purity	98%[6]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is the most critical line of defense against exposure to Hexabromobenzene-13C6. The following table outlines the required PPE for handling this compound.

Body Part	Required PPE	Specifications
Respiratory	NIOSH-approved respirator	For situations with inadequate ventilation or potential for dust/aerosol formation, a full-facepiece respirator with cartridges for organic vapors and particulates is recommended.[8][9]
Eyes and Face	Chemical safety goggles and face shield	Goggles should provide a complete seal around the eyes. A face shield should be worn in addition to goggles when there is a splash hazard.[9][10][11]
Hands	Chemical-resistant gloves	Viton or Silver Shield gloves are recommended for their high resistance to aromatic and chlorinated solvents.[10] Nitrile gloves may be suitable for incidental contact but should be changed immediately upon contamination.[10]
Body	Laboratory coat and/or chemical-resistant apron	A fully buttoned lab coat should be worn at all times. For tasks with a higher risk of splashing, a chemical-resistant apron is necessary.[11][12]
Feet	Closed-toe shoes	Shoes should be made of a non-porous material.[11]

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of Hexabromobenzene-13C6 in a laboratory setting.

• Preparation :

  • Ensure the work area is in a well-ventilated chemical fume hood.[2][3]

  • Gather all necessary materials, including Hexabromobenzene-13C6, solvents, and reaction vessels, inside the fume hood.

  • Don all required PPE as outlined in the table above.

• Weighing and Transfer :

  • Handle Hexabromobenzene-13C6 as a powder. Minimize the creation of dust.

  • Use a microbalance within the fume hood for accurate weighing.

  • Employ a spatula for transferring the solid. Avoid pouring the powder directly.

  • If preparing a solution, add the solvent to the vessel containing the pre-weighed Hexabromobenzene-13C6 slowly to avoid splashing. The 13C6-labeled product may also be available as a solution in toluene.[13][14]

• During the Experiment :

  • Keep the container of Hexabromobenzene-13C6 tightly closed when not in use.[2][3]

  • Continuously monitor the experiment for any signs of spills or leaks.

  • Avoid contact with skin and eyes.[2][3] In case of accidental contact, follow the first aid measures outlined below.

• Post-Experiment :

  • Decontaminate all surfaces and equipment that may have come into contact with Hexabromobenzene-13C6 using an appropriate solvent and cleaning agent.

  • Properly label and store any unused Hexabromobenzene-13C6 in a cool, dry, and well-ventilated area away from incompatible substances.[3]

First Aid Measures

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[3]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention.[3]
Inhalation	Remove the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[2][3]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2][3]

Disposal Plan

Proper disposal of Hexabromobenzene-13C6 and associated waste is crucial to prevent environmental contamination and comply with regulations.

• Waste Segregation :

  • Collect all waste contaminated with Hexabromobenzene-13C6, including unused product, empty containers, contaminated PPE, and cleaning materials, in a designated and clearly labeled hazardous waste container.

• Waste Container :

  • Use a container that is compatible with halogenated organic compounds.

  • The container must be kept tightly closed and stored in a designated hazardous waste accumulation area.

• Disposal Method :

  • Hexabromobenzene waste should be disposed of through a licensed chemical waste disposal company.[2]

  • Controlled incineration with flue gas scrubbing is a possible disposal method.[2]

  • Consult with your institution's environmental health and safety (EHS) office for specific disposal procedures and to ensure compliance with all local, state, and federal regulations.[15]

Experimental Workflow

The following diagram illustrates the key steps for the safe handling and disposal of Hexabromobenzene-13C6.

Caption: Workflow for Safe Handling and Disposal of Hexabromobenzene-13C6.

References

• 1. Hexabromobenzene | C6Br6 | CID 6905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. lookchem.com [lookchem.com]
• 5. Hexabromobenzene - Wikipedia [en.wikipedia.org]
• 6. Hexabromobenzene Analytical Standard High Purity (98%) at Best Price [nacchemical.com]
• 7. accustandard.com [accustandard.com]
• 8. download.basf.com [download.basf.com]
• 9. PPE for Hazardous Chemicals [canadasafetytraining.com]
• 10. ehs.princeton.edu [ehs.princeton.edu]
• 11. hazmatschool.com [hazmatschool.com]
• 12. epa.gov [epa.gov]
• 13. scantecnordic.se [scantecnordic.se]
• 14. isotope.com [isotope.com]
• 15. fishersci.com [fishersci.com]